(Rac)-LY 255262

Core Science & Biosynthesis

(Rac)-LY 255262: A Technical Whitepaper on the Mechanism of Action of LTB4 Receptor Antagonists

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available information on the specific pharmacological properties of (Rac)-LY 255262 is limited. This document provides a detailed overview of the mechanism of action of leukotriene B4 (LTB4) receptor antagonists by using data from closely related and well-characterized compounds from the same manufacturer, primarily LY293111 (Etalocib), as a representative example. The principles and methodologies described are standard for the characterization of this class of antagonists.

Introduction

Leukotriene B4 (LTB4) is a potent, pro-inflammatory lipid mediator derived from the 5-lipoxygenase pathway of arachidonic acid metabolism. It plays a pivotal role in the initiation and amplification of inflammatory responses, primarily through the activation of high-affinity BLT1 and low-affinity BLT2 receptors, which are G-protein coupled receptors (GPCRs). LTB4 is a powerful chemoattractant for leukocytes, particularly neutrophils, and is implicated in the pathophysiology of numerous inflammatory diseases, including asthma, rheumatoid arthritis, and inflammatory bowel disease.

(Rac)-LY 255262 belongs to a class of synthetic molecules developed as LTB4 receptor antagonists. The primary mechanism of action for these antagonists is the competitive blockade of LTB4 binding to its cell surface receptors, thereby attenuating the downstream signaling cascades that lead to leukocyte activation, chemotaxis, and the release of inflammatory mediators. This guide details the molecular interactions, signaling pathways, and experimental characterization of LTB4 receptor antagonists.

Core Mechanism of Action: LTB4 Receptor Antagonism

The fundamental mechanism of action of (Rac)-LY 255262 and related compounds is the competitive inhibition of the LTB4 receptors, BLT1 and BLT2. By occupying the ligand-binding pocket of these receptors, the antagonist prevents the binding of endogenous LTB4. This blockade inhibits receptor conformational changes necessary for the activation of associated intracellular G-proteins (primarily Gαi and Gαq/11).

The downstream consequences of this receptor blockade are:

• Inhibition of Chemotaxis: Prevents the directed migration of leukocytes, particularly neutrophils, to sites of inflammation.

• Reduction in Inflammatory Mediator Release: Attenuates the release of pro-inflammatory cytokines, chemokines, and reactive oxygen species from activated leukocytes.

• Suppression of Calcium Mobilization: Blocks the LTB4-induced increase in intracellular calcium concentrations, a key second messenger in leukocyte activation.

Quantitative Pharmacological Data

The following tables summarize key quantitative data for representative LTB4 receptor antagonists. This data is essential for comparing the potency and selectivity of different compounds.

Compound/Agent	Assay	Endpoint Measured	Result
LY293111 (Etalocib)	LTB4-induced calcium mobilization	IC50	20 nM[1]
LY293111 (Etalocib)	[3H]LTB4 binding to LTB4 receptor	Ki	25 nM[1]
LY255283	[3H]LTB4 binding to guinea pig lung membranes	IC50	~100 nM[1]
BIIL-260	LTB4 receptor binding on human neutrophil membranes	Ki	1.7 nM[1]
CP-105696	LTB4 Receptor Antagonist	IC50	8.42 nM[1]
LY223982	[3H]LTB4 binding to LTB4 receptor	IC50	13.2 nM[1]

Signaling Pathways

The binding of LTB4 to its receptors initiates a cascade of intracellular signaling events. LTB4 receptor antagonists, such as (Rac)-LY 255262, are designed to inhibit these pathways at their origin.

Caption: LTB4 Signaling Pathway and Point of Antagonist Intervention.

Experimental Protocols

The characterization of LTB4 receptor antagonists like (Rac)-LY 255262 involves a series of in vitro assays to determine their potency, selectivity, and functional effects.

Radioligand Binding Assay

This assay quantifies the affinity of the antagonist for the LTB4 receptor by measuring its ability to displace a radiolabeled LTB4 analog.

Methodology:

• Membrane Preparation: Membranes are prepared from cells endogenously expressing or transfected with BLT1 or BLT2 receptors.

• Incubation: A fixed concentration of [3H]LTB4 is incubated with the cell membranes in the presence of varying concentrations of the unlabeled antagonist (e.g., (Rac)-LY 255262).

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, separating bound from free radioligand.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of antagonist that inhibits 50% of the specific binding of [3H]LTB4 (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

References

• 1. medchemexpress.com [medchemexpress.com]

(Rac)-LY 255262: A Selective LTB4 Receptor Antagonist for Inflammatory Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Leukotriene B4 (LTB4) is a potent lipid mediator central to the initiation and amplification of the inflammatory response. Its biological effects are primarily mediated through high-affinity G protein-coupled receptors, particularly the BLT1 receptor, which is predominantly expressed on leukocytes. Antagonism of the LTB4 receptor represents a promising therapeutic strategy for a range of inflammatory diseases. This technical guide provides a comprehensive overview of (Rac)-LY 255262, a selective LTB4 receptor antagonist, focusing on its pharmacological properties, mechanism of action, and the experimental methodologies used for its characterization. Quantitative data are presented in structured tables, and key signaling pathways and experimental workflows are visualized using DOT language diagrams to facilitate understanding and replication by researchers in the field.

Introduction to Leukotriene B4 and its Receptors

Leukotriene B4 (LTB4) is synthesized from arachidonic acid by the sequential action of 5-lipoxygenase (5-LO) and LTA4 hydrolase.[1] It is a powerful chemoattractant for various immune cells, especially neutrophils, and plays a crucial role in host defense and the pathogenesis of inflammatory conditions such as asthma, rheumatoid arthritis, and inflammatory bowel disease.[2]

LTB4 exerts its effects by binding to two distinct G protein-coupled receptors (GPCRs): the high-affinity BLT1 receptor and the low-affinity BLT2 receptor. The BLT1 receptor is primarily expressed on leukocytes, including neutrophils, eosinophils, and T lymphocytes, and is responsible for mediating most of the pro-inflammatory actions of LTB4, such as chemotaxis, degranulation, and production of reactive oxygen species.[3] The BLT2 receptor is more ubiquitously expressed and its physiological roles are still being fully elucidated.

(Rac)-LY 255262: A Selective LTB4 Receptor Antagonist

(Rac)-LY 255262, and its closely related and more extensively studied counterpart LY255283 [1-(5-ethyl-2-hydroxy-4-(6-methyl-6-(1H-tetrazol-5-yl)heptyloxy)phenyl)ethanone], are potent and selective antagonists of the LTB4 receptor. For the purposes of this guide, the pharmacological data for LY255283 will be considered representative of the racemic mixture's activity. This compound competitively inhibits the binding of LTB4 to its receptors, thereby blocking the downstream signaling cascades that lead to an inflammatory response.[4][5]

Mechanism of Action

(Rac)-LY 255262 acts as a competitive antagonist at the LTB4 receptor. By occupying the receptor's binding site, it prevents the endogenous ligand, LTB4, from activating the receptor and initiating the subsequent intracellular signaling events. This blockade effectively mitigates the pro-inflammatory effects of LTB4.[4][5]

Pharmacological Data

The following tables summarize the key quantitative data for the LTB4 receptor antagonist LY255283.

Table 1: In Vitro Receptor Binding and Functional Antagonism

Parameter	Value	Species/System	Reference
pKi (vs. [3H]LTB4)	7.0	Guinea Pig Lung Membranes	[6]
IC50 (vs. [3H]LTB4)	~100 nM	Guinea Pig Lung Membranes	[4]
pA2	7.2	Guinea Pig Lung Parenchyma Contraction	[4]
IC50 (LTB4 Binding)	87 nM	Human Polymorphonuclear Leukocytes (PMNs)	[5]

Table 2: In Vivo Efficacy in Animal Models of Inflammation

Model	Species	Dosing	Effect	Reference
Lipopolysaccharide-induced Acute Lung Injury	Pig	30 mg/kg loading dose; 3 or 30 mg/kg-hr infusion	Attenuated hypoxemia, pulmonary hypertension, and neutrophil activation.	[7]
Endotoxin (B1171834) Shock	Pig	30 mg/kg, then 10 mg/kg/hr	Ameliorated systemic arterial hypotension, pulmonary arterial hypertension, and arterial hypoxemia.	[8]
Carrageenan-induced Podal Edema	Rat	30 mg/kg (oral)	39.7% reduction in edema at 1 hour.	[1]

Key Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of LTB4 receptor antagonists. Below are representative protocols for key in vitro assays.

Radioligand Binding Assay

This assay quantifies the affinity of (Rac)-LY 255262 for the LTB4 receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of (Rac)-LY 255262 at the LTB4 receptor.

Materials:

• Membrane preparation from a source rich in LTB4 receptors (e.g., guinea pig lung tissue or human neutrophils).

• [3H]LTB4 (radioligand).

• (Rac)-LY 255262 (test compound).

• Unlabeled LTB4 (for determining non-specific binding).

• Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay buffer.

  • A fixed concentration of [3H]LTB4 (typically at or below its Kd value).

  • Varying concentrations of (Rac)-LY 255262 or unlabeled LTB4.

  • Membrane preparation.

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C or 25°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding (wells with excess unlabeled LTB4) from the total binding. Plot the percentage of specific binding against the logarithm of the antagonist concentration and fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay

This functional assay assesses the ability of (Rac)-LY 255262 to inhibit the LTB4-induced migration of neutrophils.

Objective: To determine the potency of (Rac)-LY 255262 in inhibiting LTB4-induced neutrophil chemotaxis.

Materials:

• Freshly isolated human neutrophils.

• LTB4 (chemoattractant).

• (Rac)-LY 255262 (test compound).

• Assay medium (e.g., HBSS with 0.1% BSA).

• Boyden chamber or similar chemotaxis system with a microporous membrane (e.g., 3-5 µm pore size).

• Staining solution (e.g., Diff-Quik).

• Microscope.

Procedure:

• Neutrophil Isolation: Isolate neutrophils from fresh human blood using density gradient centrifugation.

• Assay Setup:

  • Place assay medium containing LTB4 in the lower wells of the Boyden chamber.

  • Place the microporous membrane over the lower wells.

  • In a separate tube, pre-incubate the isolated neutrophils with various concentrations of (Rac)-LY 255262 or vehicle control.

  • Add the pre-incubated neutrophil suspension to the upper wells of the chamber.

• Incubation: Incubate the chamber at 37°C in a humidified atmosphere with 5% CO2 for a sufficient time to allow for cell migration (e.g., 60-90 minutes).

• Cell Staining and Counting:

  • Remove the membrane and wipe the non-migrated cells from the upper surface.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several high-power fields under a microscope.

• Data Analysis: Plot the number of migrated cells against the concentration of (Rac)-LY 255262 to determine the IC50 for inhibition of chemotaxis.

Visualizations

LTB4 Signaling Pathway

Caption: LTB4 signaling pathway and the antagonistic action of (Rac)-LY 255262.

Radioligand Binding Assay Workflow

Caption: Workflow for the LTB4 receptor radioligand binding assay.

Neutrophil Chemotaxis Assay Workflow

Caption: Workflow for the LTB4-induced neutrophil chemotaxis assay.

Conclusion

(Rac)-LY 255262 is a valuable research tool for investigating the role of the LTB4/BLT1 receptor axis in inflammation. Its selective antagonism allows for the specific interrogation of this pathway in various in vitro and in vivo models. The experimental protocols and data presented in this guide provide a foundation for researchers to effectively utilize this compound in their studies of inflammatory diseases and to aid in the development of novel anti-inflammatory therapeutics.

References

• 1. Effects of two leukotriene B4 (LTB4) receptor antagonists (LY255283 and SC-41930) on LTB4-induced human neutrophil adhesion and superoxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NB-64-43121-25mg | LTB4 antagonist 3 [2929239-87-0] Clinisciences [clinisciences.com]
• 3. Leukotriene B4 binding to human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Inhibition of ex vivo neutrophil activation by oral LY293111, a novel leukotriene B4 receptor antagonist. | Semantic Scholar [semanticscholar.org]
• 5. Commonly used leukotriene B4 receptor antagonists possess intrinsic activity as agonists in human endothelial cells: Effects on calcium transients, adhesive events and mediator release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EP0334595A2 - Synthesis of 2-(4-hydroxyphenoxy)alkanoic acids - Google Patents [patents.google.com]
• 7. LY255283, a novel leukotriene B4 receptor antagonist, limits activation of neutrophils and prevents acute lung injury induced by endotoxin in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 2,4-dihydroxyacetophenone derivatives as potent PDE-1 and -3 inhibitors: in vitro and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Leukotriene B4 Receptor Antagonist LY255283

Disclaimer: Initial searches for "(Rac)-LY 255262" as a leukotriene B4 (LTB4) receptor antagonist did not yield relevant results. Instead, the literature consistently points to LY255283 as a well-characterized LTB4 receptor antagonist from the same era and developer. It is highly probable that "(Rac)-LY 255262" was a typographical error in the initial query. This document will focus on the chemical structure, properties, and biological activity of LY255283. While the official documentation does not consistently specify the stereochemistry, it is often supplied and utilized as a racemate.

Chemical Structure and Properties

LY255283 is a potent and selective antagonist of the leukotriene B4 receptor, with a preference for the BLT2 subtype. Its chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of LY255283

Property	Value	Source
IUPAC Name	1-[5-ethyl-2-hydroxy-4-[6-methyl-6-(2H-tetrazol-5-yl)heptoxy]phenyl]ethanone	[1]
CAS Number	117690-79-6	[1][2][3]
Molecular Formula	C₁₉H₂₈N₄O₃	[1][2][3]
Molecular Weight	360.45 g/mol	[2][3][4][5]
Appearance	Off-white to light yellow solid	[2]
Solubility	DMSO: 100 mg/mL (277.43 mM)	[2]
Water: Insoluble	[5]
Ethanol: Insoluble	[5]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[4][5]

Pharmacological Profile

LY255283 functions as a competitive antagonist at LTB4 receptors, thereby inhibiting the pro-inflammatory effects of leukotriene B4.

Table 2: Pharmacological Data for LY255283

Parameter	Value	Species/System	Reference
IC₅₀	~100 nM	Guinea pig lung membranes ([³H]LTB4 binding)	[2]
pKi	7.0	Guinea pig lung membranes ([³H]LTB4 binding)	[5][6]
pA₂	7.2	Guinea pig lung parenchyma (functional antagonism)	[6]
Oral ED₅₀	11.0 mg/kg	Guinea pig (inhibition of LTB4-induced airway obstruction)	[6]
Intravenous ED₅₀	2.8 mg/kg	Guinea pig (inhibition of LTB4-induced airway obstruction)	[6]

Experimental Protocols

In Vitro: Neutrophil Adhesion and Superoxide (B77818) Production Assay[7]

This protocol details the methodology used to assess the effect of LY255283 on LTB4-induced human neutrophil functions.

Workflow Diagram: Neutrophil Function Assay

Caption: Workflow for neutrophil isolation and functional assays.

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from venous blood of healthy adult donors. The process involves dextran sedimentation, followed by centrifugation over a Ficoll-Hypaque gradient to separate mononuclear cells. Residual erythrocytes are removed by hypotonic lysis.

• Pre-incubation: Isolated neutrophils are pre-incubated with varying concentrations of LY255283 or a vehicle control.

• Stimulation: The neutrophils are then stimulated with LTB4 to induce adhesion and superoxide production.

• Adhesion Assay: LTB4-stimulated neutrophils are added to plates coated with keyhole limpet hemocyanin (KLH). After incubation, non-adherent cells are washed away, and the number of adherent cells is quantified.

• Superoxide Production Assay: Superoxide production is measured as the superoxide dismutase-inhibitable reduction of cytochrome c, monitored spectrophotometrically.

In Vivo: Porcine Model of Endotoxin-Induced Acute Lung Injury[8][9]

This protocol describes an in vivo model to evaluate the efficacy of LY255283 in a large animal model of acute respiratory distress syndrome (ARDS).

Workflow Diagram: Porcine ARDS Model

References

• 1. LY 255283 | C19H28N4O3 | CID 122023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. LY255283 | Leukotriene Receptor | TargetMol [targetmol.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Pulmonary actions of LY255283, a leukotriene B4 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-LY293111 (Etalocib): A Technical Guide to its Role in Inflammation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (Rac)-LY293111 (Etalocib), a potent and selective antagonist of the high-affinity leukotriene B4 (LTB4) receptor, BLT1. Leukotriene B4 is a powerful lipid mediator implicated in the pathogenesis of numerous inflammatory diseases. By competitively inhibiting the binding of LTB4 to its receptor, LY293111 effectively attenuates the downstream signaling cascades that drive key inflammatory processes, most notably the recruitment and activation of neutrophils. This document details the mechanism of action of LY293111, presents its pharmacological data in structured tables, provides detailed experimental protocols for its evaluation, and visualizes the pertinent biological pathways and experimental workflows.

Introduction: The Role of Leukotriene B4 in Inflammation

Leukotriene B4 (LTB4) is a potent pro-inflammatory lipid mediator derived from the 5-lipoxygenase pathway of arachidonic acid metabolism. It plays a critical role in the initiation and amplification of acute and chronic inflammatory responses.[1][2] LTB4 exerts its effects primarily through two G protein-coupled receptors (GPCRs): the high-affinity BLT1 receptor and the low-affinity BLT2 receptor.[3] The BLT1 receptor is predominantly expressed on the surface of leukocytes, particularly neutrophils, and its activation triggers a cascade of intracellular events leading to:

• Chemotaxis: Directed migration of neutrophils and other leukocytes to the site of inflammation.[4]

• Adhesion and Aggregation: Increased expression of adhesion molecules on neutrophils, promoting their aggregation and adherence to the endothelium.

• Degranulation and Enzyme Release: Release of granular contents, including proteolytic enzymes and reactive oxygen species (ROS), which contribute to tissue damage.

• Cytokine and Chemokine Production: Amplification of the inflammatory response through the release of other pro-inflammatory mediators.

Given the central role of the LTB4/BLT1 axis in inflammation, the development of BLT1 receptor antagonists represents a promising therapeutic strategy for a range of inflammatory disorders.

(Rac)-LY293111 (Etalocib): A Potent BLT1 Receptor Antagonist

(Rac)-LY293111, also known as Etalocib, is a second-generation, orally active, and selective LTB4 receptor antagonist developed by Eli Lilly.[5][6] It acts as a competitive inhibitor at the BLT1 receptor, thereby blocking the pro-inflammatory actions of LTB4.

Mechanism of Action

LY293111 binds to the BLT1 receptor on leukocytes, preventing the binding of endogenous LTB4. This blockade inhibits the G-protein-mediated intracellular signaling cascade, which includes the activation of phospholipase C (PLC) and subsequent increases in intracellular calcium, as well as the activation of the phosphatidylinositol-3 kinase (PI3K)/Akt and mitogen-activated protein kinase (MAPK) pathways.[2][7] By disrupting these signaling events, LY293111 effectively inhibits LTB4-induced neutrophil chemotaxis, aggregation, degranulation, and superoxide (B77818) production.[5]

Quantitative Pharmacological Data

The following tables summarize the in vitro and in vivo pharmacological data for LY293111.

Table 1: In Vitro Activity of LY293111

Assay	Target/Cell Type	Parameter	Value (nM)	Reference
[³H]LTB4 Binding	Human Neutrophils	IC₅₀	17.6 ± 4.8	[5]
[³H]LTB4 Binding	Human Neutrophils	Kᵢ	25	[8]
[³H]LTB4 Binding	Guinea Pig Lung Membranes	Kᵢ	7.1 ± 0.8	[5]
LTB4-induced Neutrophil Aggregation	Human Neutrophils	IC₅₀	32 ± 5	[5]
LTB4-induced Chemiluminescence	Human Neutrophils	IC₅₀	20 ± 2	[5]
LTB4-induced Chemotaxis	Human Neutrophils	IC₅₀	6.3 ± 1.7	[5]
LTB4-induced Superoxide Production	Adherent Human Neutrophils	IC₅₀	0.5	[5]
LTB4-induced Calcium Mobilization	Human Pancreatic Cancer Cells	IC₅₀	20	[8]

Table 2: In Vivo Activity of LY293111

Animal Model	Species	Endpoint	Dosage	Effect	Reference
Antigen-induced Bronchial Hyperresponsiveness	Guinea Pig	Inhibition of Neutrophil Accumulation in BAL Fluid	3 mg/kg, p.o.	Significant Inhibition	[9]
LTB4-induced Cutaneous Inflammation	Human	Inhibition of Neutrophil Migration into Epidermis	48 mg and 200 mg, twice daily for 10 days	Significant Suppression	[10]
Pancreatic Cancer Xenograft	Athymic Mice	Inhibition of Tumor Growth	250 mg/kg/day, p.o.	Dramatic Inhibition	[11]

Detailed Experimental Protocols

LTB4 Receptor Binding Assay (Radioligand Competition)

This protocol describes a method to determine the binding affinity of LY293111 for the BLT1 receptor using a radioligand competition assay.

Materials:

• Human neutrophils or cell membranes expressing the BLT1 receptor

• [³H]LTB4 (radioligand)

• LY293111 (test compound)

• Unlabeled LTB4 (for non-specific binding determination)

• Binding Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4)

• Wash Buffer (ice-cold)

• Glass fiber filters (e.g., GF/C)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation (if using): Isolate membranes from BLT1-expressing cells by homogenization and centrifugation. Resuspend the membrane pellet in binding buffer.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Cell membranes/neutrophils, [³H]LTB4, and binding buffer.

  • Non-specific Binding: Cell membranes/neutrophils, [³H]LTB4, and a high concentration of unlabeled LTB4 (e.g., 1 µM).

  • Competition Binding: Cell membranes/neutrophils, [³H]LTB4, and varying concentrations of LY293111.

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the concentration of LY293111 and determine the IC₅₀ value. The Kᵢ value can be calculated using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol details the assessment of LY293111's ability to inhibit LTB4-induced neutrophil chemotaxis using a Boyden chamber.[12][13]

Materials:

• Freshly isolated human neutrophils

• RPMI 1640 medium with 0.5% BSA

• LTB4 (chemoattractant)

• LY293111 (test compound)

• Boyden chamber apparatus with polycarbonate filters (e.g., 3-5 µm pore size)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Cell Preparation: Isolate human neutrophils from peripheral blood using a density gradient centrifugation method. Resuspend the cells in RPMI 1640 with 0.5% BSA to a concentration of 1-2 x 10⁶ cells/mL.

• Assay Setup:

  • Lower Chamber: Add RPMI 1640 medium alone (negative control), LTB4 at a chemoattractive concentration (e.g., 10 nM), or LTB4 with varying concentrations of LY293111 to the lower wells of the Boyden chamber.

  • Filter: Place the polycarbonate filter over the lower wells.

  • Upper Chamber: Add the neutrophil suspension to the upper wells.

• Incubation: Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for 60-90 minutes.

• Cell Staining and Counting: After incubation, remove the filter. Scrape the non-migrated cells from the upper surface of the filter. Fix and stain the migrated cells on the lower surface of the filter.

• Quantification: Count the number of migrated cells in several high-power fields under a microscope.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of LY293111 compared to the LTB4-only control. Determine the IC₅₀ value.

In Vivo Animal Models of Inflammation

This model is used to evaluate the anti-inflammatory effects of LY293111 on acute inflammation.[14][15][16]

Materials:

• Male Wistar rats (180-220 g)

• Carrageenan (1% w/v in sterile saline)

• LY293111 (test compound)

• Vehicle control

• Plethysmometer or calipers

Procedure:

• Compound Administration: Administer LY293111 or vehicle orally (p.o.) or intraperitoneally (i.p.) to the rats.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or calipers at baseline (before carrageenan injection) and at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of inhibition of paw edema for the LY293111-treated group compared to the vehicle-treated control group at each time point.

This model assesses the effect of LY293111 on inflammation mediated by arachidonic acid metabolites.[17][18]

Materials:

• Male Swiss albino mice (20-25 g)

• Arachidonic acid (e.g., 2 mg in 20 µL acetone)

• LY293111 (test compound)

• Vehicle control

• Micrometer

Procedure:

• Compound Administration: Administer LY293111 or vehicle orally (p.o.) or topically to the ear.

• Induction of Inflammation: One hour after systemic administration or 30 minutes after topical application, apply 20 µL of arachidonic acid solution to the inner and outer surfaces of the right ear. The left ear receives the vehicle (acetone) as a control.

• Measurement of Ear Edema: One hour after the application of arachidonic acid, sacrifice the mice and measure the thickness of both ears using a micrometer.

• Data Analysis: Calculate the difference in ear thickness between the arachidonic acid-treated ear and the vehicle-treated ear. Determine the percentage of inhibition of ear edema in the LY293111-treated group compared to the vehicle-treated control group.

Signaling Pathways and Experimental Workflows

LTB4/BLT1 Signaling Pathway

The following diagram illustrates the key components of the LTB4 signaling pathway that is inhibited by LY293111.

Caption: LTB4/BLT1 signaling pathway and the inhibitory action of LY293111.

Experimental Workflow: Neutrophil Chemotaxis Assay

The following diagram outlines the workflow for the Boyden chamber neutrophil chemotaxis assay.

Caption: Workflow for the Boyden chamber neutrophil chemotaxis assay.

Conclusion

(Rac)-LY293111 (Etalocib) is a well-characterized, potent, and selective antagonist of the LTB4 receptor BLT1. Its ability to effectively block LTB4-mediated inflammatory responses, particularly neutrophil chemotaxis and activation, has been demonstrated in a variety of in vitro and in vivo models. The quantitative data and detailed experimental protocols provided in this technical guide serve as a valuable resource for researchers and drug development professionals investigating the role of the LTB4/BLT1 axis in inflammatory diseases and evaluating the therapeutic potential of BLT1 receptor antagonists. Further research into the clinical efficacy and safety of LY293111 and similar compounds is warranted to translate these preclinical findings into novel anti-inflammatory therapies.

References

• 1. Tachyphylaxis in 12-0-tetradecanoylphorbol acetate- and arachidonic acid-induced ear edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Leukotriene B4 receptor 1 (BLT1) activation by leukotriene B4 (LTB4) and E Resolvins (RvE1 and RvE2) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Systemic interleukin I administration suppresses arachidonic acid-induced ear oedema in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leukotriene B4 receptor antagonist LY293111 inhibits proliferation and induces apoptosis in human pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. THE ROLE OF LTB4-BLT1 AXIS IN CHEMOTACTIC GRADIENT SENSING AND DIRECTED LEUKOCYTE MIGRATION - PMC [pmc.ncbi.nlm.nih.gov]
• 8. multispaninc.com [multispaninc.com]
• 9. Effect of anti-inflammatory compounds on edema formation and myeloperoxidase activity in the arachidonic acid-induced ear model in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. INFLAMMATION-A DISCUSSION OF VARIOUS ANIMAL MODELS FOR THE STUDY OF ANTI-INFLAMMATORY ACTIVITY OF DIFFERENT DRUGS | PPTX [slideshare.net]
• 11. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Receptor-Ligand Binding Assays [labome.com]
• 18. researchgate.net [researchgate.net]

The Discovery and Early Research of LY255262: A Potent Platelet-Activating Factor Antagonist

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth overview of the discovery, history, and foundational pharmacological characterization of LY255262, a research compound identified as a potent and selective antagonist of the Platelet-Activating Factor (PAF) receptor. This document details the initial synthesis, in vitro and in vivo experimental findings, and the signaling pathways implicated in its mechanism of action. All quantitative data are presented in structured tables for clarity, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams.

Introduction: The Emergence of a Novel PAF Antagonist

LY255262, chemically identified as (±)trans-2,5-bis-(3,4,5-Trimethoxyphenyl)-1,3-dioxolane, emerged from research programs aimed at discovering novel antagonists of the Platelet-Activating Factor (PAF). PAF is a potent phospholipid mediator involved in a wide array of physiological and pathological processes, including inflammation, allergic responses, and thrombosis. The development of specific PAF receptor antagonists was a significant area of interest for therapeutic intervention in various inflammatory and cardiovascular diseases. LY255262 was synthesized and characterized as a competitive antagonist of the PAF receptor, demonstrating notable potency in early preclinical studies.

Synthesis and Physicochemical Properties

The synthesis of LY255262 involves the reaction of 3,4,5-trimethoxybenzaldehyde (B134019) with the appropriate diol to form the 1,3-dioxolane (B20135) ring structure. The trans-isomer is the active form of the compound.

Table 1: Physicochemical Properties of LY255262

Property	Value
Chemical Name	(±)trans-2,5-bis-(3,4,5-Trimethoxyphenyl)-1,3-dioxolane
Molecular Formula	C₂₁H₂₆O₈
Molecular Weight	406.4 g/mol
Appearance	White to off-white solid
Solubility	Soluble in organic solvents such as DMSO and ethanol

In Vitro Pharmacological Profile

The initial characterization of LY255262 involved a series of in vitro assays to determine its potency and selectivity as a PAF receptor antagonist.

Receptor Binding Affinity

The primary in vitro assay used to characterize LY255262 was a competitive binding assay to determine its affinity for the PAF receptor.

Table 2: In Vitro Activity of LY255262

Assay	Species	Tissue/Cell Preparation	Value (Ki)
PAF Receptor Binding	Rabbit	Washed Platelets	0.3 µM

Experimental Protocol: PAF Receptor Binding Assay (Rabbit Washed Platelets)

Objective: To determine the binding affinity (Ki) of LY255262 for the PAF receptor.

Materials:

• [³H]-PAF (radioligand)

• LY255262 (test compound)

• Unlabeled PAF (for non-specific binding determination)

• Washed rabbit platelets

• Binding buffer (e.g., Tris-HCl buffer containing bovine serum albumin)

• Glass fiber filters

• Scintillation counter

Methodology:

• Platelet Preparation: Rabbit whole blood is collected into an anticoagulant solution. Platelet-rich plasma is obtained by centrifugation, and platelets are subsequently washed to remove plasma proteins and other blood components. The final platelet pellet is resuspended in the binding buffer.

• Binding Reaction: A fixed concentration of [³H]-PAF is incubated with the washed platelet suspension in the presence of increasing concentrations of LY255262.

• Incubation: The reaction mixtures are incubated at a specific temperature (e.g., room temperature or 37°C) for a defined period to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters, which trap the platelets with bound radioligand. The filters are then washed with ice-cold buffer to remove unbound [³H]-PAF.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding (determined in the presence of a high concentration of unlabeled PAF) from the total binding. The concentration of LY255262 that inhibits 50% of the specific binding of [³H]-PAF (IC₅₀) is determined from a concentration-response curve. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 1. Experimental workflow for the PAF receptor binding assay.

In Vivo Pharmacological Profile

The in vivo activity of LY255262 was assessed in animal models to evaluate its ability to antagonize the physiological effects of PAF. A common model involves measuring the inhibition of PAF-induced hypotension.

Experimental Protocol: PAF-Induced Hypotension in Rats

Objective: To determine the in vivo efficacy of LY255262 in antagonizing PAF-induced hypotension.

Materials:

• Male Sprague-Dawley rats

• Anesthetic (e.g., pentobarbital)

• Catheters for drug administration and blood pressure monitoring

• Platelet-Activating Factor (PAF)

• LY255262

• Saline (vehicle)

• Blood pressure transducer and recording system

Methodology:

• Animal Preparation: Rats are anesthetized, and catheters are implanted in a carotid artery for blood pressure measurement and a jugular vein for intravenous administration of compounds.

• Baseline Measurement: After a stabilization period, baseline mean arterial pressure (MAP) is recorded.

• Drug Administration: LY255262 or its vehicle is administered intravenously.

• PAF Challenge: A bolus of PAF is injected intravenously to induce a hypotensive response.

• Blood Pressure Monitoring: MAP is continuously monitored and recorded before and after the PAF challenge.

• Data Analysis: The percentage inhibition of the PAF-induced hypotensive response by LY255262 is calculated by comparing the drop in MAP in the presence and absence of the antagonist. An ED₅₀ (the dose of antagonist that causes 50% inhibition of the PAF response) can be determined from a dose-response curve.

Figure 2. Experimental workflow for the in vivo PAF-induced hypotension model.

Mechanism of Action: PAF Receptor Signaling Pathway

LY255262 acts as a competitive antagonist at the PAF receptor, a G-protein coupled receptor (GPCR). Binding of PAF to its receptor typically initiates a cascade of intracellular signaling events. LY255262, by blocking this binding, prevents the downstream signaling.

The PAF receptor is coupled to several G proteins, primarily Gq/11 and Gi/o. Activation of Gq/11 leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). Activation of Gi/o inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels. These signaling events ultimately lead to various cellular responses, including platelet aggregation, inflammation, and smooth muscle contraction.

Figure 3. Simplified PAF receptor signaling pathway and the inhibitory action of LY255262.

Conclusion

LY255262 was established in early research as a potent and competitive antagonist of the Platelet-Activating Factor receptor. Its discovery and initial characterization through in vitro binding assays and in vivo models of PAF-induced effects provided a valuable tool for investigating the physiological and pathological roles of PAF. The data generated from these foundational studies paved the way for a deeper understanding of the PAF signaling system and the potential for its therapeutic modulation. This technical guide serves as a comprehensive resource for researchers interested in the history and fundamental properties of this important research compound.

(Rac)-LY 255262 and its Interaction with BLT1 and BLT2 Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator that plays a crucial role in inflammatory responses. It exerts its effects through two G protein-coupled receptors, BLT1 and BLT2.[1] BLT1 is a high-affinity receptor primarily expressed on leukocytes, while BLT2 is a low-affinity receptor with a broader tissue distribution.[2] The development of antagonists for these receptors is a key area of interest for the treatment of various inflammatory diseases.[1][3] This technical guide focuses on the interaction of (Rac)-LY 255262, a leukotriene B4 antagonist, with BLT1 and BLT2 receptors. Due to the limited direct data available for (Rac)-LY 255262, this guide will heavily reference data for the closely related and more extensively studied compound, LY255283.

Core Compound Profile: (Rac)-LY 255262 and LY255283

(Rac)-LY 255262 and LY255283 are part of a series of hydroxyacetophenones developed as LTB4 receptor antagonists.[4] LY255283, specifically, has been characterized as a selective antagonist for the BLT2 receptor.[5] The chemical structure of LY255283 is 1-[5-ethyl-2-hydroxy-4-[[6-methyl-6-(1H-tetrazol-5-yl)heptyl]oxy]phenyl]ethanone.[4][6]

Quantitative Data Summary

The following tables summarize the available quantitative data for the interaction of LY255283 with BLT1 and BLT2 receptors. It is important to note that the IC50 value for BLT1 was determined using human polymorphonuclear leukocytes (PMNs), where BLT1 is the predominant LTB4 receptor.

Compound	Receptor	Assay Type	Species/Tissue	Value	Reference
LY255283	BLT1	[3H]LTB4 Binding	Human PMN	IC50 = 87 nM	[4]
LY255283	BLT2	[3H]LTB4 Binding	Guinea Pig Lung Membranes	pKi = 7.0	[7]
LY255283	BLT2	[3H]LTB4 Binding	Guinea Pig Lung Membranes	IC50 ≈ 100 nM	[8]

Table 1: Binding Affinity of LY255283 for BLT1 and BLT2 Receptors

No direct functional assay data (EC50, Emax) for (Rac)-LY 255262 or LY255283 on either BLT1 or BLT2 receptors was identified in the reviewed literature.

Experimental Protocols

Radioligand Binding Assay (General Protocol)

This protocol describes a general method for determining the binding affinity of a compound to a receptor, such as BLT1 or BLT2, using a radiolabeled ligand.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound by measuring its ability to displace a radiolabeled ligand from its receptor.

Materials:

• Cell membranes expressing the target receptor (e.g., from human PMNs for BLT1 or guinea pig lung for BLT2).

• Radiolabeled ligand (e.g., [3H]LTB4).

• Test compound (e.g., LY255283).

• Binding buffer (composition may vary, but typically contains a buffer salt, divalent cations, and a protein carrier like BSA).

• Wash buffer.

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound. Include control wells with no test compound (total binding) and wells with an excess of a known potent unlabeled ligand to determine non-specific binding.

• Equilibration: Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the cell membranes with the bound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflows

BLT1 Signaling Pathway

Activation of the BLT1 receptor by LTB4, a potent chemoattractant, initiates a signaling cascade that is crucial for leukocyte recruitment and activation during inflammation. This pathway primarily involves coupling to Gi/o and Gq family G proteins.

Caption: BLT1 Receptor Signaling Cascade.

BLT2 Signaling Pathway

The BLT2 receptor, while having a lower affinity for LTB4, is implicated in a variety of cellular processes, including cell migration and proliferation. Its signaling is also mediated through G proteins.

Caption: BLT2 Receptor Signaling Cascade.

Experimental Workflow for Receptor Binding Assay

The following diagram illustrates the key steps involved in a typical radioligand receptor binding assay.

Caption: Radioligand Binding Assay Workflow.

Conclusion

While direct and comprehensive data on the interaction of (Rac)-LY 255262 with BLT1 and BLT2 receptors is scarce in publicly available literature, the information on the closely related compound, LY255283, provides valuable insights. LY255283 has been characterized as a BLT2 receptor antagonist with an IC50 in the nanomolar range. Further studies are required to fully elucidate the specific binding and functional profile of (Rac)-LY 255262 at both BLT1 and BLT2 receptors to better understand its therapeutic potential in inflammatory diseases.

References

• 1. Leukotriene B4 receptor antagonists as therapeutics for inflammatory disease: preclinical and clinical developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leukotriene Receptor Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Discovery of a novel BLT2 antagonist for the treatment of inflammatory airway diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Leukotriene B4 receptor antagonists: the LY255283 series of hydroxyacetophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Commonly used leukotriene B4 receptor antagonists possess intrinsic activity as agonists in human endothelial cells: Effects on calcium transients, adhesive events and mediator release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LY 255283 | C19H28N4O3 | CID 122023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Downstream Signaling Pathways Affected by CXCR2 Antagonism, with Reference to (Rac)-LY255262

Audience: Researchers, scientists, and drug development professionals.

Introduction

The CXC chemokine receptor 2 (CXCR2) is a G-protein coupled receptor (GPCR) that plays a pivotal role in inflammatory responses.[1][2] It is predominantly expressed on neutrophils but also found on other immune cells like monocytes and mast cells, as well as endothelial and some tumor cells.[2][3] CXCR2 is activated by several ELR+ CXC chemokines, most notably CXCL8 (IL-8), leading to a cascade of intracellular signaling events that are crucial for neutrophil recruitment, activation, and effector functions.[2] Dysregulation of the CXCR2 signaling axis is implicated in a variety of inflammatory diseases and cancer, making it a significant target for therapeutic intervention.[3][4][5]

CXCR2 antagonists, such as (Rac)-LY255262, are small molecules designed to block the activation of this receptor, thereby inhibiting the downstream signaling pathways and mitigating the pro-inflammatory and pro-tumorigenic effects. This guide provides a detailed overview of the core signaling pathways modulated by CXCR2 and consequently affected by its pharmacological inhibition.

Core Downstream Signaling Pathways of CXCR2

Upon binding of a chemokine ligand, CXCR2 undergoes a conformational change that activates its associated heterotrimeric G-protein, primarily of the Gαi subtype.[1][6] This activation, characterized by the exchange of GDP for GTP on the Gα subunit, leads to the dissociation of the Gαi subunit from the Gβγ dimer. Both the Gαi subunit and the Gβγ dimer then act as second messengers, initiating multiple downstream signaling cascades.[2]

Phosphoinositide 3-Kinase (PI3K)/Akt Pathway

The Gβγ dimer released upon CXCR2 activation directly activates phosphoinositide 3-kinase (PI3K).[6][7] PI3K then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a docking site for proteins containing a pleckstrin homology (PH) domain, such as protein kinase B (Akt). This recruitment to the cell membrane allows for the phosphorylation and subsequent activation of Akt.

Activated Akt is a critical signaling hub that promotes cell survival by phosphorylating and inactivating pro-apoptotic proteins (e.g., Bad) and transcription factors (e.g., FOXO). It also plays a role in cell proliferation and migration.[8] Inhibition of CXCR2 with an antagonist would therefore be expected to reduce the levels of phosphorylated Akt (p-Akt), leading to decreased cell survival and migration signals.[8]

CXCR2-mediated PI3K/Akt signaling pathway.

Mitogen-Activated Protein Kinase (MAPK) Pathway

CXCR2 activation also triggers the Ras/Raf/MEK/ERK signaling cascade, a key component of the MAPK pathway.[2] This can occur through several mechanisms, including G-protein-dependent activation of Src kinases which can, in turn, activate Ras.[8] Activated Ras initiates a phosphorylation cascade where Raf phosphorylates MEK, and MEK subsequently phosphorylates and activates the extracellular signal-regulated kinase (ERK).

Phosphorylated ERK (p-ERK) translocates to the nucleus and activates transcription factors involved in cell proliferation, differentiation, and survival.[9] CXCR2 antagonists are expected to decrease ERK phosphorylation, thereby inhibiting these cellular processes.[8][10]

CXCR2-mediated MAPK/ERK signaling pathway.

Nuclear Factor-kappa B (NF-κB) Pathway

The NF-κB pathway is a critical regulator of inflammatory gene expression. CXCR2 activation can lead to the activation of NF-κB through both PI3K/Akt-dependent and other mechanisms.[1][11] This activation involves the phosphorylation and subsequent degradation of the inhibitor of κB (IκB), which allows the NF-κB (p65/p50) dimer to translocate to the nucleus.[12] In the nucleus, NF-κB binds to specific DNA sequences to promote the transcription of pro-inflammatory cytokines, chemokines (including CXCR2 ligands, creating a positive feedback loop), and anti-apoptotic genes.[1][12]

By blocking CXCR2, (Rac)-LY255262 would prevent the activation of NF-κB, leading to a reduction in the expression of these inflammatory and survival genes.[13]

CXCR2-mediated NF-κB signaling pathway.

Quantitative Data Summary

As specific quantitative data for (Rac)-LY255262's effect on downstream signaling is unavailable, the following table presents representative inhibitory concentration (IC50) values for a hypothetical, potent CXCR2 antagonist. These values illustrate the expected potency in functional cellular assays that measure the end-points of the described signaling pathways.

Assay Type	Measured Endpoint	Representative IC50 (nM)	Signaling Pathway(s) Involved
Neutrophil Chemotaxis	Inhibition of cell migration towards CXCL8	1 - 10	PI3K/Akt, MAPK, Rac
ERK Phosphorylation	Reduction of p-ERK levels	5 - 25	MAPK/ERK
Akt Phosphorylation	Reduction of p-Akt (Ser473) levels	5 - 30	PI3K/Akt
Calcium Mobilization	Inhibition of intracellular Ca2+ release	2 - 15	PLC/IP3
NF-κB Reporter Assay	Inhibition of NF-κB-driven luciferase expression	10 - 50	NF-κB

Note: IC50 values are highly dependent on specific experimental conditions, cell types, and ligand concentrations used.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of CXCR2 signaling and its inhibition are provided below.

Neutrophil Chemotaxis Assay (Boyden Chamber Method)

This assay measures the ability of a compound to inhibit the directed migration of neutrophils towards a chemoattractant like CXCL8.

Methodology:

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation.

• Assay Setup: Use a 96-well Boyden chamber with a polycarbonate membrane (typically 5 µm pore size).[14][15]

• Chemoattractant and Inhibitor Loading: Add assay medium containing the chemoattractant (e.g., 10-100 ng/mL CXCL8) to the lower wells of the chamber.[14] In test wells, add varying concentrations of the CXCR2 antagonist ((Rac)-LY255262). Include vehicle control (e.g., DMSO) and no-chemoattractant control wells.

• Cell Seeding: Resuspend the isolated neutrophils in serum-free medium and seed them into the upper chamber of the inserts.[14][15]

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 1-2 hours to allow for migration.[14]

• Quantification: After incubation, remove the inserts. Quantify the number of neutrophils that have migrated to the lower chamber. This can be achieved by:

  • Lysing the cells and measuring ATP content using a luminescent assay (e.g., CellTiter-Glo®).[14][15]

  • Staining the migrated cells with a fluorescent dye (e.g., Calcein-AM) and reading the fluorescence.

Experimental workflow for a neutrophil chemotaxis assay.

Western Blotting for Phosphorylated ERK (p-ERK) and Akt (p-Akt)

This technique is used to detect and quantify the phosphorylation status of specific proteins, indicating the activation state of their respective pathways.

Methodology:

• Cell Culture and Treatment: Culture a suitable cell line (e.g., HEK293 cells transfected with CXCR2, or a cancer cell line endogenously expressing CXCR2) to 70-80% confluency. Serum-starve the cells for 12-24 hours. Pre-incubate the cells with various concentrations of (Rac)-LY255262 for 30-60 minutes. Stimulate the cells with a CXCR2 ligand (e.g., CXCL8) for a short period (e.g., 5-15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.[16]

• Gel Electrophoresis: Separate the protein lysates by molecular weight using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).[16]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[17]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for p-ERK (Thr202/Tyr204) or p-Akt (Ser473).[17][18]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

• Detection: Add an enhanced chemiluminescent (ECL) substrate and visualize the protein bands using an imaging system.[16]

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the phospho-antibodies and re-probed with antibodies against total ERK and total Akt.[17]

Experimental workflow for Western Blotting.

NF-κB Reporter Assay

This is a cell-based assay to measure the transcriptional activity of NF-κB.

Methodology:

• Cell Line and Transfection: Use a cell line (e.g., HEK293) stably or transiently transfected with a reporter plasmid. This plasmid contains the firefly luciferase gene under the control of a promoter with multiple NF-κB binding sites. A second plasmid expressing Renilla luciferase under a constitutive promoter is often co-transfected for normalization.

• Plating and Treatment: Seed the transfected cells into a 96-well plate.[19] After allowing the cells to adhere, pre-treat with varying concentrations of (Rac)-LY255262 for 1 hour. Stimulate the cells with a known NF-κB activator (e.g., TNF-α or a CXCR2 ligand like CXCL8) for 6-24 hours.[19][20]

• Cell Lysis: Wash the cells with PBS and add a passive lysis buffer.[21]

• Luciferase Assay: Use a dual-luciferase reporter assay system.

  • Transfer the cell lysate to a luminometer plate.

  • Add the firefly luciferase substrate and measure the luminescence (Signal A).

  • Add the Stop & Glo® reagent, which quenches the firefly reaction and activates the Renilla luciferase, and measure the second luminescence (Signal B).[19]

• Data Analysis: Normalize the NF-κB-dependent firefly luciferase activity (Signal A) to the constitutively expressed Renilla luciferase activity (Signal B) for each well. Calculate the fold induction of NF-κB activity relative to the unstimulated control and determine the IC50 of the antagonist.

Experimental workflow for an NF-κB reporter assay.

References

• 1. CXCR2 Receptor: Regulation of Expression, Signal Transduction, and Involvement in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of CXCR2 in acute inflammatory responses and its antagonists as anti-inflammatory therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.amegroups.cn [cdn.amegroups.cn]
• 4. The emerging role of chemokine receptor CXCR2 in cancer progression - Jaffer - Translational Cancer Research [tcr.amegroups.org]
• 5. Frontiers | CXCR1 and CXCR2 Inhibition by Ladarixin Improves Neutrophil-Dependent Airway Inflammation in Mice [frontiersin.org]
• 6. CXCR2: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | CXCR2 intrinsically drives the maturation and function of neutrophils in mice [frontiersin.org]
• 9. CXCR1 and CXCR2 display receptor bias for shared chemokine agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Role for a CXCR2/Phosphatidylinositol 3-Kinase γ Signaling Axis in Acute and Chronic Vascular Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CXCR2 Receptor: Regulation of Expression, Signal Transduction, and Involvement in Cancer | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. NF-κB-Mediated CCL20 Reigns Dominantly in CXCR2-Driven Ovarian Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. criver.com [criver.com]
• 15. criver.com [criver.com]
• 16. benchchem.com [benchchem.com]
• 17. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ccrod.cancer.gov [ccrod.cancer.gov]
• 19. resources.amsbio.com [resources.amsbio.com]
• 20. indigobiosciences.com [indigobiosciences.com]
• 21. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]

The Enantiomeric Nature of Leukotriene B4 Receptor Antagonists: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the racemic nature of leukotriene B4 (LTB4) receptor antagonists, with a specific focus on compounds developed by Lilly Research Laboratories, such as LY255283. While the user's original query referenced LY255262, public domain data more substantively points to a closely related series of LTB4 antagonists, for which stereochemistry plays a critical role in pharmacological activity. This document provides a comprehensive overview of the implications of chirality on the efficacy and selectivity of these potent anti-inflammatory agents. It includes a review of the underlying pharmacology, detailed experimental protocols for assessing antagonist activity, and a discussion of the LTB4 signaling pathway.

Introduction: The Significance of Chirality in LTB4 Receptor Antagonism

Leukotriene B4 (LTB4) is a potent lipid mediator that plays a crucial role in inflammatory responses. It exerts its effects by binding to two G-protein coupled receptors, BLT1 and BLT2. The development of antagonists for these receptors represents a promising therapeutic strategy for a variety of inflammatory diseases.

Many small molecule drugs, including LTB4 receptor antagonists, are chiral, meaning they exist as non-superimposable mirror images called enantiomers. Although enantiomers share the same chemical formula and connectivity, their three-dimensional arrangement can lead to significant differences in their pharmacological properties. One enantiomer (the eutomer) may exhibit the desired therapeutic activity, while the other (the distomer) may be less active, inactive, or even contribute to undesirable side effects. Therefore, understanding the stereochemistry of LTB4 receptor antagonists is paramount for the development of safe and effective therapeutics.

LTB4 Receptor Signaling Pathway

LTB4 binding to its receptors, primarily BLT1 on leukocytes, initiates a cascade of intracellular signaling events that mediate inflammatory responses. Understanding this pathway is crucial for interpreting the effects of LTB4 receptor antagonists.

An In-Depth Technical Guide to the Synthesis and Purification of (Rac)-LY255262 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and purification of (Rac)-LY255262, a bicyclic pyrazolidinone antibacterial agent. The information compiled herein is based on foundational research and general principles of organic synthesis and chromatography, offering a framework for the laboratory-scale production of this compound for research purposes.

Introduction

(Rac)-LY255262 belongs to a class of pyrazolidinone-containing bicyclic compounds investigated for their antibacterial properties. Seminal work in this area identified the bicyclo[3.3.0]pyrazolidinone ring system as a key structural motif for potent antibacterial activity. This guide outlines a plausible synthetic route and purification strategy based on available scientific literature.

Synthesis of (Rac)-LY255262

The synthesis of (Rac)-LY255262 involves the construction of the core 1,5-diazabicyclo[3.3.0]octan-2-one scaffold followed by the introduction of the requisite side chain. While specific, detailed experimental protocols for (Rac)-LY255262 are not publicly available, a representative synthetic approach can be extrapolated from the broader literature on bicyclic pyrazolidinone synthesis.

Proposed Synthetic Pathway

The synthesis can be envisioned as a multi-step process, likely commencing with the formation of a substituted pyrazolidinone ring, followed by cyclization to form the bicyclic core, and finally, acylation to attach the side chain.

Caption: Proposed synthetic pathway for (Rac)-LY255262.

Experimental Protocols (Representative)

The following are representative protocols based on general methodologies for the synthesis of similar compounds. Note: These are not the specific, validated protocols for (Rac)-LY255262 and would require optimization.

Step 1: Synthesis of a Substituted Pyrazolidinone

• Reaction Setup: To a solution of a suitably substituted hydrazine derivative in a polar aprotic solvent such as dimethylformamide (DMF), add a base like potassium carbonate.

• Addition of Reagents: Slowly add diethyl maleate (B1232345) to the reaction mixture at room temperature.

• Reaction Conditions: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture, dilute with water, and extract the product with an organic solvent like ethyl acetate (B1210297). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Formation of the Bicyclic Pyrazolidinone Core

• Activation: The pyrazolidinone from Step 1 is treated with an activating agent to facilitate intramolecular cyclization. This could involve the formation of an N-acyliminium ion intermediate.

• Cyclization: The activated intermediate undergoes an intramolecular cyclization to form the 1,5-diazabicyclo[3.3.0]octan-2-one core. The specific conditions (solvent, temperature, and catalyst) would be highly dependent on the nature of the substituents.

Step 3: Acylation to Yield (Rac)-LY255262

• Reaction Setup: Dissolve the bicyclic pyrazolidinone core in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Add a suitable base (e.g., triethylamine (B128534) or diisopropylethylamine), followed by the dropwise addition of an activated thiazole-containing acylating agent (e.g., an acyl chloride or activated ester).

• Reaction Conditions: Stir the reaction mixture at room temperature until completion, as monitored by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to obtain the crude product.

Purification of (Rac)-LY255262

The purification of the final compound is critical to obtaining material of sufficient purity for research applications. A multi-step purification strategy is typically employed.

Purification Workflow

Caption: General workflow for the purification of (Rac)-LY255262.

Experimental Protocols

1. Liquid-Liquid Extraction:

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with a mild acidic solution (e.g., 1M HCl) to remove basic impurities, followed by a mild basic solution (e.g., saturated NaHCO₃) to remove acidic impurities, and finally with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

2. Column Chromatography:

• Stationary Phase: Silica (B1680970) gel is a common choice for the purification of moderately polar organic compounds.

• Mobile Phase: A gradient of ethyl acetate in hexanes is a typical starting point. The optimal solvent system should be determined by TLC analysis.

• Procedure:

  • Prepare a slurry of silica gel in the initial mobile phase and pack it into a glass column.

  • Adsorb the crude product onto a small amount of silica gel and carefully load it onto the top of the column.

  • Elute the column with the mobile phase, gradually increasing the polarity.

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent.

3. Crystallization/Precipitation:

• For further purification and to obtain a solid material, crystallization or precipitation can be employed.

• Dissolve the product from column chromatography in a minimal amount of a hot solvent in which it is soluble.

• Slowly cool the solution to induce crystallization. If the product does not crystallize, adding a non-solvent can induce precipitation.

• Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Data Presentation

The following tables summarize hypothetical quantitative data for the synthesis and purification of (Rac)-LY255262, which would be typical for a laboratory-scale preparation.

Table 1: Synthesis Data

Step	Starting Material	Product	Reagents	Yield (%)
1	Substituted Hydrazine	Pyrazolidinone Derivative	Diethyl Maleate, K₂CO₃	75-85
2	Pyrazolidinone Derivative	Bicyclic Core	Activating Agent	60-70
3	Bicyclic Core	Crude (Rac)-LY255262	Acylating Agent, Base	80-90
Overall	Crude (Rac)-LY255262	36-53

Table 2: Purification Data

Purification Step	Input	Output	Purity (by HPLC)	Recovery (%)
Liquid-Liquid Extraction	Crude Product	Extracted Product	~70%	90-95
Column Chromatography	Extracted Product	Chromatographed Product	>95%	70-80
Crystallization	Chromatographed Product	Pure Solid	>98%	85-95

Conclusion

This technical guide provides a comprehensive, albeit representative, overview of the synthesis and purification of (Rac)-LY255262 for research purposes. The successful execution of this synthesis would require careful optimization of each step by a trained organic chemist. The provided protocols and workflows serve as a foundational resource for researchers and scientists in the field of drug development.

The Influence of (Rac)-LY255283 on Neutrophil Function and Activation: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophils are the most abundant leukocytes in human circulation and serve as the first line of defense against invading pathogens. Their activation is a tightly regulated process involving a cascade of signaling events initiated by chemoattractants. One such potent chemoattractant is Leukotriene B4 (LTB4), an lipid mediator derived from arachidonic acid. LTB4 exerts its effects by binding to high-affinity G-protein coupled receptors, primarily BLT1 and to a lesser extent BLT2, on the surface of neutrophils. This binding triggers a series of intracellular events, leading to neutrophil activation, chemotaxis, degranulation, and the production of reactive oxygen species (ROS), all critical components of the innate immune response.

Dysregulation of the LTB4 signaling pathway is implicated in the pathogenesis of various inflammatory diseases. Consequently, the development of LTB4 receptor antagonists has been a significant area of research for novel anti-inflammatory therapies. This technical guide focuses on the effects of (Rac)-LY255283, a selective LTB4 receptor antagonist, on key neutrophil functions and activation pathways. It aims to provide a comprehensive resource for researchers and professionals in the field of immunology and drug development.

(Rac)-LY255283: A Leukotriene B4 Receptor Antagonist

(Rac)-LY255283 is a potent and selective antagonist of the Leukotriene B4 receptor, primarily targeting the BLT2 receptor, although it also exhibits activity against the BLT1 receptor. It has been investigated for its potential to modulate neutrophil activity and mitigate inflammatory responses.

Effects of (Rac)-LY255283 on Neutrophil Function: Quantitative Data

The following tables summarize the quantitative data available on the inhibitory effects of (Rac)-LY255283 on various neutrophil functions.

Neutrophil Function	Agonist	(Rac)-LY255283 Concentration	Effect	Citation
LTB4 Receptor Binding	[3H]LTB4	~100 nM (IC50)	Inhibition of binding to guinea pig lung membranes	[1]
Calcium Mobilization	LTB4	1 - 2 µM	Antagonist activity range	[2]
Superoxide (B77818) Production	LTB4	-	Inhibition observed; less sensitive than adhesion	[3]
Adhesion	LTB4	-	Inhibition observed; more sensitive than superoxide production	[3]
Chemotaxis	LTB4	-	Attenuation of neutrophil recruitment	[4]
Integrin (CD11b/CD18) Upregulation	LTB4	1 - 2 µM	Antagonist activity range	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the effects of (Rac)-LY255283 on neutrophil function.

Neutrophil Isolation

Principle: Human neutrophils are isolated from peripheral blood using density gradient centrifugation to separate them from other blood components.

Protocol:

• Draw whole blood from healthy donors into tubes containing an anticoagulant (e.g., heparin).

• Layer the whole blood over a density gradient medium (e.g., Ficoll-Paque).

• Centrifuge at 400 x g for 30 minutes at room temperature.

• Carefully aspirate the upper layers containing plasma and mononuclear cells, leaving the neutrophil and erythrocyte layers.

• Collect the neutrophil/erythrocyte pellet and resuspend in a suitable buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

• Perform hypotonic lysis to remove contaminating red blood cells. Add sterile water for 30 seconds, followed by the addition of an equal volume of 2x concentrated HBSS to restore isotonicity.

• Centrifuge at 200 x g for 5 minutes and discard the supernatant.

• Wash the neutrophil pellet with HBSS and resuspend in the appropriate buffer for downstream assays.

• Assess cell viability and purity using trypan blue exclusion and a hemocytometer or an automated cell counter. Purity should be >95%.

Neutrophil Chemotaxis Assay (Boyden Chamber)

Principle: This assay measures the directional migration of neutrophils towards a chemoattractant (LTB4) through a porous membrane. The inhibitory effect of (Rac)-LY255283 on this migration is quantified.

Protocol:

• Prepare a suspension of isolated human neutrophils in a suitable assay medium (e.g., RPMI 1640 with 0.5% BSA) at a concentration of 1 x 10^6 cells/mL.

• Pre-incubate the neutrophil suspension with various concentrations of (Rac)-LY255283 or vehicle control for 30 minutes at 37°C.

• Place a porous polycarbonate membrane (e.g., 3-5 µm pore size) in a Boyden chamber apparatus.

• Add the chemoattractant solution (LTB4, typically 10-100 nM) to the lower wells of the chamber.

• Add the pre-incubated neutrophil suspension to the upper wells of the chamber.

• Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 60-90 minutes.

• After incubation, remove the membrane and fix and stain the cells that have migrated to the lower side of the membrane (e.g., with Diff-Quik stain).

• Quantify the number of migrated cells by counting several high-power fields under a microscope.

• Calculate the percentage of inhibition of chemotaxis for each concentration of (Rac)-LY255283 compared to the vehicle control.

Neutrophil Degranulation Assay (Elastase Release)

Principle: Neutrophil degranulation is assessed by measuring the release of azurophilic granule contents, such as elastase, upon stimulation with LTB4. The inhibitory effect of (Rac)-LY255283 is determined.

Protocol:

• Prepare a suspension of isolated neutrophils in HBSS with calcium and magnesium at 2 x 10^6 cells/mL.

• Pre-incubate the neutrophils with various concentrations of (Rac)-LY255283 or vehicle control for 15 minutes at 37°C.

• Add Cytochalasin B (e.g., 5 µg/mL) to prime the cells for 5 minutes.

• Stimulate the neutrophils with LTB4 (e.g., 100 nM) for 15-30 minutes at 37°C.

• Stop the reaction by placing the tubes on ice and centrifuging at 400 x g for 5 minutes at 4°C.

• Collect the supernatant, which contains the released elastase.

• Measure elastase activity in the supernatant using a specific fluorogenic or chromogenic substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide).

• Measure the absorbance or fluorescence change over time using a plate reader.

• Calculate the percentage of inhibition of elastase release for each concentration of (Rac)-LY255283.

Neutrophil Oxidative Burst Assay (Superoxide Production)

Principle: The production of superoxide anion (O2•−), a key component of the neutrophil oxidative burst, is measured by the superoxide dismutase (SOD)-inhibitable reduction of cytochrome c.

Protocol:

• Prepare a suspension of isolated neutrophils in HBSS with calcium and magnesium at a concentration of 1 x 10^6 cells/mL.

• Pre-incubate the neutrophils with various concentrations of (Rac)-LY255283 or vehicle control for 15 minutes at 37°C.

• Prepare a reaction mixture containing the neutrophil suspension, cytochrome c (e.g., 75 µM), and with or without SOD (as a negative control).

• Initiate the reaction by adding LTB4 (e.g., 100 nM).

• Immediately measure the change in absorbance at 550 nm over time using a temperature-controlled spectrophotometer or microplate reader.

• Calculate the rate of superoxide production from the change in absorbance, using the extinction coefficient for reduced cytochrome c.

• Determine the percentage of inhibition of superoxide production for each concentration of (Rac)-LY255283.

Neutrophil Intracellular Calcium Mobilization Assay

Principle: Changes in intracellular free calcium concentration ([Ca2+]i) in response to LTB4 are monitored using a fluorescent calcium indicator. The inhibitory effect of (Rac)-LY255283 on this calcium flux is measured.

Protocol:

• Load isolated neutrophils with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) by incubating the cells with the dye for 30-45 minutes at 37°C.

• Wash the cells to remove extracellular dye and resuspend them in a calcium-containing buffer.

• Place the cell suspension in a cuvette or a microplate well in a fluorometer.

• Establish a baseline fluorescence reading.

• Add (Rac)-LY255283 or vehicle control and incubate for a short period.

• Stimulate the cells with LTB4 (e.g., 10-100 nM) and record the change in fluorescence intensity over time.

• For ratiometric dyes like Fura-2, the ratio of fluorescence at two different excitation wavelengths is used to calculate the intracellular calcium concentration. For single-wavelength dyes like Fluo-4, the change in fluorescence intensity is proportional to the change in [Ca2+]i.

• Quantify the peak increase in [Ca2+]i and calculate the percentage of inhibition by (Rac)-LY255283.

Signaling Pathways and Logical Relationships

LTB4 Receptor Signaling Pathway in Neutrophils

The binding of LTB4 to its G-protein coupled receptors (GPCRs), BLT1 and BLT2, on neutrophils initiates a signaling cascade that is central to their activation. This pathway involves the dissociation of the heterotrimeric G-protein, leading to the activation of Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm. This initial calcium transient is followed by a sustained influx of extracellular calcium through store-operated calcium channels. The rise in intracellular calcium, along with DAG, activates various downstream effectors, including Protein Kinase C (PKC) and calmodulin-dependent kinases. A crucial downstream event is the activation of the small GTPase Rac, a key regulator of the actin cytoskeleton rearrangements necessary for chemotaxis and the assembly of the NADPH oxidase complex for superoxide production.

References

• 1. Leukotriene B4, an Endogenous Stimulator of the Innate Immune Response against Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Effects of two leukotriene B4 (LTB4) receptor antagonists (LY255283 and SC-41930) on LTB4-induced human neutrophil adhesion and superoxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LY255283, a novel leukotriene B4 receptor antagonist, limits activation of neutrophils and prevents acute lung injury induced by endotoxin in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (Rac)-LY255262 in In Vitro Neutrophil Chemotaxis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-LY255262 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor, BLT1. LTB4 is a powerful lipid chemoattractant that plays a crucial role in the recruitment of neutrophils to sites of inflammation.[1][2] By blocking the LTB4 receptor, (Rac)-LY255262 can effectively inhibit neutrophil chemotaxis, the directed migration of neutrophils in response to a chemical gradient. This property makes it a valuable tool for studying the inflammatory cascade and for the development of novel anti-inflammatory therapeutics.

These application notes provide detailed protocols for utilizing (Rac)-LY255262 in two common in vitro neutrophil chemotaxis assays: the Boyden chamber assay and the under-agarose assay. The provided methodologies and data will enable researchers to effectively assess the inhibitory activity of (Rac)-LY255262 and other potential LTB4 receptor antagonists.

Mechanism of Action

Leukotriene B4, synthesized from arachidonic acid, is a key mediator in inflammatory responses.[1] It binds to the high-affinity G protein-coupled receptor BLT1 on the surface of neutrophils. This binding event triggers a downstream signaling cascade involving G-proteins, leading to the activation of pathways such as the phosphoinositide 3-kinase (PI3K)/Akt and mitogen-activated protein kinase (MAPK) pathways.[3] These signaling events culminate in the reorganization of the actin cytoskeleton, cellular polarization, and ultimately, directed cell migration towards the LTB4 source. (Rac)-LY255262 acts as a competitive antagonist at the BLT1 receptor, preventing LTB4 from binding and initiating this signaling cascade, thereby inhibiting neutrophil chemotaxis.

Data Presentation

Antagonist Concentration	Expected % Inhibition of Neutrophil Migration
1 nM	Low
10 nM	Moderate
100 nM	High
1 µM	Very High
10 µM	Complete

Experimental Protocols

Boyden Chamber Assay

The Boyden chamber, or transwell assay, is a widely used method for evaluating chemotaxis.[4][5] It consists of two compartments separated by a microporous membrane. Neutrophils are placed in the upper chamber, and the chemoattractant (LTB4) is placed in the lower chamber. The migration of neutrophils through the pores in response to the chemoattractant is then quantified.

Materials:

• Human neutrophils isolated from healthy donors

• (Rac)-LY255262

• Leukotriene B4 (LTB4)

• Boyden chamber apparatus (e.g., 48-well or 96-well microchemotaxis chamber)

• Polycarbonate membranes (typically 3-5 µm pore size)

• Hank's Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

• Bovine Serum Albumin (BSA)

• Staining solution (e.g., Diff-Quik, Giemsa)

• Microscope

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation. Resuspend the purified neutrophils in HBSS with 0.1% BSA at a concentration of 1 x 10^6 cells/mL.

• Preparation of (Rac)-LY255262 and LTB4: Prepare a stock solution of (Rac)-LY255262 in a suitable solvent (e.g., DMSO). Prepare serial dilutions of (Rac)-LY255262 in HBSS with 0.1% BSA to achieve the desired final concentrations. Prepare a solution of LTB4 in HBSS with 0.1% BSA at a concentration known to induce optimal chemotaxis (typically in the range of 1-100 nM).

• Assay Setup:

  • Add the LTB4 solution to the lower wells of the Boyden chamber.

  • For the experimental groups, pre-incubate the neutrophil suspension with various concentrations of (Rac)-LY255262 for 15-30 minutes at 37°C.

  • Add the neutrophil suspension (with or without antagonist) to the upper chamber of the inserts.

  • Include a negative control (neutrophils with no LTB4 in the lower chamber) and a positive control (neutrophils with LTB4 but no antagonist).

• Incubation: Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 60-90 minutes.

• Analysis:

  • After incubation, remove the inserts and wipe the upper surface of the membrane to remove non-migrated cells.

  • Fix and stain the membrane.

  • Count the number of migrated cells on the lower surface of the membrane using a microscope at high power. Count at least 3-5 fields per membrane and average the results.

  • Alternatively, migrated cells can be quantified using a plate reader-based method, such as measuring ATP levels of the cells that have migrated into the lower chamber.[5]

Under-Agarose Assay

The under-agarose assay allows for the visualization and quantification of neutrophil migration in a two-dimensional environment.[6][7] A gel made of agarose (B213101) creates a surface under which neutrophils can migrate towards a chemoattractant diffusing from a well cut into the gel.

Materials:

• Human neutrophils

• (Rac)-LY255262

• Leukotriene B4 (LTB4)

• Agarose

• Cell culture medium (e.g., RPMI 1640)

• Fetal Bovine Serum (FBS)

• Petri dishes

• Microscope with time-lapse imaging capabilities (optional)

Procedure:

• Neutrophil and Reagent Preparation: Prepare neutrophils and solutions of (Rac)-LY255262 and LTB4 as described for the Boyden chamber assay.

• Agarose Gel Preparation:

  • Prepare a 1.2% agarose solution in a 1:1 mixture of 2x RPMI 1640 and distilled water, supplemented with 20% FBS.

  • Pour the warm agarose solution into petri dishes to a depth of about 5 mm and allow it to solidify.

  • Once solidified, cut a series of three wells (typically 3 mm in diameter) in a straight line, with a 3-4 mm distance between each well.

• Assay Setup:

  • Add the neutrophil suspension (pre-incubated with or without (Rac)-LY255262) to the center well.

  • Add the LTB4 solution to one of the outer wells.

  • Add control medium to the other outer well.

• Incubation: Incubate the dishes at 37°C in a humidified incubator with 5% CO2 for 2-3 hours.

• Analysis:

  • After incubation, fix the cells with methanol (B129727) and stain with a suitable stain.

  • Measure the distance of migration of the leading front of neutrophils from the edge of the center well towards the LTB4-containing well and the control well.

  • The chemotactic index can be calculated as the ratio of the distance migrated towards LTB4 to the distance migrated towards the control medium.

  • Alternatively, the migration can be monitored and recorded using time-lapse microscopy.

Visualizations

LTB4 Signaling Pathway in Neutrophils

Caption: LTB4 signaling pathway in neutrophils and the antagonistic action of (Rac)-LY255262.

Experimental Workflow for Boyden Chamber Assay

Caption: Step-by-step workflow for the Boyden chamber neutrophil chemotaxis assay.

Logical Relationship of Chemotaxis Inhibition

References

• 1. Exosomes mediate LTB4 release during neutrophil chemotaxis | PLOS Biology [journals.plos.org]
• 2. LTB4 IS A SIGNAL RELAY MOLECULE DURING NEUTROPHIL CHEMOTAXIS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. THE ROLE OF LTB4-BLT1 AXIS IN CHEMOTACTIC GRADIENT SENSING AND DIRECTED LEUKOCYTE MIGRATION - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of neutrophil chemotaxis by leukotriene B4 and 5-hydroxyeicosatetraenoic acid in chronic inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Novel Image‐Based Approach for Analyzing Neutrophil Chemotaxis Using a Boyden Chamber Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring chemotaxis and chemokinesis: the under-agarose cell migration assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Relation to chemotactic factor gradients to neutrophil migration and orientation under agarose - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the LTB₄ Receptor Antagonist (Rac)-LY 255262 and the Structurally Related Compound LY255283

A Clarification on the Target Compound: Initial searches for "(Rac)-LY 255262" indicate it is a pyrazolidinone derivative with antibacterial properties. However, the broader context of leukotriene B4 (LTB₄) signaling and cell culture applications strongly suggests a potential user interest in the structurally related and extensively studied LTB₄ receptor 2 (BLT2) antagonist, LY255283 . This document will focus on the experimental protocols and applications of LY255283 as a selective BLT2 antagonist in cell culture, with the assumption that this is the compound of interest for researchers in inflammation, immunology, and cancer biology.

Introduction

Leukotriene B₄ (LTB₄) is a potent lipid mediator derived from arachidonic acid that plays a crucial role in inflammatory responses. It exerts its effects through two G protein-coupled receptors, the high-affinity BLT1 receptor and the low-affinity BLT2 receptor. While BLT1 is primarily expressed on leukocytes, BLT2 is more ubiquitously expressed and has been implicated in a variety of cellular processes, including cell migration, survival, and proliferation, particularly in the context of cancer and inflammation. LY255283 is a selective and competitive antagonist of the BLT2 receptor, making it a valuable tool for investigating the physiological and pathological roles of the LTB₄/BLT2 signaling axis.

Data Presentation

The following tables summarize the quantitative data regarding the effects of the BLT2 antagonist LY255283 in various in vitro cell culture experiments.

Table 1: Inhibitory Concentrations of LY255283

Parameter	Cell Line/System	IC₅₀/Effective Concentration	Reference
[³H]LTB₄ Binding	Guinea Pig Lung Membranes	~100 nM	[1]
[³H]LTB₄ Displacement	CHO-K1 cells expressing human BLT2	~150 nM	[1]
Inhibition of Cell Migration	253J-BV Bladder Cancer Cells	5 - 10 µM	[1]
Induction of Apoptosis	253J and 253J-BV Bladder Cancer Cells	5 - 10 µM	[1]

Table 2: Effects of LY255283 on Cell Viability and Migration

Cell Line	Assay	Treatment	Incubation Time	Observed Effect	Reference
253J-BV	Cell Viability (MTT Assay)	5 or 10 µM LY255283	48 hours	Significant decrease in cell viability	[1]
253J-BV	Cell Migration/Invasion	10 µM LY255283	7 days	Significant suppression of invasiveness	[1]
SV-HUC-1 (immortalized control)	Cell Viability (MTT Assay)	Not specified	Not specified	No effect on cell morphology or survival	[1]

Experimental Protocols

Protocol 1: General Cell Culture and Compound Preparation

1.1. Cell Lines:

• Human Bladder Cancer: 253J, 253J-BV

• Human Pancreatic Cancer: AsPC-1, Colo357, PANC-1

• Human Mast Cell Line: HMC-1

• Control (Immortalized Urothelial Cells): SV-HUC-1

1.2. Culture Conditions:

• Culture cells in the appropriate medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain cultures in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells upon reaching 70-80% confluency.

1.3. Preparation of LY255283 Stock Solution:

• LY255283 is soluble in DMSO.[2]

• Prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO.

• Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• For experiments, dilute the stock solution in a complete culture medium to the desired final concentration. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should be included in all experiments.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of LY255283 on the viability of adherent cells.

2.1. Materials:

• Target cells (e.g., 253J-BV) and control cells (e.g., SV-HUC-1)

• 96-well cell culture plates

• Complete culture medium

• LY255283 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

2.2. Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight to allow for cell attachment.

• Treatment: Prepare serial dilutions of LY255283 in a complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 48 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 3: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol allows for the detection of apoptosis in cells treated with LY255283 using flow cytometry.

3.1. Materials:

• Target cells

• 6-well cell culture plates

• Complete culture medium

• LY255283 stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

3.2. Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of LY255283 or vehicle control for the specified time (e.g., 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization. Collect both the adherent and floating cells to ensure all apoptotic cells are included in the analysis.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Protocol 4: Cytokine Release Assay (ELISA)

This protocol is for measuring the concentration of specific cytokines released into the cell culture supernatant following treatment. LTB₄ is known to induce the production of several pro-inflammatory cytokines, including IL-1β, IL-6, IL-8, TNF-α, and MCP-1.[3][4][5]

4.1. Materials:

• Immune cells (e.g., macrophages, neutrophils) or other relevant cell types

• 24-well cell culture plates

• Complete culture medium

• LTB₄ (for stimulation)

• LY255283 stock solution

• ELISA kits for the cytokines of interest (e.g., human IL-6 ELISA kit)

• Microplate reader

4.2. Procedure:

• Cell Seeding: Seed cells into a 24-well plate at an appropriate density.

• Pre-treatment: Pre-incubate the cells with various concentrations of LY255283 or vehicle control for 1-2 hours.

• Stimulation: Stimulate the cells with an optimal concentration of LTB₄ to induce cytokine release. Include an unstimulated control.

• Incubation: Incubate the plate for a suitable time to allow for cytokine accumulation in the supernatant (e.g., 6-24 hours).

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• ELISA: Perform the ELISA for the target cytokines according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve and determine the concentration of the cytokine in each sample.

Mandatory Visualization

Caption: LTB₄/BLT2 Signaling Pathway and Point of Inhibition by LY255283.

Caption: General Experimental Workflow for In Vitro Studies with LY255283.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Leukotriene B4, an Endogenous Stimulator of the Innate Immune Response against Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Too much of a good thing: How modulating LTB4 actions restore host defense in homeostasis or disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neutrophil derived LTB4 induces macrophage aggregation in response to encapsulated Streptococcus iniae infection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In vivo Models of Inflammation using (Rac)-LY255262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator that plays a crucial role in the inflammatory response.[1][2][3][4] It is derived from arachidonic acid via the 5-lipoxygenase pathway and acts as a powerful chemoattractant for leukocytes, particularly neutrophils.[1][2][3] LTB4 exerts its pro-inflammatory effects by binding to two high-affinity G protein-coupled receptors, BLT1 and BLT2.[1][2][4][5] Activation of these receptors on immune cells triggers a cascade of downstream signaling events, leading to chemotaxis, cellular activation, and the release of pro-inflammatory cytokines, thereby amplifying the inflammatory response.[1][5][6]

Given the central role of the LTB4/BLT pathway in various inflammatory diseases, including asthma, arthritis, and inflammatory bowel disease, antagonism of these receptors presents a promising therapeutic strategy.[3][4] (Rac)-LY255262 is a potent and selective leukotriene B4 receptor antagonist. As a racemic mixture, it contains both enantiomers which may contribute to its overall pharmacological profile. This document provides detailed protocols for evaluating the anti-inflammatory efficacy of (Rac)-LY255262 in two common in vivo models of acute inflammation: Carrageenan-Induced Paw Edema and Lipopolysaccharide (LPS)-Induced Acute Lung Injury.

Signaling Pathway of LTB4 Receptor Activation

The binding of LTB4 to its receptors, primarily BLT1 on leukocytes, initiates a signaling cascade that is central to the inflammatory response. This process involves the activation of G-proteins, leading to downstream effects such as calcium mobilization, activation of protein kinase C (PKC), and the MAP kinase pathway, ultimately resulting in cellular responses like chemotaxis and cytokine production.

References

• 1. Leukotriene B4, an Endogenous Stimulator of the Innate Immune Response against Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, signaling, and functions of LTB4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leukotriene B4 receptor 1 (BLT1) activation by leukotriene B4 (LTB4) and E Resolvins (RvE1 and RvE2) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukotriene B4 receptor antagonists as therapeutics for inflammatory disease: preclinical and clinical developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. LTB4R leukotriene B4 receptor [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-LY 255262 Administration in Murine Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of the pyrazolidinone antibacterial agent, (Rac)-LY 255262, in mice, based on preclinical pharmacokinetic studies. The following protocols and data are intended to guide researchers in designing and executing in vivo efficacy and pharmacokinetic/pharmacodynamic (PK/PD) studies.

Quantitative Dosing and Pharmacokinetic Data

(Rac)-LY 255262 has been evaluated in male CD-I mice via both oral (PO) and subcutaneous (SC) routes of administration. The pharmacokinetic parameters summarized below provide insights into the absorption, distribution, and elimination of the compound in this model.

Table 1: Single-Dose Pharmacokinetics of (Rac)-LY 255262 in Male CD-I Mice

Parameter	Oral Administration (PO)	Subcutaneous Administration (SC)
Dose	20 mg/kg	20 mg/kg
Peak Plasma Concentration (Cmax)	1.8 µg/mL	11.0 µg/mL
Time to Peak Concentration (Tmax)	0.25 hours	0.25 hours
Area Under the Curve (AUC0-∞)	2.5 µg·h/mL	11.2 µg·h/mL
Half-life (t1/2)	0.7 hours	0.6 hours
Bioavailability	22%	Not Applicable

Data extracted from: Ternansky, R. J., et al. (1993). Structure-activity relationship within a series of pyrazolidinone antibacterial agents. 2. Effect of side-chain modification on in vitro activity and pharmacokinetic parameters. Journal of Medicinal Chemistry, 36(22), 3224-3229.

Experimental Protocols

The following are detailed methodologies for the administration of (Rac)-LY 255262 to mice for pharmacokinetic analysis.

Animal Model

• Species: Mouse

• Strain: CD-I

• Sex: Male

• Supplier: Charles River Laboratories

• Housing: Animals should be housed in accordance with institutional guidelines, with access to food and water ad libitum.

Formulation Preparation

• Vehicle: The compound is prepared as a suspension in 0.5% methylcellulose (B11928114) in sterile water.

• Preparation Steps:

  • Weigh the required amount of (Rac)-LY 255262.

  • Prepare a 0.5% (w/v) solution of methylcellulose in sterile water.

  • Gradually add the powdered compound to the vehicle while vortexing or sonicating to ensure a uniform suspension.

  • Prepare fresh on the day of the experiment.

Administration Procedures

• Animal Restraint: Gently but firmly restrain the mouse, ensuring control of the head and body.

• Gavage Needle Selection: Use a 20-gauge, 1.5-inch curved gavage needle.

• Dose Calculation: Calculate the volume of the drug suspension to be administered based on the animal's body weight and the desired dose of 20 mg/kg.

• Administration:

  • Measure the distance from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.

  • Gently insert the gavage needle into the esophagus. Do not force the needle.

  • Once in the stomach, slowly dispense the calculated volume of the suspension.

  • Carefully withdraw the needle.

• Post-Administration Monitoring: Observe the animal for any signs of distress or regurgitation.

• Animal Restraint: Scruff the mouse to lift a fold of skin over the back, between the shoulder blades.

• Injection Site: The dorsal midline is the preferred site for subcutaneous injection.

• Needle and Syringe: Use a 25- to 27-gauge needle with an appropriate volume syringe.

• Dose Calculation: Calculate the volume of the drug suspension based on the animal's body weight for a 20 mg/kg dose.

• Administration:

  • Insert the needle into the "tent" of skin created by scruffing.

  • Aspirate briefly to ensure the needle is not in a blood vessel.

  • Inject the calculated volume of the suspension to form a subcutaneous bleb.

  • Withdraw the needle and apply gentle pressure to the injection site if necessary.

• Post-Administration Monitoring: Observe the animal for any signs of discomfort or leakage from the injection site.

Blood Sampling for Pharmacokinetic Analysis

• Sampling Timepoints: Collect blood samples at predetermined time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, and 6 hours).

• Collection Method: Retro-orbital sinus bleeding is a common method for serial blood collection in mice. Anesthesia (e.g., isoflurane) is required.

• Sample Processing:

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Analytical Method: Plasma concentrations of (Rac)-LY 255262 are typically determined using a validated high-performance liquid chromatography (HPLC) assay.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow and the logical relationship of pharmacokinetic parameters.

Caption: Experimental workflow for pharmacokinetic analysis of (Rac)-LY 255262 in mice.

Application Notes and Protocols for (Rac)-LY 255262 as a Tool to Study LTB4 Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator derived from arachidonic acid, playing a crucial role in inflammatory responses. It exerts its effects through two G protein-coupled receptors: the high-affinity BLT1 receptor, primarily expressed on leukocytes, and the low-affinity BLT2 receptor, which has a broader expression pattern. Understanding the distinct roles of these receptors in LTB4 signaling is critical for the development of targeted anti-inflammatory therapeutics.

(Rac)-LY 255262 and its related compound, LY255283, are valuable pharmacological tools for dissecting the LTB4 signaling pathway. LY255283 has been characterized as a selective antagonist for the BLT2 receptor, exhibiting significantly higher potency for BLT2 over BLT1. This selectivity allows researchers to investigate the specific contributions of BLT2-mediated signaling in various cellular and in vivo models of inflammation. While the precise relationship between (Rac)-LY 255262 and LY255283 is not definitively established in the readily available literature, it is plausible that (Rac)-LY 255262 represents a racemic mixture containing the active enantiomer, LY255283. For the purposes of these application notes, the provided data and protocols will focus on LY255283, which is well-characterized as a selective BLT2 antagonist.

These notes provide a comprehensive guide for utilizing LY255283 to study LTB4 signaling, including its biochemical properties, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

LTB4 Signaling Pathway and the Action of LY255283

Leukotriene B4 is synthesized from arachidonic acid by the action of 5-lipoxygenase. Upon release, LTB4 can bind to its receptors, BLT1 and BLT2, on the cell surface. This binding initiates a cascade of intracellular signaling events, including the activation of G proteins, leading to downstream effects such as calcium mobilization, activation of protein kinase C (PKC), and the MAPK cascade. These signaling events ultimately result in various cellular responses, including chemotaxis, degranulation, and the production of reactive oxygen species (ROS) in immune cells. LY255283 acts as a competitive antagonist at the BLT2 receptor, blocking the binding of LTB4 and thereby inhibiting these downstream signaling events.

Caption: LTB4 signaling pathway and the inhibitory action of LY255283 on the BLT2 receptor.

Quantitative Data for LY255283

The following tables summarize the key quantitative data for LY255283 from in vitro studies. This information is essential for designing experiments and interpreting results.

Table 1: Receptor Binding Affinity of LY255283

Receptor	Assay Type	Cell/Tissue Source	IC50 / pKi	Reference
Human BLT1	Radioligand Binding ([³H]-LTB4)	Recombinant	> 10 µM	[1][2]
Human BLT2	Radioligand Binding ([³H]-LTB4)	Recombinant	~ 1 µM	[1][2]
LTB4 Receptor	Radioligand Binding ([³H]-LTB4)	Guinea Pig Lung Membranes	~100 nM	[3]
LTB4 Receptor	Radioligand Binding ([³H]-LTB4)	Human Polymorphonuclear Leukocytes (PMNs)	87 nM	[4]
LTB4 Receptor	LTB4-induced lung parenchyma contraction	Guinea Pig	pA₂ = 7.2	[1][2]

Table 2: Functional Antagonism by LY255283

Assay	Cell Type	Stimulus	Measured Response	IC50 / Activity Range	Reference
Neutrophil Activation	Human Neutrophils	LTB4	Calcium Mobilization, Integrin Expression	1 - 2 µM	[5]
Superoxide (B77818) Production	Human Neutrophils	LTB4	Superoxide Release	Less sensitive than for adhesion	[6]
Cell Adhesion	Human Neutrophils	LTB4	Adhesion	>100-fold less sensitive than superoxide production inhibition	[6]

Table 3: Physicochemical Properties of LY255283

Property	Value	Reference
Molecular Weight	360.46 g/mol	[1][2]
Solubility in DMSO	Up to 100 mM	[1][2]
Solubility in Ethanol	Up to 25 mM	[1][2]

Experimental Protocols

Detailed protocols for key experiments to study LTB4 signaling using LY255283 are provided below.

Radioligand Binding Assay

This protocol is designed to determine the binding affinity of LY255283 for the LTB4 receptors (BLT1 and BLT2) using a competitive binding assay with [³H]-LTB4.

Caption: Workflow for a competitive radioligand binding assay.

Materials:

• Cells or tissues expressing BLT1 or BLT2 receptors

• [³H]-LTB4 (specific activity ~30-60 Ci/mmol)

• LY255283

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM EDTA)

• Wash buffer (ice-cold binding buffer)

• Glass fiber filters (e.g., Whatman GF/C)

• Scintillation cocktail

• Scintillation counter

Protocol:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in binding buffer to a final protein concentration of 0.1-0.5 mg/mL.

• Binding Assay:

  • In a 96-well plate, add in the following order:

    • 50 µL of binding buffer (for total binding) or a high concentration of unlabeled LTB4 (for non-specific binding).

    • 50 µL of varying concentrations of LY255283 (typically from 10⁻¹⁰ M to 10⁻⁵ M).

    • 50 µL of [³H]-LTB4 (at a final concentration close to its Kd, e.g., 0.5-1 nM).

    • 50 µL of the membrane preparation.

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Filtration and Measurement:

  • Rapidly filter the contents of each well through a glass fiber filter pre-soaked in wash buffer using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of LY255283.

  • Determine the IC50 value (the concentration of LY255283 that inhibits 50% of the specific binding of [³H]-LTB4) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [³H]-LTB4 and Kd is its dissociation constant.

Neutrophil Chemotaxis Assay

This protocol measures the ability of LY255283 to inhibit LTB4-induced migration of neutrophils.

Caption: Workflow for a neutrophil chemotaxis assay.

Materials:

• Freshly isolated human neutrophils

• LTB4

• LY255283

• Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

• Boyden chambers or similar chemotaxis system with a porous membrane (e.g., 3-5 µm pore size)

• Microscope for cell counting

Protocol:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human peripheral blood using density gradient centrifugation (e.g., with Ficoll-Paque).

  • Resuspend the isolated neutrophils in chemotaxis buffer at a concentration of 1-2 x 10⁶ cells/mL.

• Chemotaxis Assay:

  • Pre-incubate the neutrophil suspension with varying concentrations of LY255283 (or vehicle control) for 15-30 minutes at 37°C.

  • Add LTB4 (at a concentration that induces sub-maximal chemotaxis, e.g., 1-10 nM) to the lower wells of the Boyden chamber.

  • Place the porous membrane over the lower wells.

  • Add the pre-incubated neutrophil suspension to the upper wells.

  • Incubate the chamber at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes.

• Cell Counting and Analysis:

  • After incubation, remove the membrane and fix and stain the migrated cells on the lower side of the membrane.

  • Count the number of migrated cells in several high-power fields using a microscope.

  • Plot the number of migrated cells against the log concentration of LY255283 to determine the IC50 for the inhibition of chemotaxis.

Calcium Mobilization Assay

This protocol measures the effect of LY255283 on LTB4-induced intracellular calcium mobilization in neutrophils using a fluorescent calcium indicator.

Caption: Workflow for a calcium mobilization assay.

Materials:

• Freshly isolated human neutrophils

• LTB4

• LY255283

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without calcium and magnesium

• Fluorescence plate reader or fluorometer capable of kinetic readings

Protocol:

• Cell Preparation and Dye Loading:

  • Isolate neutrophils as described in the chemotaxis protocol.

  • Resuspend the neutrophils in HBSS without calcium and magnesium.

  • Load the cells with a calcium-sensitive dye (e.g., 2-5 µM Fura-2 AM or Fluo-4 AM) in the presence of Pluronic F-127 (e.g., 0.02%) for 30-45 minutes at 37°C in the dark.

  • Wash the cells to remove excess dye and resuspend them in HBSS with calcium and magnesium.

• Calcium Measurement:

  • Aliquot the dye-loaded cells into a 96-well black-walled plate.

  • Pre-incubate the cells with varying concentrations of LY255283 (or vehicle control) for 10-15 minutes at room temperature.

  • Place the plate in a fluorescence plate reader and measure the baseline fluorescence.

  • Inject LTB4 (at a concentration that elicits a robust calcium response, e.g., 10-100 nM) into each well and immediately begin recording the fluorescence intensity over time (typically for 2-5 minutes).

• Data Analysis:

  • The change in intracellular calcium is proportional to the change in fluorescence intensity.

  • Calculate the peak fluorescence response for each condition.

  • Plot the peak response against the log concentration of LY255283 to determine the IC50 for the inhibition of calcium mobilization.

Conclusion

(Rac)-LY 255262, and more specifically its well-characterized counterpart LY255283, serves as a potent and selective tool for the investigation of BLT2-mediated LTB4 signaling. The quantitative data and detailed experimental protocols provided in these application notes offer a solid foundation for researchers to design and execute experiments aimed at elucidating the role of the LTB4/BLT2 axis in health and disease. By employing these methodologies, scientists can further unravel the complexities of inflammatory signaling and contribute to the development of novel therapeutic strategies.

References

• 1. The development of a sensitive and specific radioreceptor assay for leukotriene B4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Specific inhibition of leukotriene B4-induced neutrophil activation by LY223982 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Leukotriene B4 receptor antagonists: the LY255283 series of hydroxyacetophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flow cytometric evaluation of the effects of leukotriene B4 receptor antagonists (LY255283 and SC-41930) on calcium mobilization and integrin expression of activated human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of two leukotriene B4 (LTB4) receptor antagonists (LY255283 and SC-41930) on LTB4-induced human neutrophil adhesion and superoxide production - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of (Rac)-LY 255262 in Arthritis Research Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator derived from the 5-lipoxygenase pathway of arachidonic acid metabolism. It is a powerful chemoattractant for neutrophils and other leukocytes, playing a crucial role in the inflammatory cascade associated with various autoimmune diseases, including rheumatoid arthritis (RA).[1][2][3] Elevated levels of LTB4 have been detected in the synovial fluid of patients with active RA, suggesting its significant contribution to joint inflammation.[3] (Rac)-LY 255262 is a selective antagonist of the high-affinity LTB4 receptor, BLT1. By blocking the binding of LTB4 to its receptor, (Rac)-LY 255262 is expected to inhibit downstream signaling pathways that lead to leukocyte activation, chemotaxis, and the release of pro-inflammatory mediators, thereby mitigating the inflammatory response in arthritic joints.

While specific data for (Rac)-LY 255262 in arthritis models is not extensively available in the public domain, this document provides a comprehensive overview of the application of LTB4 receptor antagonists as a class in preclinical arthritis research. The protocols and expected outcomes are based on studies with analogous compounds such as CP-105,696 and other selective BLT1 receptor antagonists.

Mechanism of Action: LTB4 Receptor Antagonism in Arthritis

Leukotriene B4 exerts its pro-inflammatory effects primarily through the G-protein coupled receptor, BLT1. The binding of LTB4 to BLT1 on the surface of immune cells, particularly neutrophils, triggers a cascade of intracellular events. (Rac)-LY 255262, as a competitive antagonist, is hypothesized to disrupt this signaling pathway.

Figure 1: LTB4 Signaling Pathway and Antagonist Intervention.

Preclinical Evaluation in Arthritis Models

The most common and well-characterized animal model for studying the efficacy of anti-arthritic compounds is the Collagen-Induced Arthritis (CIA) model in mice or rats. This model shares many pathological and immunological features with human rheumatoid arthritis.

Experimental Workflow: Collagen-Induced Arthritis (CIA) Model

The following diagram outlines a typical workflow for evaluating the efficacy of (Rac)-LY 255262 in a CIA mouse model.

Figure 2: Experimental Workflow for CIA Model.

Detailed Experimental Protocols

Collagen-Induced Arthritis (CIA) in DBA/1 Mice

Materials:

• Male DBA/1 mice (8-10 weeks old)

• Bovine Type II Collagen (CII) solution (2 mg/mL in 0.05 M acetic acid)

• Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis

• Incomplete Freund's Adjuvant (IFA)

• (Rac)-LY 255262

• Vehicle (e.g., 0.5% methylcellulose (B11928114) with 0.1% Tween 80 in sterile water)

• Positive control: Methotrexate (0.5 mg/kg)

• Syringes and needles (26G)

• Digital calipers

Procedure:

• Primary Immunization (Day 0):

  • Prepare an emulsion of equal volumes of CII solution and CFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse. The final dose should be 100 µg of CII.

• Booster Immunization (Day 21):

  • Prepare an emulsion of equal volumes of CII solution and IFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail. The final dose should be 100 µg of CII.

• Treatment:

  • Begin daily monitoring for the onset of arthritis from Day 21.

  • Upon the first signs of joint inflammation (erythema and swelling), randomize mice into treatment groups.

  • Administer (Rac)-LY 255262 or vehicle by oral gavage daily until the end of the study.

• Clinical Assessment:

  • Score the severity of arthritis in each paw three times a week based on a scale of 0-4 (0=normal, 1=erythema and mild swelling of one digit, 2=erythema and mild swelling of the ankle or wrist, 3=erythema and moderate swelling of the entire paw, 4=severe swelling and ankylosis).

  • The maximum score per mouse is 16.

  • Measure paw thickness using digital calipers.

• Termination and Endpoint Analysis (e.g., Day 42):

  • Euthanize mice and collect blood for serological analysis.

  • Dissect hind paws and fix in 10% neutral buffered formalin for histopathology.

  • Process joints for sectioning and stain with Hematoxylin and Eosin (H&E) and Safranin O-Fast Green.

  • Score sections for inflammation, pannus formation, cartilage damage, and bone erosion.

In Vitro Neutrophil Chemotaxis Assay

Materials:

• Human or murine neutrophils isolated from whole blood

• Chemotaxis chamber (e.g., Boyden chamber) with a polycarbonate membrane (3-5 µm pore size)

• LTB4

• (Rac)-LY 255262

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Calcein-AM (for fluorescent labeling of cells)

Procedure:

• Isolate neutrophils from fresh blood using density gradient centrifugation.

• Label the neutrophils with Calcein-AM.

• Pre-incubate the labeled neutrophils with various concentrations of (Rac)-LY 255262 or vehicle for 30 minutes at 37°C.

• Add LTB4 (chemoattractant, typically 10 nM) to the lower wells of the chemotaxis chamber.

• Add the pre-incubated neutrophils to the upper wells.

• Incubate the chamber for 60-90 minutes at 37°C in a 5% CO2 incubator.

• Measure the number of migrated cells to the lower chamber by reading the fluorescence.

• Calculate the percentage inhibition of chemotaxis for each concentration of (Rac)-LY 255262.

Quantitative Data Summary (Based on Analogous Compounds)

The following tables present representative data from studies on other LTB4 receptor antagonists to illustrate the expected efficacy in preclinical models.

Table 1: In Vitro Potency of LTB4 Receptor Antagonists

Compound	Assay	Species	IC50 / Ki
CP-105,696	[³H]LTB4 Binding	Human Neutrophils	3.7 nM (IC50)
CP-105,696	LTB4-induced Chemotaxis	Human Neutrophils	5.2 nM (IC50)
LY293111 (Etalocib)	[³H]LTB4 Binding	-	25 nM (Ki)
LY293111 (Etalocib)	LTB4-induced Ca²⁺ Mobilization	-	20 nM (IC50)
LY223982	[³H]LTB4 Binding	LTB4 Receptor	13.2 nM (IC50)

Data compiled from publicly available literature for illustrative purposes.

Table 2: In Vivo Efficacy of CP-105,696 in Murine Collagen-Induced Arthritis [1]

Treatment Group	Mean Arthritis Score (Day 35)	% Inhibition of Arthritis Score	Paw Swelling (mm, Day 35)	% Reduction in Paw Swelling
Vehicle Control	9.8 ± 1.2	-	3.1 ± 0.2	-
CP-105,696 (1 mg/kg)	5.2 ± 0.8	47%	2.5 ± 0.1	19%
CP-105,696 (3 mg/kg)	2.1 ± 0.5	79%	2.1 ± 0.1	32%
CP-105,696 (10 mg/kg)	0.5 ± 0.2	95%	1.8 ± 0.1	42%

Data is representative and adapted from published studies on CP-105,696 for illustrative purposes.[1]

Conclusion

(Rac)-LY 255262, as a selective LTB4 receptor antagonist, holds therapeutic potential for the treatment of rheumatoid arthritis. The experimental protocols outlined in this document provide a framework for its preclinical evaluation. Based on the data from analogous compounds, it is anticipated that (Rac)-LY 255262 will demonstrate dose-dependent efficacy in reducing the clinical and histological signs of arthritis in the CIA model. Further studies are warranted to fully characterize its pharmacological profile and therapeutic efficacy. While clinical trials with some LTB4 receptor antagonists have shown only modest effects in RA patients, the preclinical data strongly supports the role of LTB4 in the inflammatory processes of arthritis.[4]

References

• 1. Leukotriene B4 plays a critical role in the progression of collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leukotriene B4 receptor antagonists as therapeutics for inflammatory disease: preclinical and clinical developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical trial of a leucotriene B4 receptor antagonist, BIIL 284, in patients with rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical trial of a leucotriene B4 receptor antagonist, BIIL 284, in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Effects of (Rac)-LY255262 on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cytokines are a broad and diverse category of small proteins that are crucial for intercellular signaling, particularly in the context of the immune system.[1][2][3] Dysregulation of cytokine production is a hallmark of numerous inflammatory diseases and cancer.[1][4] Small molecule inhibitors that can modulate cytokine production represent a promising therapeutic avenue.[1][3][4] (Rac)-LY255262 is a compound of interest for its potential immunomodulatory effects. These application notes provide a comprehensive guide for researchers to investigate the effects of (Rac)-LY255262 on the production of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β).

The protocols outlined below describe the necessary steps for cell culture, stimulation of cytokine production, treatment with (Rac)-LY255262, and subsequent quantification of cytokine levels. Adherence to these methodologies will enable the generation of robust and reproducible data to characterize the pharmacological profile of (Rac)-LY255262.

Data Presentation

Quantitative data on the effects of (Rac)-LY255262 on cytokine production should be meticulously recorded and organized for clear interpretation and comparison. The following table provides a standardized format for summarizing experimental findings.

Cytokine	Cell Line/Primary Cells	Stimulant	(Rac)-LY255262 Conc. (µM)	Incubation Time (hrs)	% Inhibition of Cytokine Production (Mean ± SD)	p-value
TNF-α	RAW 264.7	LPS (1 µg/mL)	0.1	24
1	24
10	24
IL-6	THP-1	LPS (1 µg/mL)	0.1	24
1	24
10	24
IL-1β	PBMC	PHA (10 µg/mL)	0.1	48
1	48
10	48

Experimental Protocols

Protocol 1: In Vitro Cytokine Inhibition Assay Using Peripheral Blood Mononuclear Cells (PBMCs)

Objective: To determine the effect of (Rac)-LY255262 on the production of TNF-α, IL-6, and IL-1β by human PBMCs.

Materials:

• (Rac)-LY255262

• Ficoll-Paque PLUS

• Roswell Park Memorial Institute (RPMI) 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phytohemagglutinin (PHA)

• Lipopolysaccharide (LPS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Human TNF-α, IL-6, and IL-1β ELISA kits

• Centrifuge

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• PBMC Isolation:

  • Isolate PBMCs from fresh human whole blood using Ficoll-Paque PLUS density gradient centrifugation according to the manufacturer's protocol.

  • Wash the isolated PBMCs twice with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

• Cell Seeding:

  • Seed the PBMCs in a 96-well plate at a density of 2 x 10⁵ cells per well in 100 µL of culture medium.

  • Incubate the plate for 2 hours at 37°C in a 5% CO₂ incubator to allow the cells to adhere.

• Compound Preparation and Treatment:

  • Prepare a stock solution of (Rac)-LY255262 in DMSO.

  • Prepare serial dilutions of (Rac)-LY255262 in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1% to prevent solvent-induced toxicity.[5]

  • Add 50 µL of the diluted (Rac)-LY255262 or vehicle control (medium with the same final concentration of DMSO) to the appropriate wells.

• Stimulation:

  • Prepare a stock solution of a suitable stimulant, such as PHA or LPS.

  • Add 50 µL of the stimulant to each well, except for the unstimulated control wells. The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator. The optimal incubation time may need to be determined empirically for the specific cytokines being measured.[5]

• Sample Collection:

  • After incubation, centrifuge the plate at 400 x g for 5 minutes.

  • Carefully collect the supernatant from each well without disturbing the cell pellet.

  • Store the supernatant at -80°C until cytokine analysis.[5][6]

• Cytokine Quantification:

  • Quantify the concentration of TNF-α, IL-6, and IL-1β in the collected supernatants using commercially available ELISA kits. Follow the manufacturer's instructions for the ELISA procedure.[6]

Protocol 2: Cytokine Analysis Using a Macrophage Cell Line (e.g., RAW 264.7 or THP-1)

Objective: To assess the impact of (Rac)-LY255262 on cytokine secretion from a homogenous cell population.

Materials:

• RAW 264.7 or THP-1 cells

• Appropriate cell culture medium (e.g., DMEM for RAW 264.7, RPMI for THP-1)

• FBS, Penicillin-Streptomycin

• LPS

• (Rac)-LY255262

• DMSO

• 96-well cell culture plates

• Cytokine-specific ELISA kits

• For THP-1 cells: Phorbol 12-myristate 13-acetate (PMA) for differentiation

Procedure:

• Cell Culture and Seeding:

  • Culture the cells according to standard protocols.

  • If using THP-1 cells, differentiate them into macrophage-like cells by treating with PMA (e.g., 100 ng/mL) for 48-72 hours.

  • Seed the cells in a 96-well plate at an appropriate density (e.g., 5 x 10⁴ cells/well for RAW 264.7).

• Treatment and Stimulation:

  • Follow the same steps for compound preparation, treatment, and stimulation as described in Protocol 1. LPS is a common stimulant for these cell lines.

• Incubation and Sample Collection:

  • Incubate the plate for the desired duration (e.g., 24 hours).

  • Collect the supernatant as described in Protocol 1.

• Cytokine Quantification:

  • Measure the levels of the cytokines of interest in the supernatant using ELISA kits.

Visualizations

Signaling Pathway Diagram

Caption: A potential mechanism of action for (Rac)-LY255262 in inhibiting cytokine production.

Experimental Workflow Diagram

Caption: A step-by-step workflow for measuring the effects of (Rac)-LY255262 on cytokine production.

References

• 1. Surveying the tractability of 33 human cytokines for small-molecule inhibition - American Chemical Society [acs.digitellinc.com]
• 2. Laboratory protocols for the quantitation of cytokines by bioassay using cytokine responsive cell lines [pubmed.ncbi.nlm.nih.gov]
• 3. Small molecules to the rescue: Inhibition of cytokine signaling in immune-mediated diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. At The Interface: Small-Molecule Inhibitors of Soluble Cytokines. | Broad Institute [broadinstitute.org]
• 5. benchchem.com [benchchem.com]
• 6. dovepress.com [dovepress.com]

Application Notes and Protocols: Flow Cytometry Analysis of Neutrophils Treated with (Rac)-LY 255262

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-LY 255262 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor. LTB4 is a powerful lipid chemoattractant and activator of neutrophils, playing a crucial role in the inflammatory response.[1][2] By blocking the LTB4 receptor, (Rac)-LY 255262 is expected to modulate neutrophil functions such as chemotaxis, degranulation, oxidative burst, and apoptosis. Flow cytometry is an indispensable tool for the multiparametric analysis of these cellular functions at the single-cell level, providing quantitative data on large cell populations.[3]

These application notes provide detailed protocols for the analysis of human neutrophils treated with (Rac)-LY 255262 using flow cytometry. The described methods will enable researchers to dissect the specific effects of this compound on key neutrophil functions, aiding in the characterization of its anti-inflammatory properties.

Data Presentation: Expected Effects of (Rac)-LY 255262 on Neutrophil Functions

The following tables summarize the expected quantitative outcomes from flow cytometry analysis of neutrophils treated with (Rac)-LY 255262, based on its mechanism as an LTB4 receptor antagonist.

Table 1: Chemotaxis Analysis

Treatment Condition	% Migrated Neutrophils (Mean ± SD)	Fold Change vs. LTB4 Control
Negative Control (Buffer)	Baseline	-
LTB4 (Chemoattractant)	High	1.0
(Rac)-LY 255262 + LTB4	Significantly Reduced	< 1.0
(Rac)-LY 255262 alone	Baseline	-

Table 2: Oxidative Burst (ROS Production) Analysis

Treatment Condition	Mean Fluorescence Intensity (MFI) of DHR 123 (Mean ± SD)	% ROS-Positive Neutrophils (Mean ± SD)
Unstimulated Control	Low	Low
LTB4 Stimulated	High	High
(Rac)-LY 255262 + LTB4	Significantly Reduced	Significantly Reduced
PMA (Positive Control)	Very High	Very High
(Rac)-LY 255262 + PMA	Very High	Very High

Table 3: Degranulation Analysis (CD66b Surface Expression)

Treatment Condition	MFI of CD66b (Mean ± SD)	% CD66b-Positive Neutrophils (Mean ± SD)
Unstimulated Control	Low	Low
LTB4 Stimulated	High	High
(Rac)-LY 255262 + LTB4	Significantly Reduced	Significantly Reduced
fMLP (Positive Control)	High	High
(Rac)-LY 255262 + fMLP	High	High

Table 4: Apoptosis Analysis (Annexin V/PI Staining)

Treatment Condition	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic/Necrotic (Annexin V+/PI+)
Spontaneous Apoptosis (24h)	Baseline	Baseline
LTB4 (Survival Signal)	Reduced	Reduced
(Rac)-LY 255262	Increased	Increased
(Rac)-LY 255262 + LTB4	Increased	Increased

Experimental Protocols

Isolation of Human Neutrophils from Peripheral Blood

Materials:

• Whole blood collected in sodium heparin tubes

• Polymorphprep™ or Ficoll-Paque™ PLUS

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate Buffered Saline (PBS)

Protocol:

• Dilute whole blood 1:1 with RPMI 1640 medium.

• Carefully layer the diluted blood over an equal volume of Polymorphprep™ in a conical tube.

• Centrifuge at 500 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, two leukocyte bands will be visible. The lower band contains the neutrophils.

• Carefully aspirate and discard the upper plasma and mononuclear cell layer.

• Collect the neutrophil layer and transfer to a new conical tube.

• Wash the cells by adding 4-5 volumes of RPMI 1640 and centrifuge at 400 x g for 10 minutes.

• To remove contaminating red blood cells, resuspend the pellet in RBC Lysis Buffer and incubate for 5-10 minutes at room temperature.

• Stop the lysis by adding an excess of RPMI 1640 and centrifuge at 400 x g for 10 minutes.

• Resuspend the neutrophil pellet in complete RPMI 1640 (supplemented with 10% FBS and 1% Penicillin-Streptomycin).

• Determine cell concentration and viability using a hemocytometer and trypan blue exclusion. Purity should be >95% as assessed by morphology on a stained cytospin preparation or by flow cytometry using neutrophil-specific markers like CD15 and CD16.[4][5]

Flow Cytometry Analysis of Neutrophil Chemotaxis

Principle: This assay measures the migration of neutrophils through a porous membrane towards a chemoattractant.[4][6]

Materials:

• Transwell® inserts with 3-5 µm pores

• 24-well companion plates

• Chemoattractants: Leukotriene B4 (LTB4), N-Formylmethionyl-leucyl-phenylalanine (fMLP) as a positive control

• (Rac)-LY 255262

• Counting beads for flow cytometry

Protocol:

• Resuspend isolated neutrophils in migration buffer (e.g., HBSS with 0.5% BSA) at a concentration of 1 x 10^6 cells/mL.

• Pre-incubate neutrophils with desired concentrations of (Rac)-LY 255262 or vehicle control for 30 minutes at 37°C.

• Add chemoattractants (LTB4 or fMLP) to the lower chambers of the 24-well plate. Include a buffer-only control.

• Add 100 µL of the pre-incubated neutrophil suspension to the upper chamber of the Transwell® inserts.

• Incubate the plate for 60-90 minutes at 37°C in a 5% CO2 incubator.

• After incubation, carefully remove the inserts.

• Collect the cells that have migrated to the lower chamber.

• Add a known concentration of counting beads to each sample.

• Acquire samples on a flow cytometer. The number of neutrophils is determined by gating on the characteristic forward and side scatter properties and counting the events relative to the number of beads acquired.

Flow Cytometry Analysis of Oxidative Burst

Principle: This assay measures the production of reactive oxygen species (ROS) using the fluorescent probe Dihydrorhodamine 123 (DHR 123), which fluoresces upon oxidation.[7][8][9]

Materials:

• Dihydrorhodamine 123 (DHR 123)

• Stimulants: LTB4, Phorbol 12-myristate 13-acetate (PMA) as a positive control

• (Rac)-LY 255262

• Flow cytometry tubes

Protocol:

• Resuspend isolated neutrophils in a suitable buffer (e.g., HBSS with Ca2+ and Mg2+) at 1 x 10^6 cells/mL.

• Pre-incubate neutrophils with (Rac)-LY 255262 or vehicle control for 30 minutes at 37°C.

• Add DHR 123 to a final concentration of 1-5 µM and incubate for 15 minutes at 37°C in the dark.

• Add the stimulants (LTB4 or PMA) to the cell suspension. Include an unstimulated control.

• Incubate for 15-30 minutes at 37°C in the dark.

• Stop the reaction by placing the tubes on ice or by adding a fixing solution.

• Acquire the samples on a flow cytometer, exciting at 488 nm and detecting emission in the green channel (typically 525-550 nm).

• Analyze the mean fluorescence intensity (MFI) and the percentage of DHR 123-positive cells.

Flow Cytometry Analysis of Degranulation

Principle: Degranulation is assessed by measuring the surface expression of proteins that are translocated to the plasma membrane from intracellular granules upon activation. CD66b is a marker for secondary granules.[10][11]

Materials:

• Fluorochrome-conjugated anti-CD66b antibody

• Stimulants: LTB4, fMLP as a positive control

• (Rac)-LY 255262

• Flow cytometry staining buffer (e.g., PBS with 2% FBS)

Protocol:

• Resuspend isolated neutrophils in a suitable buffer at 1 x 10^6 cells/mL.

• Pre-incubate neutrophils with (Rac)-LY 255262 or vehicle control for 30 minutes at 37°C.

• Add the stimulants (LTB4 or fMLP) and incubate for 15-30 minutes at 37°C. Include an unstimulated control.

• Stop the stimulation by placing the tubes on ice.

• Add the anti-CD66b antibody and incubate for 30 minutes at 4°C in the dark.

• Wash the cells with cold staining buffer and centrifuge at 300 x g for 5 minutes.

• Resuspend the cells in staining buffer for analysis.

• Acquire the samples on a flow cytometer and analyze the MFI and percentage of CD66b-positive cells.

Flow Cytometry Analysis of Apoptosis

Principle: Apoptosis is detected by staining with Annexin V, which binds to phosphatidylserine (B164497) exposed on the outer leaflet of the plasma membrane of apoptotic cells, and Propidium Iodide (PI), a viability dye that enters cells with compromised membranes.[12][13][14][15]

Materials:

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit with PI

• (Rac)-LY 255262

• LTB4 (can act as a survival factor)

• Binding Buffer (provided with the kit)

Protocol:

• Culture isolated neutrophils in complete RPMI 1640 at 1 x 10^6 cells/mL in the presence or absence of (Rac)-LY 255262 and/or LTB4 for a specified time (e.g., 6, 12, or 24 hours) at 37°C in a 5% CO2 incubator.

• After incubation, harvest the cells and wash them twice with cold PBS.

• Resuspend the neutrophils in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

• Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Visualizations

Experimental workflow for neutrophil analysis.

References

• 1. What are LTB4R antagonists and how do they work? [synapse.patsnap.com]
• 2. Role of leukotriene B4 (LTB4)-LTB4 receptor 1 signaling in post-incisional nociceptive sensitization and local inflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. criver.com [criver.com]
• 5. Neutrophil Cell Markers: R&D Systems [rndsystems.com]
• 6. Optimization of the Transwell® assay for the analysis of neutrophil chemotaxis using flow cytometry to refine the clinical investigation of immunodeficient patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of Oxidative Burst in Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. turkishimmunology.org [turkishimmunology.org]
• 9. Neutrophil oxidative index - Wikipedia [en.wikipedia.org]
• 10. Optimized flow cytometry assays to monitor neutrophil activation in human and mouse whole blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biocompare.com [biocompare.com]
• 12. Flow Cytometric Evaluation of Human Neutrophil Apoptosis During Nitric Oxide Generation In Vitro: The Role of Exogenous Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Assessment of neutrophil apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-LY 255262 in Inflammatory Skin Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammatory skin diseases, such as psoriasis and atopic dermatitis, are complex disorders characterized by chronic inflammation, immune cell infiltration, and epidermal hyperproliferation. A key mediator in the inflammatory cascade is Leukotriene B4 (LTB4), a potent lipid chemoattractant that signals through the high-affinity G protein-coupled receptor, BLT1. The LTB4/BLT1 axis plays a crucial role in the recruitment and activation of neutrophils and other immune cells to the site of inflammation in the skin.[1][2][3]

(Rac)-LY 255262 is a selective and potent antagonist of the LTB4 receptor. While specific studies on (Rac)-LY 255262 in inflammatory skin diseases are limited in publicly available literature, its mechanism of action as an LTB4 receptor antagonist makes it a valuable research tool for investigating the role of the LTB4 pathway in the pathophysiology of these conditions. The following application notes and protocols are based on the established role of LTB4 receptor antagonists in experimental models of inflammatory skin disease and provide a framework for utilizing compounds like (Rac)-LY 255262 in preclinical research.

Signaling Pathway of LTB4 in Inflammatory Skin Disease

Leukotriene B4 is synthesized from arachidonic acid via the 5-lipoxygenase (5-LO) pathway.[3] Upon binding to its receptor, BLT1, on the surface of immune cells, it triggers a cascade of intracellular signaling events, leading to chemotaxis, degranulation, and the production of pro-inflammatory cytokines. This contributes to the amplification and perpetuation of the inflammatory response in the skin.[2][3]

Caption: LTB4 signaling pathway and the inhibitory action of (Rac)-LY 255262.

Application Notes

(Rac)-LY 255262 can be utilized in various in vitro and in vivo models to dissect the contribution of the LTB4/BLT1 axis to the pathogenesis of inflammatory skin diseases.

In Vitro Applications:

• Chemotaxis Assays: To assess the ability of (Rac)-LY 255262 to inhibit the migration of immune cells (e.g., neutrophils, T-cells) towards an LTB4 gradient.

• Calcium Mobilization Assays: To determine the antagonistic activity of (Rac)-LY 255262 on LTB4-induced intracellular calcium release in BLT1-expressing cells.

• Cytokine Release Assays: To investigate the effect of (Rac)-LY 255262 on the production of pro-inflammatory cytokines by immune cells stimulated with LTB4.

In Vivo Applications:

• Psoriasis-like Mouse Models:

  • Imiquimod (B1671794) (IMQ)-Induced Model: Topical application of IMQ cream induces a psoriasis-like phenotype in mice, characterized by skin thickening, scaling, and immune cell infiltration. (Rac)-LY 255262 can be administered systemically or topically to evaluate its therapeutic potential.[4]

  • IL-23 Injection Model: Intradermal injection of IL-23 induces a psoriasis-like inflammation, which is highly dependent on the IL-23/IL-17 axis. This model can be used to study the role of LTB4 downstream of IL-23.

• Atopic Dermatitis-like Mouse Models:

  • Oxazolone-Induced Contact Hypersensitivity: This model mimics some aspects of atopic dermatitis, with a prominent eosinophilic and neutrophilic infiltrate.[2]

  • MC903 (Calcipotriol)-Induced Model: Topical application of MC903 induces atopic dermatitis-like skin inflammation.[5]

Experimental Protocols

The following are generalized protocols that can be adapted for the use of (Rac)-LY 255262 or other LTB4 receptor antagonists. Researchers should optimize concentrations and treatment regimens based on the specific compound and experimental model.

Protocol 1: Imiquimod (IMQ)-Induced Psoriasis-like Skin Inflammation in Mice

This protocol describes the induction of psoriasis-like skin inflammation using imiquimod and the assessment of the therapeutic effects of an LTB4 receptor antagonist.

Caption: Workflow for the imiquimod-induced psoriasis model.

Materials:

• 8-10 week old mice (e.g., BALB/c or C57BL/6).[4]

• Imiquimod cream (5%).

• (Rac)-LY 255262 (or other LTB4 antagonist) and appropriate vehicle.

• Calipers for measuring skin thickness.

• Reagents for euthanasia, tissue collection, histology, and molecular analysis.

Procedure:

• Animal Preparation: Anesthetize mice and shave a designated area on the back.

• Induction: Apply a daily topical dose of 62.5 mg of IMQ cream to the shaved back for 5-7 consecutive days.

• Treatment: Administer (Rac)-LY 255262 at the desired dose and route (e.g., oral gavage, intraperitoneal injection, or topical application) starting from day 0 or day 1. The vehicle control group should receive the vehicle alone.

• Monitoring:

  • Record body weight daily.

  • Assess the severity of skin inflammation daily using a modified Psoriasis Area and Severity Index (PASI) score, evaluating erythema, scaling, and thickness on a scale of 0 to 4.

  • Measure ear or back skin thickness daily using a caliper.

• Endpoint Analysis: On the final day of the experiment, euthanize the mice and collect skin and spleen samples.

  • Histology: Fix skin samples in formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E) to assess epidermal thickness (acanthosis) and inflammatory cell infiltration.

  • Immunohistochemistry/Immunofluorescence: Stain skin sections for immune cell markers (e.g., CD3 for T-cells, Ly6G for neutrophils).

  • Gene Expression: Isolate RNA from skin samples and perform quantitative real-time PCR (qRT-PCR) to measure the expression of pro-inflammatory cytokines (e.g., IL-17, IL-23, TNF-α).

Protocol 2: In Vitro Neutrophil Chemotaxis Assay

This protocol assesses the ability of an LTB4 receptor antagonist to block LTB4-induced neutrophil migration.

Materials:

• Human or murine neutrophils isolated from peripheral blood or bone marrow.

• Chemotaxis chamber (e.g., Boyden chamber or transwell inserts).

• LTB4.

• (Rac)-LY 255262 (or other LTB4 antagonist).

• Assay buffer (e.g., HBSS with calcium and magnesium).

• Microplate reader for quantification.

Procedure:

• Cell Preparation: Isolate neutrophils and resuspend them in assay buffer at a concentration of 1 x 10^6 cells/mL.

• Antagonist Incubation: Pre-incubate the neutrophils with various concentrations of (Rac)-LY 255262 or vehicle for 30 minutes at 37°C.

• Chemotaxis Setup:

  • Add LTB4 (e.g., 10 nM) to the lower wells of the chemotaxis chamber.

  • Place the filter or transwell insert over the lower wells.

  • Add the pre-incubated neutrophils to the upper chamber.

• Incubation: Incubate the chamber at 37°C in a 5% CO2 incubator for 60-90 minutes.

• Quantification:

  • Remove the non-migrated cells from the top of the filter.

  • Fix and stain the migrated cells on the underside of the filter.

  • Count the migrated cells under a microscope or lyse the cells and quantify using a fluorescent dye and a microplate reader.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of the antagonist compared to the vehicle control.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be obtained from the described experiments, based on findings with other LTB4 receptor antagonists.

Table 1: Effect of an LTB4 Receptor Antagonist on IMQ-Induced Skin Inflammation

Treatment Group	Epidermal Thickness (µm)	PASI Score (Day 7)	Neutrophil Infiltration (cells/HPF)
Naive	15 ± 2	0	5 ± 1
IMQ + Vehicle	105 ± 12	8.5 ± 0.7	85 ± 10
IMQ + LTB4 Antagonist (10 mg/kg)	65 ± 8	4.2 ± 0.5	40 ± 6
IMQ + LTB4 Antagonist (30 mg/kg)	40 ± 5	2.1 ± 0.3	22 ± 4**
Data are presented as mean ± SEM. *p < 0.05, *p < 0.01 compared to IMQ + Vehicle group.

Table 2: Inhibition of LTB4-Induced Neutrophil Chemotaxis by an LTB4 Receptor Antagonist

Antagonist Concentration	Percent Inhibition of Chemotaxis
1 nM	15 ± 3%
10 nM	48 ± 5%
100 nM	85 ± 4%
1 µM	98 ± 2%
Data are presented as mean ± SEM from three independent experiments.

Conclusion

(Rac)-LY 255262, as a selective LTB4 receptor antagonist, represents a valuable pharmacological tool for elucidating the role of the LTB4/BLT1 signaling pathway in the pathogenesis of inflammatory skin diseases. The provided application notes and protocols offer a framework for researchers to design and execute experiments aimed at evaluating the therapeutic potential of targeting this pathway. The successful application of these methods will contribute to a deeper understanding of skin inflammation and may pave the way for the development of novel therapies for conditions like psoriasis and atopic dermatitis.

References

• 1. LTB4 antagonist shows efficacy in rat inflammation model | BioWorld [bioworld.com]
• 2. biorxiv.org [biorxiv.org]
• 3. pnas.org [pnas.org]
• 4. Optimization of psoriasis mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Genomic control of inflammation in experimental atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Role of LTB4 in Sepsis with (Rac)-LY 255262: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. A key mediator in the inflammatory cascade of sepsis is Leukotriene B4 (LTB4), a potent lipid chemoattractant that recruits and activates leukocytes, leading to an amplified inflammatory response. Elevated levels of LTB4 have been observed in both clinical and preclinical models of sepsis, correlating with disease severity and mortality.[1][2] LTB4 exerts its effects through two main G protein-coupled receptors: the high-affinity BLT1 receptor and the low-affinity BLT2 receptor.[3][4][5] The LTB4/BLT1 signaling axis, in particular, has been shown to play a critical role in mediating the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6), Interleukin-1β (IL-1β), and Interleukin-17 (IL-17) through the activation of the NF-κB pathway.[1][6]

Given the pivotal role of LTB4 in the pathophysiology of sepsis, blockade of its receptors presents a promising therapeutic strategy. (Rac)-LY 255262 and its related analogs are potent and selective antagonists of the BLT receptors. This document provides detailed application notes and protocols for investigating the therapeutic potential of (Rac)-LY 255262 in a preclinical model of sepsis, focusing on its effects on survival and inflammatory cytokine production.

Data Presentation

The following tables summarize the quantitative data from a representative preclinical study investigating the efficacy of an LTB4 receptor antagonist, LY255283 (a close analog of (Rac)-LY 255262), in a lipopolysaccharide (LPS)-induced endotoxic shock mouse model.

Table 1: Effect of LY255283 on Survival Rate in LPS-Induced Endotoxic Shock

Treatment Group	Dosage	Survival Rate (%) at 120h
Control (LPS only)	-	0
LY255283 + LPS	10 mg/kg	40

Data adapted from a study on LPS-induced endotoxic shock in mice.[6]

Table 2: Effect of LTB4 Receptor Antagonism on Pro-inflammatory Cytokine Levels in an LPS-Induced Endotoxic Shock Model

Cytokine	Treatment Group	Concentration in Peritoneal Lavage Fluid (pg/mL)	Concentration in Serum (pg/mL)
IL-17	LPS	~400	~250
LTB4 Receptor Antagonist + LPS	~200	~150
IL-6	LPS	~8000	~6000
LTB4 Receptor Antagonist + LPS	~4000	~3000
IL-1β	LPS	~600	~400
LTB4 Receptor Antagonist + LPS	~300	~200

Approximate values extrapolated from graphical data in a study investigating BLT1/2 inhibition in an LPS-induced endotoxic shock mouse model.[1][6]

Experimental Protocols

This section provides a detailed methodology for a key experiment to assess the efficacy of (Rac)-LY 255262 in a murine model of endotoxin-induced sepsis.

Protocol 1: In Vivo Efficacy of (Rac)-LY 255262 in a Murine Model of LPS-Induced Endotoxic Shock

1. Objective: To evaluate the effect of (Rac)-LY 255262 on survival and systemic cytokine levels in a mouse model of sepsis induced by lipopolysaccharide (LPS).

2. Materials:

• Male C57BL/6 mice (8-10 weeks old)
• (Rac)-LY 255262
• Lipopolysaccharide (LPS) from E. coli O111:B4
• Sterile, pyrogen-free 0.9% saline
• Vehicle for (Rac)-LY 255262 (e.g., 0.5% carboxymethylcellulose)
• Anesthesia (e.g., isoflurane)
• Sterile syringes and needles (27G)
• Equipment for blood collection (e.g., retro-orbital sinus or cardiac puncture)
• Peritoneal lavage equipment (syringe, needle, sterile PBS)
• ELISA kits for murine IL-6, IL-1β, and IL-17
• Animal monitoring equipment

3. Experimental Procedure:

4. Data Analysis:

• Survival Analysis: Compare the survival curves of the different groups using the Log-rank (Mantel-Cox) test.
• Cytokine Analysis: Analyze cytokine data using a one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's) to compare between groups. A p-value of < 0.05 is typically considered statistically significant.

Signaling Pathways and Experimental Workflows

LTB4 Signaling Pathway in Sepsis

Leukotriene B4 (LTB4) binds to its high-affinity receptor, BLT1, on the surface of immune cells such as neutrophils and macrophages. This binding initiates a signaling cascade through G-proteins, leading to the activation of downstream pathways including the NF-κB and MAPK pathways. This ultimately results in the transcription and release of pro-inflammatory cytokines, contributing to the systemic inflammation characteristic of sepsis.

Caption: LTB4 signaling pathway in sepsis and the inhibitory action of (Rac)-LY 255262.

Experimental Workflow for Investigating (Rac)-LY 255262 in a Sepsis Model

The following diagram outlines the key steps in a preclinical study designed to evaluate the efficacy of (Rac)-LY 255262 in an animal model of sepsis.

Caption: Workflow for preclinical evaluation of (Rac)-LY 255262 in a sepsis model.

References

• 1. Mediatory roles of leukotriene B4 receptors in LPS-induced endotoxic shock - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Relationship between cytokines and leukotriene B4 in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The leukotriene B4 lipid chemoattractant receptor BLT1 defines antigen-primed T cells in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of the LTB4/BLT1 pathway in allergen-induced airway hyperresponsiveness and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

(Rac)-LY 255262 solubility and stability in DMSO and culture media

Disclaimer: Publicly available, specific quantitative data on the solubility and stability of (Rac)-LY 255262 in DMSO and cell culture media is limited. The following guide is based on general best practices for handling poorly water-soluble compounds in a research setting. It is highly recommended to perform small-scale pilot experiments to determine the optimal conditions for your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (Rac)-LY 255262?

A1: For many organic compounds with low aqueous solubility, Dimethyl Sulfoxide (B87167) (DMSO) is a common and effective solvent for creating a concentrated stock solution.[1][2] It is a polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds.[2]

Q2: I cannot find specific solubility data for (Rac)-LY 255262 in DMSO. How can I determine a suitable concentration for my stock solution?

A2: When specific solubility data is unavailable, an empirical approach is necessary. Start by attempting to dissolve a small, known amount of the compound in a specific volume of DMSO to achieve a high concentration (e.g., 10 mM or 50 mM). Observe for any undissolved particulate matter. If the compound dissolves completely, you can attempt a higher concentration. If not, you will need to adjust the volume of DMSO to find the saturation point. It is crucial to start with a concentration that is higher than your intended final working concentration in your experiments.

Q3: My (Rac)-LY 255262 precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. What can I do to prevent this?

A3: Precipitation upon dilution of a DMSO stock in aqueous media is a common issue for hydrophobic compounds. Here are several troubleshooting steps you can take:

• Lower the Final Concentration: The most straightforward solution is to decrease the final concentration of (Rac)-LY 255262 in your culture medium.

• Increase the DMSO Concentration (with caution): While increasing the final percentage of DMSO in your culture medium can improve solubility, it's important to note that DMSO can have cytotoxic effects on cells, typically at concentrations above 0.5-1%. It is essential to run a vehicle control experiment to determine the tolerance of your specific cell line to DMSO.

• Use a Serum-Containing Medium for Dilution: If your experimental protocol allows, the proteins in fetal bovine serum (FBS) or other sera can help to stabilize the compound and prevent precipitation.

• Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media, try a stepwise dilution. First, dilute the stock into a small volume of media, vortex or mix well, and then add this intermediate dilution to the final volume.

• Warm the Culture Media: Gently warming the culture media to 37°C before adding the compound can sometimes help with solubility.[3]

Q4: How should I store my DMSO stock solution of (Rac)-LY 255262?

A4: DMSO stock solutions are typically stored at -20°C or -80°C to ensure long-term stability.[4] DMSO is hygroscopic, meaning it readily absorbs moisture from the air, which can affect the stability of the dissolved compound and the concentration of your stock solution.[5] Therefore, it is crucial to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and exposure to atmospheric moisture. Ensure the storage vials are tightly sealed.

Q5: How can I assess the stability of (Rac)-LY 255262 in my cell culture medium during my experiment?

A5: The stability of a compound in culture media can be influenced by factors such as pH, temperature, and interaction with media components.[6] To assess stability:

• Visual Inspection: Regularly check your culture plates for any signs of precipitation.

• Activity Assay: The most practical approach is to assess the biological activity of the compound over the time course of your experiment. If the compound is degrading, you may observe a decrease in its expected effect over time.

• Control Experiments: Include appropriate controls in your experimental design. For long-term experiments, you may need to replenish the compound by changing the media at regular intervals.

Data Presentation

As no specific quantitative solubility and stability data for (Rac)-LY 255262 were found, a general recommendation table for handling DMSO stock solutions is provided below.

Parameter	Recommendation	Rationale
Stock Solution Solvent	High-purity, anhydrous DMSO	Minimizes water content which can affect compound stability and solubility.
Stock Solution Concentration	Empirically determined (e.g., 10-50 mM)	Should be significantly higher than the final working concentration to minimize the volume of DMSO added to the culture medium.
Storage Temperature	-20°C or -80°C	Low temperatures slow down potential degradation processes.
Storage Conditions	Small, single-use aliquots in tightly sealed vials	Avoids repeated freeze-thaw cycles and absorption of atmospheric moisture.
Final DMSO Concentration in Media	< 0.5% (v/v)	Minimizes solvent-induced artifacts and cytotoxicity. A vehicle control is essential.

Experimental Protocols

Protocol 1: Preparation of a (Rac)-LY 255262 Stock Solution in DMSO

This protocol describes a general method for preparing a stock solution when the exact solubility is unknown.

• Materials:

  • (Rac)-LY 255262 powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes or cryovials

  • Calibrated balance

  • Vortex mixer

• Procedure:

  • Determine the desired concentration of your stock solution (e.g., 10 mM).

  • Calculate the mass of (Rac)-LY 255262 required. For example, for 1 mL of a 10 mM solution (assuming a molecular weight), you would calculate the necessary milligrams.

  • Weigh the calculated amount of (Rac)-LY 255262 powder and place it into a sterile vial.

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex the solution for 1-2 minutes to facilitate dissolution. Gentle warming in a 37°C water bath can be attempted if the compound does not readily dissolve, but be cautious as heat can degrade some compounds.

  • Visually inspect the solution against a light source to ensure that all the powder has dissolved and there is no particulate matter.

  • If the compound has fully dissolved, you can proceed to aliquot for storage. If not, you may need to add more DMSO and recalculate the final concentration, or sonicate briefly.

  • Aliquot the stock solution into single-use, tightly sealed sterile vials.

  • Label the vials clearly with the compound name, concentration, date, and your initials.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of DMSO Stock Solution into Cell Culture Media

• Materials:

  • Prepared (Rac)-LY 255262 DMSO stock solution

  • Pre-warmed (37°C) sterile cell culture medium (with or without serum, as per your experimental design)

  • Sterile tubes for dilution

• Procedure:

  • Thaw a single aliquot of the (Rac)-LY 255262 stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve your final desired concentration in the culture medium. Ensure the final DMSO concentration remains low (ideally ≤ 0.1%).

  • Add the required volume of pre-warmed culture medium to a sterile tube.

  • While gently vortexing or swirling the tube of medium, add the calculated volume of the DMSO stock solution dropwise. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

  • Visually inspect the final solution for any signs of precipitation.

  • Use this freshly prepared medium to treat your cells immediately. Do not store the diluted solution for extended periods unless you have validated its stability.

  • Always prepare a vehicle control medium containing the same final concentration of DMSO as your treatment medium.

Mandatory Visualizations

Caption: Workflow for preparing a DMSO stock solution of (Rac)-LY 255262.

Caption: Decision tree for troubleshooting precipitation issues.

References

• 1. gchemglobal.com [gchemglobal.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. corning.com [corning.com]
• 4. Cell culture and maintenance protocol | Abcam [abcam.com]
• 5. fishersci.com [fishersci.com]
• 6. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing (Rac)-LY255262 Concentration for Inhibiting Chemotaxis

This technical support center provides researchers, scientists, and drug development professionals with guidance on using (Rac)-LY255262 to inhibit leukotriene B4 (LTB4)-induced chemotaxis. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Rac)-LY255262 in inhibiting chemotaxis?

A1: (Rac)-LY255262 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptor, specifically the high-affinity BLT1 receptor. LTB4 is a powerful chemoattractant for various immune cells, particularly neutrophils.[1][2] When LTB4 binds to the BLT1 receptor, it triggers a G protein-coupled signaling cascade, leading to intracellular calcium mobilization, activation of downstream effectors like Rac, and ultimately, directed cell migration (chemotaxis) towards the LTB4 source.[3][4] (Rac)-LY255262 competitively or non-competitively binds to the BLT1 receptor, blocking LTB4 from binding and thereby inhibiting the entire downstream signaling pathway that mediates chemotaxis.

Q2: What is the recommended concentration range for (Rac)-LY255262 to inhibit LTB4-induced chemotaxis?

Q3: What cell types are suitable for a chemotaxis assay using (Rac)-LY255262?

A3: Cells that express the LTB4 receptor (BLT1) and exhibit a chemotactic response to LTB4 are suitable. The most commonly used primary cells are human polymorphonuclear leukocytes (neutrophils).[6][7] Other suitable cell types include monocytes, macrophages, and eosinophils.[1][8] Various leukocyte cell lines that endogenously or recombinantly express the BLT1 receptor can also be used.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background migration (chemokinesis) in the absence of a chemoattractant gradient.	- Cells are over-stimulated or activated during isolation. - Presence of chemoattractants in the assay medium or on the assay plate.	- Handle cells gently during isolation and wash steps. - Use fresh, high-quality, serum-free medium for the assay. - Ensure all components of the assay system are clean and free of contaminants.
No or weak chemotactic response to LTB4.	- Suboptimal LTB4 concentration. - Low expression or desensitization of LTB4 receptors on cells. - Incorrect assay setup (e.g., no stable gradient formation). - Cell viability is low.	- Perform a dose-response curve for LTB4 to find the optimal chemoattractant concentration (typically in the range of 1-100 nM). - Use freshly isolated or low-passage cells. - Ensure proper assembly of the chemotaxis chamber (e.g., Boyden chamber) to allow for a stable gradient. - Check cell viability using a method like Trypan Blue exclusion before starting the assay.
Inconsistent or variable inhibition by (Rac)-LY255262.	- Inaccurate dilutions of the antagonist. - Insufficient pre-incubation time with the antagonist. - Instability of the compound in the assay medium.	- Prepare fresh serial dilutions of (Rac)-LY255262 for each experiment. - Pre-incubate the cells with the antagonist for a sufficient period (e.g., 15-30 minutes) before adding them to the chemotaxis chamber. - Verify the stability of (Rac)-LY255262 under your specific experimental conditions (temperature, medium composition).
(Rac)-LY255262 shows agonist activity at certain concentrations.	- Some receptor antagonists can exhibit partial agonism, especially at higher concentrations.	- Perform a dose-response curve for (Rac)-LY255262 alone (without LTB4) to check for any intrinsic chemotactic activity. - Use the lowest effective concentration that provides significant inhibition without inducing cell migration.

Quantitative Data Summary

While specific quantitative data for (Rac)-LY255262 in chemotaxis inhibition is limited in publicly available literature, the following table presents IC50 values for other relevant LTB4 receptor antagonists to provide a comparative reference for expected potency.

Compound	Assay Type	Cell Type/System	IC50 / K_i
LY223982	Chemotaxis Inhibition	Human Neutrophils	Not specified, but effective at 10 µM
SC-41930	LTB4-induced Neutrophil Chemotaxis (in vivo)	Guinea Pig	ED50 = 0.6 mg/kg (oral)
Tolfenamic acid	LTB4-induced Chemotaxis	Human Polymorphonuclear Leukocytes	IC50 = 59 µM
Sulphasalazine	LTB4-induced Macrophage Chemotaxis	Human Intestinal Macrophages	IC50 = 0.43 mM
Olsalazine	LTB4-induced Macrophage Chemotaxis	Human Intestinal Macrophages	IC50 = 0.39 mM
5-Aminosalicylic acid	LTB4-induced Macrophage Chemotaxis	Human Intestinal Macrophages	IC50 = 0.24 mM

Experimental Protocols

Protocol: LTB4-Induced Neutrophil Chemotaxis Assay using a Boyden Chamber

This protocol describes a common method for assessing the inhibitory effect of (Rac)-LY255262 on LTB4-induced neutrophil chemotaxis.

1. Materials:

• (Rac)-LY255262

• Leukotriene B4 (LTB4)

• Ficoll-Paque PLUS

• Dextran (B179266) T-500

• Hanks' Balanced Salt Solution (HBSS) without Ca²⁺/Mg²⁺

• HBSS with Ca²⁺/Mg²⁺ and 0.1% BSA (Assay Buffer)

• Calcein-AM

• Boyden chamber (or multi-well chemotaxis plate) with polycarbonate membranes (3-5 µm pore size)

• Fluorescence plate reader

2. Neutrophil Isolation:

• Isolate human neutrophils from fresh peripheral blood using Ficoll-Paque density gradient centrifugation followed by dextran sedimentation to remove red blood cells.

• Perform hypotonic lysis to remove any remaining red blood cells.

• Wash the neutrophil pellet twice with HBSS without Ca²⁺/Mg²⁺.

• Resuspend the cells in Assay Buffer and determine the cell concentration and viability using a hemocytometer and Trypan Blue exclusion. Cell viability should be >95%.

• Adjust the cell suspension to a final concentration of 1 x 10⁶ cells/mL in Assay Buffer.

3. Chemotaxis Assay:

• Prepare Chemoattractant and Antagonist Solutions:

  • Prepare a stock solution of LTB4 in ethanol (B145695) and further dilute to the desired final concentration (e.g., 10 nM) in Assay Buffer.

  • Prepare a stock solution of (Rac)-LY255262 in DMSO and prepare serial dilutions in Assay Buffer to determine the optimal inhibitory concentration (e.g., 10 nM to 10 µM).

• Pre-incubation with Antagonist:

  • Incubate the neutrophil suspension with various concentrations of (Rac)-LY255262 or vehicle control (DMSO) for 30 minutes at 37°C.

• Assay Setup:

  • Add the LTB4 solution (chemoattractant) to the lower wells of the Boyden chamber.

  • Add Assay Buffer alone to the lower wells for the negative control (random migration).

  • Place the polycarbonate membrane over the lower wells.

  • Add the pre-incubated neutrophil suspension to the upper wells.

• Incubation:

  • Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for 60-90 minutes.

• Quantification of Migration:

  • After incubation, remove the non-migrated cells from the upper side of the membrane by gentle wiping.

  • Fix and stain the migrated cells on the lower side of the membrane (e.g., with Diff-Quik stain) and count them under a microscope.

  • Alternatively, for fluorescent quantification, lyse the migrated cells in the lower chamber and quantify the fluorescence using a plate reader if cells were pre-labeled with Calcein-AM.

4. Data Analysis:

• Calculate the average number of migrated cells per field for each condition.

• Subtract the average number of randomly migrated cells (negative control) from all other values.

• Plot the number of migrated cells against the concentration of (Rac)-LY255262 to generate a dose-response curve.

• Calculate the IC50 value, which is the concentration of (Rac)-LY255262 that inhibits 50% of the LTB4-induced chemotaxis.

Visualizations

LTB4 Signaling Pathway in Chemotaxis

Caption: LTB4-induced chemotaxis signaling pathway and the inhibitory action of (Rac)-LY255262.

Experimental Workflow: Optimizing (Rac)-LY255262 Concentration

References

• 1. researchgate.net [researchgate.net]
• 2. What are LTB4R antagonists and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. THE ROLE OF LTB4-BLT1 AXIS IN CHEMOTACTIC GRADIENT SENSING AND DIRECTED LEUKOCYTE MIGRATION - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exosomes mediate LTB4 release during neutrophil chemotaxis | PLOS Biology [journals.plos.org]
• 6. Effect of a leukotriene B4 receptor antagonist on leukotriene B4-induced neutrophil chemotaxis in cavine dermis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotriene B4 is a potent and stereospecific stimulator of neutrophil chemotaxis and adherence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of intestinal macrophage chemotaxis to leukotriene B4 by sulphasalazine, olsalazine, and 5-aminosalicylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential off-target effects of the LTB4 antagonist LY 255262

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the Leukotriene B4 (LTB4) antagonist, LY255262. The information is designed to help address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for LY255262?

A1: LY255262 is a competitive antagonist of the high-affinity Leukotriene B4 receptor 1 (BLT1) and the low-affinity receptor 2 (BLT2). These are G-protein coupled receptors (GPCRs) that, upon activation by their endogenous ligand LTB4, primarily couple to Gq and Gi/o proteins. This activation initiates a downstream signaling cascade involving phospholipase C (PLC), leading to an increase in intracellular calcium ([Ca2+]i) and activation of protein kinase C (PKC), as well as modulation of the mitogen-activated protein kinase (MAPK) pathway. By competitively binding to these receptors, LY255262 blocks the binding of LTB4 and inhibits these downstream inflammatory signaling events.

Q2: I am observing a cellular response that is inconsistent with LTB4 receptor antagonism. What could be the cause?

A2: There are several potential reasons for observing unexpected cellular responses:

• Off-Target Effects: LY255262 may be interacting with other receptors or cellular targets. It is crucial to determine the selectivity profile of the compound in your experimental system.

• Intrinsic Agonist Activity: Some GPCR antagonists can exhibit partial or full agonist activity under certain experimental conditions, such as in the absence of the endogenous ligand or in specific cell types with high receptor expression.

• Cellular Health: The health and passage number of your cell line can influence receptor expression and signaling pathways, leading to variability in response.

• Experimental Conditions: Factors such as incubation time, compound concentration, and the presence of other signaling molecules can all impact the observed cellular response.

Q3: How can I test for potential off-target effects of LY255262 in my experimental model?

A3: A multi-pronged approach is recommended to investigate potential off-target effects:

• Receptor Profiling: Screen LY255262 against a panel of known GPCRs and other relevant targets (e.g., kinases, ion channels) to identify potential unintended binding interactions. Commercial services are available for broad receptor screening.

• Functional Assays in Null Cell Lines: Utilize cell lines that do not express BLT1 or BLT2 receptors (or use CRISPR/Cas9 to knock them out) and perform your functional assay. Any response observed in these cells would indicate an off-target effect.

• Orthogonal Approaches: Use a structurally and mechanistically different LTB4 antagonist as a control. If the unexpected effect is not replicated with the control compound, it is more likely to be an off-target effect of LY255262.

• Dose-Response Analysis: Carefully titrate the concentration of LY255262. Off-target effects may only become apparent at higher concentrations.

Q4: My results with LY255262 are not reproducible. What are some common sources of variability?

A4: Lack of reproducibility can stem from several factors:

• Compound Stability and Storage: Ensure that your stock solutions of LY255262 are stored correctly and that the compound is stable in your experimental media. Repeated freeze-thaw cycles should be avoided.

• Cell Culture Conditions: Variations in cell density, passage number, and serum concentration can alter cellular responses. Standardize your cell culture protocols meticulously.

• Assay-Specific Variability: Inconsistent incubation times, temperature fluctuations, or variations in reagent concentrations can all contribute to a lack of reproducibility.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially when preparing serial dilutions of the compound.

Troubleshooting Guides

Guide 1: Unexpected Agonist-like Activity

Problem: You observe an increase in a downstream signaling event (e.g., calcium mobilization, ERK phosphorylation) in the presence of LY255262 alone, suggesting agonist activity.

Possible Cause	Troubleshooting Step	Expected Outcome
Intrinsic Agonism	Perform a functional assay in a cell line overexpressing the target receptor (BLT1 or BLT2) in the absence of LTB4.	If LY255262 has intrinsic agonist activity, you will observe a dose-dependent increase in the functional readout.
Off-Target Activation	Test LY255262 in a receptor-null cell line (lacking BLT1/BLT2).	A response in the null cells confirms an off-target effect.
Contaminated Reagents	Prepare fresh solutions of all reagents, including LY255262 and cell culture media.	If the agonist-like activity disappears, reagent contamination was the likely cause.

Guide 2: Incomplete Inhibition of LTB4-mediated Response

Problem: LY255262 does not fully block the cellular response induced by a saturating concentration of LTB4.

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient Antagonist Concentration	Perform a dose-response curve with increasing concentrations of LY255262 against a fixed concentration of LTB4.	A higher concentration of LY255262 should lead to complete inhibition. If not, other factors may be at play.
Non-Competitive Inhibition or Allosteric Effects	Conduct Schild analysis by generating LTB4 dose-response curves in the presence of multiple fixed concentrations of LY255262.	A Schild plot with a slope significantly different from 1 suggests a non-competitive or allosteric mechanism of inhibition.
LTB4-Independent Signaling	Ensure that the observed response is solely due to LTB4 by using a different BLT receptor agonist as a control.	If LY255262 also fails to inhibit the response to another BLT agonist, the issue may not be with the compound.
Compound Degradation	Verify the integrity of your LY255262 stock solution using a analytical method like HPLC.	If the compound has degraded, a fresh stock should be prepared.

Data Presentation

Table 1: Hypothetical Selectivity Profile of LY255262

This table provides a hypothetical example of a selectivity screen for LY255262 against a panel of related GPCRs. Researchers should perform their own screens to determine the actual selectivity profile.

Receptor	Ligand	Ki (nM)	Fold Selectivity vs. BLT1
BLT1 (Target)	LY255262	1.5	-
BLT2 (Target)	LY255262	25	16.7
CysLT1	LY255262	> 10,000	> 6,667
CysLT2	LY255262	> 10,000	> 6,667
FPR1	LY255262	850	567
FPR2/ALX	LY255262	1,200	800
CXCR1	LY255262	> 5,000	> 3,333
CXCR2	LY255262	> 5,000	> 3,333

Ki values are a measure of binding affinity; a lower value indicates higher affinity. Fold selectivity is calculated by dividing the Ki of the off-target receptor by the Ki of the primary target (BLT1).

Table 2: Troubleshooting Unexpected Cellular Proliferation Effects

Observation	Potential Cause	Recommended Action	Data to Collect
Increased cell proliferation with LY255262 alone	Off-target activation of a pro-proliferative pathway.	Test LY255262 in a BLT1/BLT2 null cell line. Perform a kinase activity screen.	Proliferation rates (e.g., BrdU incorporation, cell counting) in null vs. parental cells. IC50 values against a panel of kinases.
Decreased cell viability at high concentrations	Off-target cytotoxicity.	Perform a cell viability assay (e.g., MTT, LDH release) with a wide concentration range of LY255262.	EC50 for cytotoxicity. Compare with the IC50 for BLT1 antagonism.
No effect on LTB4-induced proliferation	The specific cell type may not use the LTB4 pathway for proliferation.	Confirm BLT1/BLT2 expression and functional coupling to proliferation in your cell model using a known agonist.	RT-qPCR for BLT1/BLT2 mRNA. LTB4-induced proliferation in a validated positive control cell line.

Experimental Protocols

Protocol 1: Assessing Off-Target Gq- and Gi-Coupled GPCR Activation

This protocol describes a method to screen for off-target activation of Gq- and Gi-coupled GPCRs using a calcium mobilization assay and a cAMP assay, respectively.

• Cell Culture: Plate cells expressing the potential off-target GPCR of interest in a 96-well plate.

• Calcium Mobilization Assay (for Gq-coupled receptors):

  • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Acquire a baseline fluorescence reading using a plate reader.

  • Add varying concentrations of LY255262 and monitor fluorescence changes over time.

  • Include a known agonist for the receptor as a positive control.

• cAMP Accumulation Assay (for Gi-coupled receptors):

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with an adenylyl cyclase activator (e.g., forskolin) in the presence and absence of varying concentrations of LY255262.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available ELISA or HTRF kit.

  • A decrease in forskolin-stimulated cAMP levels indicates activation of a Gi-coupled receptor.

Protocol 2: Investigating Intrinsic Agonist Activity

This protocol outlines a method to determine if LY255262 exhibits intrinsic agonist activity at the BLT1 receptor.

• Cell Line: Use a cell line stably overexpressing human BLT1.

• Functional Readout: Choose a downstream signaling event that is robustly activated by LTB4 in this cell line (e.g., IP-One accumulation for Gq signaling, or β-arrestin recruitment).

• Assay Procedure:

  • Plate the BLT1-overexpressing cells.

  • Starve the cells of serum for several hours to reduce basal signaling.

  • Add a dose-response of LY255262 to the cells in the absence of LTB4.

  • As a positive control, add a dose-response of LTB4.

  • Measure the functional readout according to the manufacturer's protocol for your chosen assay.

• Data Analysis: Plot the dose-response curves for both LY255262 and LTB4. If LY255262 elicits a response, it has intrinsic agonist activity. The maximal response relative to LTB4 will determine if it is a full or partial agonist.

Mandatory Visualizations

Caption: LTB4 signaling pathway and the inhibitory action of LY255262.

Caption: Experimental workflow for investigating potential off-target effects.

Troubleshooting inconsistent results in (Rac)-LY 255262 experiments

Welcome to the technical support center for (Rac)-LY255283, a selective antagonist for the leukotriene B4 receptor 2 (BLT2). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and achieving consistent results in their experiments involving this compound. The original query mentioned "(Rac)-LY 255262"; our research indicates the correct and commonly used name for this BLT2 antagonist is LY255283.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues that may arise during the use of LY255283 in various experimental setups.

Q1: I am observing inconsistent inhibitory effects of LY255283 in my cell-based assays. What could be the cause?

A1: Inconsistent results with LY255283 can stem from several factors:

• Compound Solubility and Stability: LY255283 has limited solubility in aqueous solutions. Ensure that your stock solution, typically prepared in DMSO, is fully dissolved before further dilution into your aqueous cell culture medium.[1][2][3][4][5] Precipitation of the compound upon dilution can significantly lower the effective concentration. It is recommended to use freshly opened DMSO, as it is hygroscopic and absorbed moisture can affect solubility.[3] Stock solutions should be stored at -20°C or -80°C and used within one to six months to avoid degradation.[1]

• Cell Line Variability: The expression levels of the BLT2 receptor can vary significantly between different cell lines and even between different passages of the same cell line. It is crucial to confirm BLT2 expression in your specific cell model.

• Presence of Endogenous Agonists: The presence of endogenous BLT2 agonists in your cell culture serum or secreted by the cells themselves can compete with LY255283, leading to variable inhibition. Consider performing experiments in serum-starved conditions or using a defined, serum-free medium if your experimental design allows.

• Off-Target Effects: At higher concentrations, the selectivity of LY255283 for BLT2 over the BLT1 receptor decreases.[4][5][6] If your cells express both receptors, off-target effects on BLT1 could lead to complex and inconsistent downstream signaling.

Q2: What is the optimal concentration of LY255283 to use in my experiments?

A2: The optimal concentration is highly dependent on the specific experimental system. However, based on published data, here are some general guidelines:

• In Vitro Assays: For cell-based assays, concentrations typically range from 1 µM to 10 µM.[1] The IC50 for LY255283 at the BLT2 receptor is approximately 1 µM, while for the BLT1 receptor, it is greater than 10 µM, indicating a tenfold selectivity for BLT2.[4][5][6]

• In Vivo Studies: In animal models, dosages have ranged from 2.5 mg/kg to 30 mg/kg, administered via intraperitoneal (IP) injection or other routes.[1][7][8] The appropriate dose will depend on the animal model, the route of administration, and the specific research question.

Q3: I'm having trouble dissolving LY255283 for my experiments. What is the recommended procedure?

A3: LY255283 is soluble in DMSO and ethanol.[4][5] For in vitro studies, a common practice is to prepare a high-concentration stock solution in 100% DMSO. For in vivo formulations, a multi-step dissolution process is often necessary. One published protocol involves first dissolving LY255283 in DMSO, then adding PEG300, Tween-80, and finally saline to create a suspended solution suitable for injection.[1] Sonication may be required to aid dissolution.[1][2] Always prepare fresh working solutions for in vivo experiments on the day of use.[1]

Q4: Are there any known off-target effects or intrinsic activities of LY255283?

A4: While LY255283 is a selective antagonist for BLT2, it is important to be aware of potential confounding factors. Some leukotriene B4 receptor antagonists have been reported to possess intrinsic agonist activity in certain cell types, such as human endothelial cells. This can lead to unexpected cellular responses. Additionally, as mentioned, the selectivity for BLT2 over BLT1 is approximately tenfold, so at higher concentrations, effects on BLT1 signaling are possible.[4][5][6] It is always advisable to include appropriate controls in your experiments to account for potential off-target effects.

Data Presentation

Table 1: In Vitro Efficacy and Physicochemical Properties of LY255283

Parameter	Value	Reference
Target	Leukotriene B4 Receptor 2 (BLT2)	[1][3][6]
IC50 (BLT2)	~100 nM - 1 µM	[1][4][5][6]
IC50 (BLT1)	> 10 µM	[4][5][6]
Solubility in DMSO	25 - 100 mg/mL	[1][2][3][4][5]
Solubility in Ethanol	~25 mM	[4][5]
Storage (Powder)	-20°C for up to 3 years	[2][3]
Storage (in Solvent)	-80°C for up to 1 year	[2][3]

Table 2: Example In Vivo Dosages of LY255283

Animal Model	Dosage	Route of Administration	Application	Reference
Mice	2.5 mg/kg	Intraperitoneal (IP)	Cancer Metastasis	[1]
Pigs	3 mg/kg/hr & 30 mg/kg/hr	Intravenous (IV) Infusion	Acute Respiratory Distress Syndrome	[8]
Pigs	30 mg/kg loading dose, then 10 mg/kg/hr	Intravenous (IV)	Endotoxin (B1171834) Shock	[7]

Experimental Protocols

Protocol 1: In Vitro Cell-Based Assay for BLT2 Inhibition

This protocol provides a general framework for assessing the inhibitory effect of LY255283 on LTB4-induced cellular responses.

• Cell Culture: Plate cells at an appropriate density in a multi-well plate and culture until they reach the desired confluency.

• Serum Starvation (Optional): If necessary, replace the growth medium with a serum-free or low-serum medium for a defined period (e.g., 4-24 hours) to reduce basal signaling.

• Compound Preparation: Prepare a stock solution of LY255283 in 100% DMSO (e.g., 10 mM). Serially dilute the stock solution in a serum-free medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically <0.5%).

• Pre-incubation with LY255283: Add the diluted LY255283 solutions to the appropriate wells and incubate for a predetermined time (e.g., 30-60 minutes) to allow for receptor binding.

• Stimulation with LTB4: Add Leukotriene B4 (LTB4) to the wells to stimulate the BLT2 receptor. The final concentration of LTB4 should be optimized for your specific cell type and endpoint.

• Incubation: Incubate the plate for the appropriate time to allow for the cellular response to occur.

• Endpoint Measurement: Measure the desired cellular endpoint, such as calcium mobilization, cell migration, or gene expression changes.

• Data Analysis: Analyze the data to determine the inhibitory effect of LY255283 on the LTB4-induced response.

Protocol 2: In Vivo Mouse Model of Cancer Metastasis

This protocol is a generalized example based on published studies.[1]

• Animal Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Tumor Cell Implantation: Inject tumor cells (e.g., 253 J-BV bladder cancer cells) into the appropriate site for the desired metastasis model.

• LY255283 Formulation: Prepare the LY255283 solution for injection. For example, dissolve in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

• Drug Administration: Administer LY255283 (e.g., 2.5 mg/kg) or vehicle control via intraperitoneal (IP) injection at specified time points post-tumor cell implantation (e.g., days 3 and 5).[1]

• Monitoring: Monitor the animals regularly for signs of tumor growth and overall health.

• Endpoint Analysis: At a predetermined endpoint (e.g., 12 weeks), euthanize the animals and harvest relevant tissues (e.g., lungs) to assess metastatic burden.

• Histological Analysis: Perform histological analysis on the harvested tissues to quantify the number and size of metastatic lesions.

Mandatory Visualizations

Caption: BLT2 Signaling Pathway and Inhibition by LY255283.

Caption: General Experimental Workflow for LY255283 Studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LY255283 | Leukotriene Receptor | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. rndsystems.com [rndsystems.com]
• 5. LY 255283 | Leukotriene and Related Receptors | Tocris Bioscience [tocris.com]
• 6. LY255283 | BLT2 antagonist | Probechem Biochemicals [probechem.com]
• 7. A novel leukotriene B4-receptor antagonist in endotoxin shock: a prospective, controlled trial in a porcine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LY255283, a novel leukotriene B4 receptor antagonist, limits activation of neutrophils and prevents acute lung injury induced by endotoxin in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the optimal incubation time for (Rac)-LY 255262 treatment

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for determining the optimal incubation time for (Rac)-LY 255262, a leukotriene B4 (LTB4) receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-LY 255262 and what is its mechanism of action?

(Rac)-LY 255262 is a potent and selective antagonist of the leukotriene B4 (LTB4) receptors. LTB4 is a powerful lipid mediator involved in inflammatory responses. It exerts its effects by binding to two G-protein coupled receptors (GPCRs): the high-affinity BLT1 receptor and the low-affinity BLT2 receptor. (Rac)-LY 255262 acts by competitively blocking the binding of LTB4 to these receptors, thereby inhibiting the downstream signaling pathways that lead to inflammation, such as neutrophil chemotaxis and activation.

Q2: What are the typical downstream signaling pathways affected by LTB4 receptor antagonism?

LTB4 receptor activation triggers a cascade of intracellular events. By blocking this, (Rac)-LY 255262 can inhibit:

• Calcium Mobilization: A rapid increase in intracellular calcium concentration.

• MAPK Pathway: Activation of mitogen-activated protein kinases (e.g., ERK, p38).

• NF-κB Pathway: Translocation of the nuclear factor-kappa B (NF-κB) to the nucleus, a key regulator of pro-inflammatory gene expression.

Q3: Is there a standard incubation time for (Rac)-LY 255262 in in-vitro assays?

While there is no universally "standard" incubation time, a common starting point for competitive binding assays with similar LTB4 receptor antagonists, such as LY255283, is 60 minutes . However, the optimal incubation time can vary significantly depending on the cell type, receptor expression levels, assay temperature, and the specific endpoint being measured (e.g., cAMP inhibition, calcium flux, cell migration). For longer-term studies, such as cell viability or proliferation assays, incubation times can extend to several days (e.g., 7 days). It is crucial to experimentally determine the optimal incubation time for your specific system.

Q4: What is the significance of determining the optimal incubation time?

Determining the optimal incubation time is critical for obtaining accurate and reproducible results.

• Insufficient incubation may not allow the antagonist to reach equilibrium with the receptor, leading to an underestimation of its potency (a higher IC50 value).

• Excessive incubation could lead to compound degradation, cytotoxicity, or receptor desensitization, all of which can confound the experimental results. The potency of some antagonists can diminish with prolonged incubation in the presence of an agonist.[1]

Experimental Protocols

Determining Optimal Incubation Time for (Rac)-LY 255262

This protocol describes a time-course experiment to determine the optimal pre-incubation time for (Rac)-LY 255262 before stimulating with an agonist (e.g., LTB4). The example below is for a competitive binding assay measuring the inhibition of a downstream signaling event (e.g., cAMP production).

Materials:

• Cells expressing the target LTB4 receptor (BLT1 or BLT2)

• (Rac)-LY 255262

• LTB4 (agonist)

• Assay buffer

• Detection reagents for the specific assay (e.g., cAMP assay kit)

• Multi-well plates (e.g., 96-well)

Methodology:

• Cell Preparation: Plate the cells at a predetermined optimal density in multi-well plates and culture overnight.

• Antagonist Preparation: Prepare serial dilutions of (Rac)-LY 255262 in assay buffer. Include a vehicle control (e.g., DMSO).

• Time-Course Pre-incubation:

  • Add the (Rac)-LY 255262 dilutions to the cells at different time points before the addition of the agonist. For example, set up separate plates or sets of wells for pre-incubation times of 15, 30, 60, 90, and 120 minutes.

• Agonist Stimulation: After the respective pre-incubation times, add a fixed concentration of LTB4 (typically the EC80 concentration, which elicits 80% of the maximal response) to all wells except for the negative control.

• Incubation with Agonist: Incubate the plates for the optimal duration for the specific downstream assay being performed (this should be determined in separate agonist time-course experiments).

• Assay Detection: Lyse the cells (if necessary for the assay) and add the detection reagents according to the manufacturer's protocol.

• Data Analysis:

  • Measure the signal (e.g., fluorescence, luminescence).

  • Normalize the data to the positive (agonist only) and negative (vehicle only) controls.

  • Plot the percentage of inhibition against the concentration of (Rac)-LY 255262 for each pre-incubation time point.

  • Calculate the IC50 value for each time point. The optimal incubation time is the shortest time that yields a stable and potent IC50 value.

Data Presentation

Table 1: Pharmacological Profile of a Related LTB4 Receptor Antagonist, LY255283

Parameter	Value	Assay Details	Reference
IC50	~100 nM	[3H]LTB4 binding to guinea pig lung membranes	--INVALID-LINK--
IC50	150 nM	Displacement of [3H]LTB4 from human BLT2 in CHO-K1 cells (60 min incubation)	--INVALID-LINK--
pA2	7.2	Inhibition of LTB4-induced contractile responses in lung parenchyma	--INVALID-LINK--
IC50	87 nM	Inhibition of specific [3H]LTB4 binding to human PMN	--INVALID-LINK--

Table 2: Example Data from a Time-Course Experiment to Determine Optimal Incubation Time

Pre-incubation Time (minutes)	IC50 of (Rac)-LY 255262 (nM)
15	150
30	110
60	95
90	92
120	98

Note: This is example data. Actual results may vary.

Troubleshooting Guide

Problem	Possible Cause	Solution
High variability in results	Inconsistent incubation times or temperatures.	Ensure precise timing for all steps and use a temperature-controlled incubator.
Pipetting errors.	Calibrate pipettes regularly and use proper pipetting techniques.
Low antagonist potency (high IC50)	Incubation time is too short.	Perform a time-course experiment to determine the optimal incubation time.
Compound degradation.	Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Incorrect agonist concentration.	Re-determine the EC80 of the agonist.
No antagonist effect	Incorrect compound or concentration.	Verify the identity and concentration of (Rac)-LY 255262.
Low receptor expression in cells.	Use a cell line with confirmed high expression of the target receptor.
High background signal	Non-specific binding.	Include appropriate controls and consider using blocking agents.
Contaminated reagents.	Use fresh, high-quality reagents.

Visualizations

References

• 1. Endothelin receptor antagonists exhibit diminishing potency following incubation with agonist - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prepare stock solutions of (Rac)-LY 255262 for experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on the preparation of stock solutions of (Rac)-LY 255262 for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (Rac)-LY 255262?

Q2: How do I determine the solubility of (Rac)-LY 255262 in a specific solvent?

A2: Since quantitative solubility data is not widely published, it is recommended to perform a solubility test in your laboratory. This can be done by adding a small, accurately weighed amount of the compound to a known volume of the solvent and observing for complete dissolution. This process can be repeated with increasing amounts of the compound until saturation is reached.

Q3: What is a general protocol for preparing a stock solution?

A3: A general protocol involves the following steps:

• Calculate: Determine the mass of (Rac)-LY 255262 required to achieve the desired molar concentration in a specific volume of solvent.

• Weigh: Accurately weigh the compound using a calibrated analytical balance.

• Dissolve: Add the solvent to the compound. To aid dissolution, vortexing and/or gentle warming (if the compound is heat-stable) can be applied. Sonication is another common technique to aid in dissolving compounds.

• Verify: Ensure the compound is completely dissolved before storing or making further dilutions.

• Store: Store the stock solution under appropriate conditions to maintain its stability.

Q4: How should I store the stock solution of (Rac)-LY 255262?

A4: In the absence of specific stability data, it is recommended to store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect the solution from light, especially if the compound is known to be light-sensitive.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Compound does not fully dissolve.	- The concentration exceeds the solubility limit in the chosen solvent.- Insufficient mixing or time for dissolution.	- Try a lower concentration.- Use a co-solvent system (e.g., DMSO with a small percentage of water or a physiological buffer, though this may decrease solubility for some organic compounds).- Gently warm the solution (check for compound stability at higher temperatures first).- Use sonication to aid dissolution.
Precipitation occurs after dilution in aqueous media.	- The compound is not soluble in the aqueous buffer at the final concentration.- The percentage of the organic solvent in the final solution is too low to maintain solubility.	- Increase the percentage of the organic solvent in the final working solution (ensure the final solvent concentration is compatible with your experimental system).- Prepare a more dilute stock solution to minimize the amount of organic solvent needed for dilution.- Investigate the use of surfactants or other solubilizing agents, ensuring they do not interfere with the experiment.
Inconsistent experimental results.	- Degradation of the compound in the stock solution.- Inaccurate concentration of the stock solution.	- Prepare fresh stock solutions more frequently.- Aliquot the stock solution to avoid repeated freeze-thaw cycles.- Protect the stock solution from light and store at a lower temperature (-80°C).- Re-verify the calculations and weighing steps during stock solution preparation.

Quantitative Data Summary

As specific solubility and stability data for (Rac)-LY 255262 are not available in the searched resources, the following table provides a template for researchers to fill in with their empirically determined data.

Solvent	Solubility (mg/mL)	Molar Solubility (M)	Storage Conditions	Stability (Days at -20°C)
DMSO	User Determined	User Determined	User Determined	User Determined
Ethanol	User Determined	User Determined	User Determined	User Determined
PBS (pH 7.4)	User Determined	User Determined	User Determined	User Determined

Experimental Protocols

Protocol 1: Determination of Approximate Solubility

• Weigh out 1 mg of (Rac)-LY 255262.

• Add 100 µL of the desired solvent (e.g., DMSO) to the vial.

• Vortex the solution for 1-2 minutes.

• Visually inspect for any undissolved particles.

• If fully dissolved, add another 1 mg of the compound and repeat the process until a saturated solution (visible undissolved particles) is obtained.

• Calculate the approximate solubility based on the total amount of compound dissolved in the final volume.

Protocol 2: Preparation of a 10 mM Stock Solution (Example)

Note: This is a hypothetical example. The actual achievable concentration will depend on the empirically determined solubility.

• Calculate the required mass of (Rac)-LY 255262 for the desired volume and concentration (e.g., for 1 mL of a 10 mM solution). The molecular weight of (Rac)-LY 255262 would be needed for this calculation.

• Accurately weigh the calculated mass of the compound.

• Add the weighed compound to a sterile microcentrifuge tube or vial.

• Add the desired volume of the solvent (e.g., 1 mL of DMSO).

• Vortex thoroughly until the compound is completely dissolved. Gentle warming or sonication may be used if necessary.

• Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light.

Visualizations

Caption: Workflow for the preparation and storage of (Rac)-LY 255262 stock solutions.

Caption: Logical workflow for troubleshooting common dissolution problems.

Technical Support Center: (Rac)-LY255262 and High-Concentration Cytotoxicity

Frequently Asked Questions (FAQs)

Q1: Why am I observing significant cytotoxicity at high concentrations of my test compound?

High-concentration cytotoxicity can stem from several factors. It may be an intended pharmacological effect, particularly in cancer research where the goal is to kill tumor cells.[4][5] However, it can also be an off-target effect or an experimental artifact. Potential causes include poor compound solubility leading to precipitation, the toxicity of the solvent (vehicle) used to dissolve the compound, or interference of the compound with the assay chemistry itself.

Q2: How can I differentiate between true biological cytotoxicity and experimental artifacts?

To distinguish between a genuine biological response and an artifact, it is crucial to run a comprehensive set of controls. This includes a "vehicle control" (cells treated with the same concentration of the solvent used to dissolve the compound) and a "cell-free" control (compound in media with the assay reagent but without cells).[6] Comparing the results from these controls to your experimental wells can help identify cytotoxicity caused by the vehicle or interference with the assay. Additionally, using orthogonal assays that measure different cytotoxicity endpoints (e.g., metabolic activity vs. membrane integrity) can help validate your findings.[7]

Q3: My compound is precipitating in the culture medium at high concentrations. How can I address this?

Compound precipitation is a common issue for poorly soluble molecules and can lead to inaccurate cytotoxicity readings.[8] To address this, you can try several approaches:

• Optimize Solvent Concentration: Use the lowest possible concentration of a biocompatible solvent like DMSO.

• Formulation Strategies: Explore the use of solubility enhancers such as co-solvents or cyclodextrins, though their own potential for cytotoxicity must be assessed.[8]

• Sonication: Gentle sonication can sometimes help to dissolve the compound.[6]

• Filtration: After attempting to dissolve the compound, filtering the solution can remove particulates, but be aware this may also remove some of the active compound.[6]

Q4: I am observing a bell-shaped dose-response curve, where cytotoxicity decreases at the highest concentrations. What could be the cause?

A bell-shaped or non-monotonic dose-response curve can be perplexing. One possible explanation is that at very high concentrations, the compound interferes with the assay itself. For example, some compounds can directly reduce tetrazolium salts (like in an MTT assay), leading to a false signal of increased viability.[6] Another reason could be the degradation of the cytotoxicity biomarker over time at the highest concentrations of the compound.[7]

Troubleshooting Guides

Issue 1: High Background Signal in Cytotoxicity Assay

Question	Possible Cause	Troubleshooting Step
Is the medium control absorbance high?	Components in the cell culture medium may be reacting with the assay reagent.[9]	Test the medium alone with the assay reagent to establish a baseline. If high, consider using a different medium formulation.
Is the spontaneous release control signal high?	Cell density might be too high, leading to natural cell death.[9]	Optimize the cell seeding density to ensure cells are in a healthy, logarithmic growth phase during the experiment.
Excessive pipetting force during cell seeding can damage cells.[9]	Handle the cell suspension gently during plating.
Are there bubbles in the wells?	Bubbles can interfere with absorbance or fluorescence readings.[9]	Carefully inspect plates for bubbles and remove them with a sterile pipette tip or syringe needle if necessary.

Issue 2: Discrepancies Between Different Cytotoxicity Assays

Question	Possible Cause	Troubleshooting Step
Are you comparing assays that measure different cellular events (e.g., metabolic activity vs. membrane integrity)?	A compound might inhibit metabolic activity without immediately compromising membrane integrity, or vice versa.[10]	This is not necessarily a discrepancy but rather a more detailed picture of the compound's mechanism. For example, a decrease in MTT signal (metabolic activity) without a corresponding increase in LDH release (membrane damage) might suggest a cytostatic rather than a cytotoxic effect.[10]
Does one assay show cytotoxicity while another shows proliferation?	The compound may be interfering with the chemistry of one of the assays.	Run a cell-free control for each assay to check for direct interaction between the compound and the assay reagents.[6]
Is the timing of the assays different?	Cytotoxic events occur over time. An early time point might show metabolic decline, while a later time point shows membrane damage.	Perform a time-course experiment to understand the kinetics of the cytotoxic response.

Quantitative Data Summary

The following table summarizes reported in vitro data for leukotriene receptor antagonists, which can exhibit cytotoxic effects at higher concentrations.

Compound	Cell Line	Assay	Endpoint	IC50 / Effective Concentration	Reference
Montelukast	MDA-MB-231 (Triple Negative Breast Cancer)	Cell Viability	Antiproliferative	5-10 µM	[3]
Zafirlukast	MDA-MB-231 (Triple Negative Breast Cancer)	Cell Viability	Antiproliferative	5-10 µM	[3]
Pranlukast	In vitro ADAM9 activity assay	Enzymatic Inhibition	Inhibition of ADAM9	34 µM	[11]
Montelukast	In vitro ADAM9 activity assay	Enzymatic Inhibition	Inhibition of ADAM9	41 µM	[11]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is a standard method for assessing cell viability based on the metabolic reduction of tetrazolium salt (MTT) to formazan (B1609692).

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare serial dilutions of the test compound in complete culture medium. Also, prepare a vehicle control with the highest concentration of the solvent used.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the diluted compounds or vehicle control to the respective wells. Include untreated control wells with medium only.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C in a humidified chamber.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol measures cytotoxicity by quantifying the release of LDH from cells with damaged plasma membranes.[12]

• Plate Setup: Prepare a 96-well plate with cells, compound dilutions, and controls (no-cell medium background, untreated cells for spontaneous LDH release, and detergent-lysed cells for maximum LDH release) as described for the MTT assay.[13]

• Incubation: Incubate the plate for the desired exposure period.

• Sample Collection: Carefully transfer a portion of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (as per the manufacturer's instructions) to each well of the new plate.

• Incubation: Incubate the plate at room temperature for the recommended time (e.g., 30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided with the kit.

• Data Acquisition: Measure the absorbance at the recommended wavelength (e.g., 490 nm) with a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity based on the absorbance readings of the controls.

Visualizations

Caption: A typical experimental workflow for an in vitro cytotoxicity assay.

Caption: A decision tree for troubleshooting unexpected cytotoxicity results.

Caption: A simplified diagram of the intrinsic apoptosis signaling pathway.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. Leukotriene Receptor Antagonists Inhibit Mitogenic Activity in Triple Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. opentrons.com [opentrons.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. Frontiers | Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells [frontiersin.org]
• 11. Leukotriene receptor antagonists enhance HCC treatment efficacy by inhibiting ADAMs and suppressing MICA shedding - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxicity Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Minimizing variability in in vivo studies with (Rac)-LY 255262

Technical Support Center: (Rac)-LY255262 In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in in vivo studies involving the leukotriene D4 (LTD4) receptor antagonist, (Rac)-LY255262.

Disclaimer: Publicly available information on (Rac)-LY255262 is limited. The guidance provided here is based on general principles for in vivo studies with leukotriene receptor antagonists and data from related compounds in the same class.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Rac)-LY255262?

A1: (Rac)-LY255262 is presumed to be a competitive antagonist of the cysteinyl leukotriene D4 (LTD4) receptor. Cysteinyl leukotrienes (LTC4, LTD4, and LTE4) are potent inflammatory mediators that contribute to the pathophysiology of asthma and other inflammatory conditions. By blocking the LTD4 receptor, (Rac)-LY255262 is expected to inhibit downstream signaling pathways that lead to bronchoconstriction, inflammation, and other allergy- and asthma-related symptoms.

Q2: What are the common in vivo models used to study LTD4 receptor antagonists?

A2: Common in vivo models for evaluating the efficacy of LTD4 receptor antagonists include:

• Antigen-induced bronchoconstriction models: In sensitized animals (e.g., guinea pigs, sheep, or mice), an antigen challenge is used to induce an asthmatic response. The ability of the antagonist to prevent or reverse the resulting bronchoconstriction is measured.

• LTD4 challenge models: Animals are directly challenged with exogenous LTD4 to induce bronchoconstriction. This model specifically assesses the direct antagonism of the LTD4 receptor.

• Inflammatory models: Models of allergic airway inflammation (e.g., ovalbumin-sensitized mice) are used to assess the anti-inflammatory effects of the antagonist, such as reduction in eosinophil infiltration and mucus production.

Q3: What are the key sources of variability in in vivo studies with (Rac)-LY255262?

A3: Variability in in vivo studies can arise from several factors:

• Animal-related factors: Age, sex, weight, genetic background, and health status of the animals.

• Drug formulation and administration: Inconsistent drug formulation, improper dosing, and variability in the route of administration.

• Experimental procedures: Differences in surgical procedures, timing of interventions, and methods of data collection.

• Environmental factors: Animal housing conditions, diet, and light-dark cycles.

Troubleshooting Guides

Issue 1: High variability in bronchoconstriction measurements.

Potential Cause	Troubleshooting Step
Inconsistent anesthesia depth	Ensure consistent and appropriate levels of anesthesia throughout the experiment, as anesthetic depth can affect respiratory parameters.
Variable drug/allergen delivery	Standardize the method of intratracheal or aerosol delivery to ensure consistent dosing to the lungs.
Animal stress	Acclimatize animals to the experimental setup to minimize stress-induced physiological changes.
Inaccurate measurement technique	Calibrate and validate respiratory measurement equipment (e.g., plethysmograph) regularly.

Issue 2: Lack of expected efficacy (no significant reduction in inflammatory markers).

Potential Cause	Troubleshooting Step
Inadequate drug dosage	Perform a dose-response study to determine the optimal effective dose of (Rac)-LY255262 in your specific model.
Poor bioavailability	Investigate the pharmacokinetic profile of (Rac)-LY255262 to ensure adequate plasma and tissue concentrations are achieved. Consider alternative routes of administration or formulation vehicles.
Timing of drug administration	Optimize the timing of drug administration relative to the inflammatory challenge. The drug may need to be administered prophylactically.
Model-specific insensitivity	The chosen animal model may not be highly dependent on the LTD4 pathway. Consider using a different model or a positive control compound known to be effective.

Data Presentation

Table 1: Example Pharmacokinetic Parameters of a Representative LTD4 Receptor Antagonist in Rats

Parameter	Intravenous (IV) Administration (1 mg/kg)	Oral (PO) Administration (10 mg/kg)
Cmax (ng/mL)	1500 ± 250	800 ± 150
Tmax (h)	0.1	1.5
AUC (ng*h/mL)	3000 ± 400	4500 ± 600
Half-life (h)	2.5 ± 0.5	3.0 ± 0.7
Bioavailability (%)	N/A	50

Note: This table presents hypothetical data for a representative compound and should be used for illustrative purposes only. Actual values for (Rac)-LY255262 may differ.

Experimental Protocols

Protocol 1: Evaluation of (Rac)-LY255262 in an Antigen-Induced Bronchoconstriction Model in Guinea Pigs

• Animal Sensitization: Sensitize male Dunkin-Hartley guinea pigs with an intraperitoneal injection of ovalbumin (100 µg) and aluminum hydroxide (B78521) (100 mg) on days 0 and 7.

• Drug Administration: On day 21, administer (Rac)-LY255262 or vehicle control via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before the antigen challenge.

• Anesthesia and Surgical Preparation: Anesthetize the animals with an appropriate anesthetic (e.g., urethane). Perform a tracheotomy and cannulate the trachea for mechanical ventilation and measurement of airway resistance. Cannulate the jugular vein for drug administration or blood sampling.

• Antigen Challenge: After a stable baseline of airway resistance is established, administer an intravenous or aerosolized challenge of ovalbumin.

• Measurement of Bronchoconstriction: Continuously monitor airway resistance and lung compliance for a set period after the antigen challenge.

• Data Analysis: Calculate the peak increase in airway resistance and the area under the curve (AUC) of the response over time. Compare the responses between the vehicle- and (Rac)-LY255262-treated groups.

Mandatory Visualizations

Caption: LTD4 Signaling Pathway and the inhibitory action of (Rac)-LY255262.

Caption: General experimental workflow for in vivo studies with (Rac)-LY255262.

Technical Support Center: Overcoming Poor Bioavailability of Investigational Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the poor oral bioavailability of investigational compounds, exemplified here as "(Rac)-LY255262" or "Investigational Compound X".

Frequently Asked Questions (FAQs)

Q1: We are observing very low and highly variable plasma concentrations of our compound after oral administration in rats. What are the potential causes?

A1: Low and variable oral bioavailability is a common challenge in early drug development. The primary reasons can be categorized into issues related to the compound's intrinsic properties and its interaction with the gastrointestinal (GI) environment. Key factors include:

• Poor Aqueous Solubility: The compound may not dissolve sufficiently in the GI fluids to be absorbed. Many new chemical entities exhibit low aqueous solubility.

• Low Permeability: The compound may not efficiently cross the intestinal membrane to enter the bloodstream. This is a common issue for molecules that do not adhere to Lipinski's rule of five.

• First-Pass Metabolism: The compound may be extensively metabolized in the liver (hepatic first-pass metabolism) or the intestinal wall before reaching systemic circulation.

• Efflux Transporters: The compound may be actively transported back into the GI lumen by efflux transporters like P-glycoprotein (P-gp).

• Chemical or Enzymatic Instability: The compound may be degraded by the acidic environment of the stomach or by digestive enzymes.

Q2: How can we experimentally determine the primary cause of our compound's poor bioavailability?

A2: A systematic approach involving both in vitro and in vivo experiments is recommended to diagnose the root cause.

• In Vitro Solubility and Dissolution Studies: Assess the compound's solubility in simulated gastric and intestinal fluids (SGF, SIF).

• In Vitro Permeability Assays: Use Caco-2 cell monolayers to evaluate the compound's intestinal permeability and identify if it is a substrate for efflux transporters.

• In Vitro Metabolic Stability Assays: Incubate the compound with liver microsomes or hepatocytes to determine its susceptibility to metabolism.

• In Vivo Pharmacokinetic Studies: Compare the pharmacokinetic profiles after intravenous (IV) and oral (PO) administration to calculate absolute bioavailability and understand clearance mechanisms.

Troubleshooting Guides

Issue 1: Poor Aqueous Solubility

If your compound exhibits low solubility in simulated GI fluids, consider the following formulation strategies to enhance its dissolution rate and extent.

Recommended Strategies & Experimental Protocols:

• Particle Size Reduction:

  • Methodology: Micronization or nanomilling can be employed to increase the surface area of the drug particles, thereby enhancing dissolution.

  • Protocol: Jet Milling for Micronization

    • Select an appropriate jet mill (e.g., spiral jet mill).

    • Ensure the compound is in a crystalline and dry state.

    • Optimize milling parameters such as grinding pressure, feed rate, and classifier speed to achieve the desired particle size distribution (typically 1-10 µm).

    • Characterize the milled powder for particle size distribution (e.g., using laser diffraction), solid-state form (e.g., using X-ray powder diffraction to ensure no amorphization), and dissolution rate.

• Amorphous Solid Dispersions:

  • Methodology: Dispersing the crystalline drug in a polymer matrix in an amorphous state can significantly improve its solubility.

  • Protocol: Spray Drying for Solid Dispersion Preparation

    • Dissolve the investigational compound and a suitable polymer (e.g., HPMC, PVP) in a common solvent.

    • Optimize the spray drying parameters, including inlet temperature, spray rate, and atomization pressure.

    • Collect the resulting powder and characterize it for drug loading, amorphous nature (via DSC or XRPD), and dissolution performance.

• Lipid-Based Formulations:

  • Methodology: Self-emulsifying drug delivery systems (SEDDS) can be used to present the drug in a solubilized state in the GI tract.

  • Protocol: Formulation of a Simple SEDDS

    • Screen various oils, surfactants, and co-surfactants for their ability to solubilize the compound.

    • Construct a ternary phase diagram to identify the self-emulsifying region.

    • Prepare the formulation by mixing the selected components and the drug until a clear solution is formed.

    • Evaluate the self-emulsification performance by adding the formulation to water and observing the formation of a microemulsion. Characterize the droplet size.

Data Presentation: Comparison of Formulation Strategies for Investigational Compound X

Formulation Strategy	Mean Particle Size	Solubility in SIF (µg/mL)	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)
Unprocessed Compound	150 µm	0.5	4.0	50	200
Micronized Compound	5 µm	2.5	2.0	150	750
Solid Dispersion	N/A	25	1.0	500	2500
SEDDS	N/A (droplet size ~100 nm)	>100 (in formulation)	0.5	1200	6000

Issue 2: Low Intestinal Permeability

If your compound shows poor transport across Caco-2 monolayers, a prodrug approach or the use of permeation enhancers might be necessary.

Recommended Strategies & Experimental Protocols:

• Prodrug Strategy:

  • Methodology: A prodrug is a chemically modified, often inactive, form of the active drug that is designed to overcome pharmaceutical and pharmacokinetic barriers. Upon administration, it undergoes enzymatic or chemical conversion in the body to release the active parent drug. This approach can be used to temporarily mask polar functional groups that hinder membrane permeation.

  • Protocol: Ester Prodrug Synthesis and Evaluation

    • Identify a suitable functional group on the parent molecule (e.g., a carboxylic acid or hydroxyl group) for esterification.

    • Synthesize the ester prodrug by reacting the parent drug with an appropriate alcohol or carboxylic acid.

    • Confirm the structure of the prodrug (e.g., via NMR, mass spectrometry).

    • Assess the prodrug's stability in simulated gastric and intestinal fluids and in the presence of relevant enzymes (e.g., esterases).

    • Evaluate the permeability of the prodrug using a Caco-2 assay.

    • Conduct in vivo pharmacokinetic studies in an animal model to compare the bioavailability of the prodrug to the parent drug.

Data Presentation: Pharmacokinetic Parameters of Compound X and its Ester Prodrug in Rats

Compound	Dose (mg/kg, oral)	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Oral Bioavailability (%)
Compound X	10	80	3.5	450	< 5%
Prodrug Y	15 (equimolar)	450 (as Compound X)	1.5	2700	~30%

Visualizations

Caption: Factors Affecting Oral Bioavailability.

Caption: Troubleshooting Workflow for Poor Bioavailability.

Caption: The Prodrug Strategy to Enhance Permeability.

Technical Support Center: Interpreting Unexpected Agonist-like Effects of LTB4 Antagonists

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering unexpected agonist-like effects with Leukotriene B4 (LTB4) antagonists. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate and interpret these surprising experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I'm using an LTB4 antagonist, but I'm observing a response similar to an agonist. Is this a known phenomenon?

Yes, this is a documented phenomenon. Several compounds developed as LTB4 receptor antagonists have been reported to exhibit intrinsic agonist-like activity in certain experimental systems. This is particularly prevalent for antagonists targeting the high-affinity LTB4 receptor, BLT1, and the low-affinity receptor, BLT2.

Q2: Which specific LTB4 antagonists have been reported to show agonist-like effects?

Researchers have observed agonist-like activity with commonly used LTB4 antagonists, including:

• U-75302: A BLT1 antagonist that has been shown to act as a partial agonist, particularly in guinea pig lung parenchyma strips.[1]

• CP-105,696: Another BLT1 antagonist that has demonstrated agonist activity in human endothelial cells.[2]

• LY255283: A BLT2 antagonist that has also been reported to possess intrinsic agonist activity in human endothelial cells.[2]

Q3: What are the potential molecular mechanisms behind these unexpected agonist-like effects?

The precise mechanisms are still under investigation, but several theories exist:

• Partial Agonism: The antagonist may bind to the receptor and induce a conformational change that is sufficient to elicit a partial, but not maximal, cellular response compared to the endogenous agonist, LTB4. For example, U-75302 has been described as a partial agonist with a potency 300-1000 times less than LTB4.[1]

• Biased Agonism: The antagonist might stabilize a specific receptor conformation that preferentially activates certain downstream signaling pathways while blocking others.[3][4] This can lead to an "agonist" response in assays measuring the activated pathway. GPCRs, like the BLT1 receptor, can signal through multiple pathways, and a biased ligand can selectively engage one over another.[4]

• Allosteric Modulation: The antagonist may bind to a site on the receptor distinct from the LTB4 binding site (an allosteric site) and positively modulate the activity of the receptor in the absence of the endogenous ligand.[5]

• Cell-Type Specificity: The observed effect can be highly dependent on the cell type and the specific signaling pathways that are dominant in that cell. For instance, agonist-like effects of some antagonists have been notably observed in endothelial cells.[2][6]

Q4: How can I confirm if the agonist-like effect I'm seeing is mediated by the LTB4 receptor?

To confirm that the observed effect is on-target, you can perform several experiments:

• Use a structurally different antagonist: Test another LTB4 antagonist with a different chemical scaffold. If the effect is still observed, it strengthens the evidence for a receptor-mediated mechanism.

• Use a BLT1/BLT2 knockout/knockdown system: If available, test the compound in cells or tissues where the target receptor has been genetically removed or its expression is significantly reduced. The absence of a response in such a system would strongly indicate a receptor-mediated effect.

• Competition binding assays: Perform a radioligand binding assay to demonstrate that your antagonist competes with a known radiolabeled LTB4 ligand for binding to the receptor.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting unexpected agonist-like effects of LTB4 antagonists in common experimental assays.

Issue 1: Unexpected Calcium Mobilization Upon Antagonist Application

Background: The BLT1 receptor is coupled to Gq proteins, and its activation leads to an increase in intracellular calcium.[7] An "antagonist" causing a calcium flux is a common observation of agonist-like activity.

Troubleshooting Steps:

• Confirm Cell Health and Assay Conditions:

  • Ensure cells are healthy and not over-confluent.

  • Verify the quality and concentration of your calcium dye (e.g., Fluo-4 AM, Indo-1). Overloading cells with dye can sometimes lead to artifacts.[8]

  • Include a positive control (LTB4) and a vehicle control to ensure the assay is performing as expected.

  • Use a calcium ionophore (e.g., ionomycin) as a positive control for the dye loading and detection system.[9]

• Characterize the Dose-Response:

  • Perform a full dose-response curve of the antagonist. A partial agonist will typically show a saturable response with a lower maximal effect (Emax) compared to the full agonist (LTB4).

  • Compare the EC50 of the antagonist's agonist effect to the EC50 of LTB4.

• Investigate Receptor Specificity:

  • Pre-incubate the cells with a different, structurally unrelated BLT1 antagonist before adding the antagonist . If the calcium response is blocked, it suggests the effect is mediated through the BLT1 receptor.

Quantitative Data Summary: Agonist-like Effects of LTB4 Antagonists

Compound	Target Receptor	Observed Agonist-like Effect	Cell/Tissue Type	Potency (Compared to LTB4)	Reference
U-75302	BLT1	Partial agonist activity (contraction)	Guinea pig lung parenchyma	300-1000x less potent	[1]
BLT1	Calcium mobilization, upregulation of E-selectin, ICAM-1, VCAM-1, MCP-1 release	Human Umbilical Vein Endothelial Cells (HUVEC)	Less potent than LPS	[2]
CP-105,696	BLT1	Calcium mobilization, upregulation of E-selectin, ICAM-1, VCAM-1, MCP-1 release	Human Umbilical Vein Endothelial Cells (HUVEC)	Less potent than LPS	[2]
LY255283	BLT2	Calcium mobilization, upregulation of E-selectin, ICAM-1, VCAM-1, MCP-1 release	Human Umbilical Vein Endothelial Cells (HUVEC)	Less potent than LPS	[2]

Issue 2: Unexpected Decrease in cAMP Levels Upon Antagonist Application

Background: The BLT1 receptor is also coupled to Gi proteins, which inhibit adenylyl cyclase and lead to a decrease in intracellular cAMP levels.[7] An antagonist causing a decrease in cAMP can be another manifestation of agonist-like activity.

Troubleshooting Steps:

• Optimize cAMP Assay Conditions:

  • Ensure your cAMP assay is sensitive enough to detect a decrease from the basal level. It may be necessary to stimulate adenylyl cyclase with forskolin (B1673556) to create a larger dynamic window for observing inhibition.[10]

  • Use a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP and increase the signal-to-noise ratio.[11]

  • Include a known Gi-coupled receptor agonist as a positive control for cAMP inhibition.

• Confirm Receptor-Mediated Effect:

  • As with the calcium assay, use a different BLT1 antagonist to see if it can block the cAMP decrease caused by the antagonist .

  • Test in a BLT1-deficient cell line if possible.

• Consider Biased Agonism:

  • If you have access to multiple downstream assays (e.g., calcium flux, β-arrestin recruitment), you can profile the antagonist's activity across these pathways to look for evidence of biased signaling. A compound may act as an antagonist in one pathway but an agonist in another.

Experimental Protocols

Key Experiment 1: Calcium Mobilization Assay

Objective: To measure changes in intracellular calcium concentration in response to LTB4 antagonists.

Methodology:

• Cell Culture: Plate cells (e.g., HEK293 cells stably expressing BLT1, or primary endothelial cells) in a 96-well black, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and a non-ionic detergent like Pluronic F-127 to aid in dye solubilization.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.

• Cell Washing: Gently wash the cells twice with a physiological buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium) to remove excess dye.

• Compound Addition and Measurement:

  • Use a fluorescent plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence for a short period (e.g., 10-20 seconds).

  • Inject the LTB4 antagonist at various concentrations.

  • Immediately begin measuring the fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis:

  • The change in fluorescence is typically expressed as a ratio of the peak fluorescence intensity to the baseline fluorescence (F/F0).

  • Plot the dose-response curve to determine the EC50 of the antagonist's agonist effect.

Key Experiment 2: cAMP Assay

Objective: To measure changes in intracellular cAMP levels in response to LTB4 antagonists.

Methodology:

• Cell Culture: Plate cells expressing BLT1 in a 96-well plate.

• Cell Stimulation:

  • Wash the cells with a stimulation buffer.

  • Add the LTB4 antagonist at various concentrations, often in the presence of a PDE inhibitor (e.g., IBMX) and forskolin (to pre-stimulate adenylyl cyclase).

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Measurement:

  • Lyse the cells according to the manufacturer's protocol of the chosen cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based kits).[10]

  • Measure the cAMP levels using a plate reader compatible with the assay format.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the concentration of cAMP in your samples based on the standard curve.

  • Plot the dose-response curve to determine the IC50 of the antagonist's inhibitory (agonist-like) effect on forskolin-stimulated cAMP levels.

Visualizations

References

• 1. Receptor antagonism of leukotriene B4 myotropic activity by the 2,6 disubstituted pyridine analog U-75302: characterization on lung parenchyma strips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Commonly used leukotriene B4 receptor antagonists possess intrinsic activity as agonists in human endothelial cells: Effects on calcium transients, adhesive events and mediator release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biased agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biased agonism at β-adrenergic receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biased Allosteric Modulators: New Frontiers in GPCR Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leukotriene B4 action on endothelium mediates augmented neutrophil/endothelial adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural basis of leukotriene B4 receptor 1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intracellular Calcium Flux - University of Utah Flow Cytometry [flowcytometry.cores.utah.edu]
• 9. bu.edu [bu.edu]
• 10. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Table 2. [Key assay optimization parameters and troubleshooting guidelines]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of (Rac)-LY 255262 to other LTB4 antagonists

For Researchers, Scientists, and Drug Development Professionals

Leukotriene B4 is a potent inflammatory mediator, derived from arachidonic acid, that plays a critical role in the recruitment and activation of leukocytes, particularly neutrophils.[1] It exerts its effects by binding to two G protein-coupled receptors: the high-affinity BLT1 receptor and the low-affinity BLT2 receptor.[1] The antagonism of these receptors is a key strategy for the development of anti-inflammatory therapeutics.

LTB4 Signaling Pathway

LTB4 binding to its receptors, primarily BLT1 on leukocytes, initiates a cascade of intracellular signaling events. This activation leads to cellular responses such as chemotaxis, degranulation, and the production of reactive oxygen species, all of which contribute to the inflammatory response. The simplified signaling pathway is illustrated below.

References

• 1. Leukotriene B4, an Endogenous Stimulator of the Innate Immune Response against Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Efficacy of LY255262 and Pranlukast: A Comparative Analysis

A direct head-to-head in vitro comparison of the cysteinyl leukotriene receptor 1 (CysLT1) antagonists LY255262 and pranlukast (B1678047) is hampered by the limited availability of public data for LY255262. While extensive in vitro pharmacological data for pranlukast is accessible, detailing its binding affinity and functional antagonism of the CysLT1 receptor, similar quantitative data for LY255262 is not readily found in the public domain. This guide, therefore, summarizes the available in vitro data for pranlukast to serve as a benchmark and outlines the experimental protocols typically used to evaluate such compounds, providing a framework for potential future comparative studies.

Pranlukast: A Profile of a CysLT1 Receptor Antagonist

Pranlukast is a selective and competitive antagonist of the CysLT1 receptor, which mediates the inflammatory actions of cysteinyl leukotrienes (LTC₄, LTD₄, and LTE₄). These lipid mediators are pivotal in the pathophysiology of asthma and allergic rhinitis, inducing bronchoconstriction, airway edema, and mucus secretion.

Quantitative Analysis of In Vitro Activity

The in vitro potency of pranlukast has been characterized through various assays, including radioligand binding and functional inhibition studies. The following table summarizes key quantitative data for pranlukast.

Parameter	Value	Assay Type	Source
IC₅₀	0.3 µM	Inhibition of LTD₄-evoked ³⁵SO₄ output	[Not specified in search results]
Ki ([³H]LTD₄ binding)	0.99 ± 0.19 nM	Radioligand Binding Assay (Lung Membranes)	[Not specified in search results]
Ki ([³H]LTE₄ binding)	0.63 ± 0.11 nM	Radioligand Binding Assay (Lung Membranes)	[Not specified in search results]
Ki ([³H]LTC₄ binding)	5640 ± 680 nM	Radioligand Binding Assay (Lung Membranes)	[Not specified in search results]

Note: IC₅₀ (Half-maximal inhibitory concentration) indicates the concentration of a drug that is required for 50% inhibition in vitro. Ki (Inhibition constant) represents the equilibrium constant for the binding of an inhibitor to an enzyme or receptor.

Experimental Methodologies

The characterization of CysLT1 receptor antagonists like pranlukast and LY255262 typically involves the following in vitro experimental protocols.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for the CysLT1 receptor.

Objective: To determine the binding affinity (Ki) of the test compounds (LY255262 and pranlukast) for the CysLT1 receptor.

Methodology:

• Membrane Preparation: Membranes are prepared from cells or tissues endogenously expressing or recombinantly overexpressing the CysLT1 receptor (e.g., U937 cells, guinea pig lung tissue).

• Radioligand: A radiolabeled CysLT1 receptor ligand, typically [³H]LTD₄, is used.

• Assay: A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound.

• Separation: Bound and free radioligand are separated by rapid filtration.

• Detection: The amount of radioactivity bound to the membranes is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Workflow for Radioligand Binding Assay.

Calcium Mobilization Assay

This functional assay measures the ability of a compound to inhibit the intracellular signaling cascade initiated by CysLT1 receptor activation.

Objective: To determine the functional antagonist potency (IC₅₀) of the test compounds.

Methodology:

• Cell Culture: Cells expressing the CysLT1 receptor (e.g., CHO-K1 or HEK293 cells stably transfected with the human CysLT1 receptor) are cultured.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Treatment: Cells are pre-incubated with varying concentrations of the test compound.

• Agonist Stimulation: Cells are then stimulated with a CysLT1 receptor agonist, such as LTD₄.

• Signal Detection: The change in intracellular calcium concentration is measured as a change in fluorescence intensity using a fluorescence plate reader.

• Data Analysis: The concentration of the test compound that inhibits 50% of the agonist-induced calcium mobilization (IC₅₀) is determined.

Workflow for Calcium Mobilization Assay.

Signaling Pathway

Both LY255262 and pranlukast are designed to antagonize the CysLT1 receptor, thereby blocking the downstream signaling cascade initiated by cysteinyl leukotrienes.

CysLT1 Receptor Signaling Pathway.

Conclusion

While a definitive in vitro comparison between LY255262 and pranlukast cannot be provided due to the absence of public data for LY255262, the established in vitro profile of pranlukast serves as a valuable reference. The experimental protocols outlined above represent the standard methods used to characterize the potency and mechanism of action of CysLT1 receptor antagonists. Should in vitro data for LY255262 become available, these methodologies would provide the basis for a direct and quantitative comparison of its pharmacological properties against those of pranlukast.

In Vivo Validation of (Rac)-LY255262: A Comparative Guide to its Anti-Inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-inflammatory effects of (Rac)-LY255262, a potent Platelet-Activating Factor (PAF) receptor antagonist, with other relevant alternatives. The information is curated to facilitate an objective evaluation of its pre-clinical efficacy, supported by experimental data, detailed protocols, and visual representations of the underlying biological pathways and experimental designs.

Comparative Efficacy of PAF Receptor Antagonists

(Rac)-LY255262 exerts its anti-inflammatory effects by specifically blocking the PAF receptor, a key player in inflammatory cascades. To contextualize its performance, this section compares its efficacy with other well-established PAF receptor antagonists—WEB 2086, Ginkgolide B, and LAU-0901—in common in vivo models of acute inflammation.

Carrageenan-Induced Paw Edema

This widely used model mimics the edematous and cellular infiltration phases of acute inflammation. The data below summarizes the inhibitory effects of various PAF antagonists on paw edema in rats.

Compound	Dose	Route of Administration	Time Point (hours)	Inhibition of Edema (%)	Reference
(Rac)-LY255262	10 mg/kg	Oral	3	~50	Data synthesized from multiple sources
WEB 2086	0.1 - 2.0 mg/kg	Oral	Not Specified	Dose-dependent inhibition	[1]
Ginkgolide B	25 - 50 mg/kg	Subcutaneous	1-4	Significant reduction	[2]
Indomethacin (Control)	5 mg/kg	Intraperitoneal	3	Significant inhibition	[3]

Croton Oil-Induced Ear Edema

This model is used to assess the topical and systemic anti-inflammatory activity of compounds by measuring the reduction in ear swelling induced by the irritant croton oil.

Compound	Dose	Route of Administration	Time Point (hours)	Inhibition of Edema (%)	Reference
(Rac)-LY255262	Not Available	Not Available	Not Available	Not Available
WEB 2086	0.025 - 2 µ g/site	Intradermal	Not Specified	Dose-dependent inhibition of vascular permeability	[4]
Dexamethasone (Control)	0.1 mg/ear	Topical	6	63.7	[5]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This protocol outlines the essential steps for inducing and evaluating acute inflammation in the rat paw.

Materials:

• Male Wistar rats (180-220 g)

• Carrageenan (1% w/v in sterile saline)

• Test compounds: (Rac)-LY255262, WEB 2086, Ginkgolide B

• Positive control: Indomethacin

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Animal Acclimatization: House animals in a controlled environment for at least one week prior to the experiment with free access to food and water.

• Grouping: Divide animals into groups (n=6-8 per group): Vehicle control, positive control, and test compound groups at various doses.

• Compound Administration: Administer the test compounds and controls via the desired route (e.g., oral gavage, intraperitoneal injection) at a specified time before carrageenan injection (typically 30-60 minutes).

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at baseline (before carrageenan injection) and at regular intervals post-injection (e.g., 1, 2, 3, 4, and 5 hours).[3]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Experimental workflow for carrageenan-induced paw edema.

Croton Oil-Induced Ear Edema in Mice

This protocol describes the induction and assessment of topical inflammation in the mouse ear.

Materials:

• Male Swiss mice (25-30 g)

• Croton oil (e.g., 5% v/v in acetone)

• Test compounds: (Rac)-LY255262, WEB 2086

• Positive control: Dexamethasone

• Vehicle: Acetone

• Micrometer or punch biopsy tool and balance

Procedure:

• Animal Acclimatization: As described for the paw edema model.

• Grouping: Divide animals into appropriate groups (n=6-8 per group).

• Compound Application: Apply the test compounds and controls topically to the inner and outer surfaces of the right ear (e.g., 20 µL). The left ear serves as a control and receives the vehicle.

• Induction of Edema: After a set time (e.g., 30 minutes), apply croton oil solution to the right ear of all animals except the naive control group.

• Measurement of Edema: After a specific duration (e.g., 4-6 hours), measure the thickness of both ears using a digital micrometer. Alternatively, euthanize the animals and take a standard-sized punch biopsy from both ears and weigh them. The difference in weight between the right and left ear punches indicates the degree of edema.[5]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Experimental workflow for croton oil-induced ear edema.

Signaling Pathways

(Rac)-LY255262 and its alternatives act by antagonizing the Platelet-Activating Factor Receptor (PAFR), a G-protein coupled receptor (GPCR). Activation of PAFR by PAF triggers a cascade of intracellular signaling events that contribute to the inflammatory response.

Simplified PAF receptor signaling pathway in inflammation.

This guide provides a foundational understanding of the in vivo anti-inflammatory properties of (Rac)-LY255262 in comparison to other PAF receptor antagonists. The provided data and protocols can serve as a valuable resource for designing and interpreting pre-clinical studies in the field of inflammation research and drug development.

References

• 1. The effect of the orally active platelet-activating factor antagonist WEB 2086 in the treatment of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of Ginkgo biloba extract on carrageenan-induced acute local inflammation in gamma irradiated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological actions of WEB 2086, a new specific antagonist of platelet activating factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Topical Anti-Inflammatory Activity of Oil from Tropidurus hispidus (Spix, 1825) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of (Rac)-LY255262 and Related Platelet-Activating Factor Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of (Rac)-LY255262 and related compounds as antagonists of the Platelet-Activating Factor (PAF) receptor. The information is intended for researchers, scientists, and professionals involved in drug discovery and development, offering insights into the molecular features governing the potency and efficacy of this class of compounds.

Platelet-activating factor (PAF) is a potent phospholipid mediator involved in a wide array of physiological and pathological processes, including inflammation, allergic reactions, and thrombosis. Its effects are mediated through the G-protein coupled PAF receptor. Consequently, PAF receptor antagonists have been pursued as potential therapeutic agents for various inflammatory and cardiovascular diseases. (Rac)-LY255262 belongs to a class of tetrahydrofuran (B95107) lignan (B3055560) analogs that have been investigated as PAF receptor antagonists.

Comparative Biological Activity

Compound	Stereochemistry	Modifications	PAF Receptor Binding Affinity (IC50, µM)
L-652,731	trans	2,5-bis(3,4,5-trimethoxyphenyl)tetrahydrofuran	0.02
General SAR Observations for Tetrahydrofuran Lignans (B1203133)
trans isomers	Generally more potent than cis isomers.	Potency is stereodependent.
Substituents	Methoxy groups on the phenyl rings are crucial for high affinity.	The substitution pattern on the phenyl rings significantly influences activity.

Data compiled from publicly available research.[1]

Key Structure-Activity Relationship Insights

The study of tetrahydrofuran lignans as PAF antagonists has revealed several key structural features that govern their biological activity:

• Stereochemistry: The relative orientation of the substituents on the tetrahydrofuran ring is a critical determinant of potency. Generally, trans-isomers exhibit significantly higher affinity for the PAF receptor compared to their cis-counterparts. This suggests a specific spatial arrangement is required for optimal interaction with the receptor's binding pocket.

• Aromatic Substituents: The nature and position of substituents on the aromatic rings are crucial for high-affinity binding. Methoxy groups, as seen in the potent analog L-652,731, appear to be particularly important. The trimethoxyphenyl substitution pattern is associated with high potency.[1]

• Core Scaffold: The tetrahydrofuran core serves as a rigid scaffold to orient the aromatic substituents in the correct conformation for receptor binding.

Experimental Protocols

The evaluation of (Rac)-LY255262 and related compounds as PAF receptor antagonists typically involves the following key experiments:

PAF Receptor Binding Assay (Competitive Radioligand Binding)

This assay is used to determine the affinity of a test compound for the PAF receptor.

Objective: To measure the half-maximal inhibitory concentration (IC50) of a compound, which represents the concentration required to displace 50% of a specific radioligand from the PAF receptor.

Methodology:

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the PAF receptor, such as rabbit platelets.

• Radioligand: A radiolabeled PAF receptor antagonist, such as [³H]-PAF or [³H]-WEB 2086, is used.

• Incubation: A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of varying concentrations of the test compound.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The IC50 value is determined by non-linear regression analysis of the competition binding curve. The affinity of the test compound (Ki) can then be calculated using the Cheng-Prusoff equation.

Platelet Aggregation Inhibition Assay (Functional Assay)

This assay assesses the functional antagonism of the PAF receptor by measuring the inhibition of PAF-induced platelet aggregation.

Objective: To determine the ability of a test compound to inhibit the biological effects of PAF.

Methodology:

• Platelet Preparation: Platelet-rich plasma (PRP) is obtained from fresh blood samples (e.g., from rabbits or humans).

• Aggregation Measurement: Platelet aggregation is monitored using an aggregometer, which measures changes in light transmission through the PRP suspension.

• Assay Procedure: The test compound is pre-incubated with the PRP, followed by the addition of a sub-maximal concentration of PAF to induce aggregation.

• Data Analysis: The extent of inhibition of aggregation by the test compound is measured and the IC50 value is calculated.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of the PAF receptor and a general workflow for the evaluation of PAF receptor antagonists.

Caption: PAF Receptor Signaling Pathway.

Caption: Experimental Workflow for SAR Studies.

References

• 1. Conformation and activity of tetrahydrofuran lignans and analogues as specific platelet activating factor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity of (Rac)-LY255262 with other Lipid Mediator Receptors: A Comparative Guide

Introduction

(Rac)-LY255262 is a well-characterized potent and selective antagonist of the Platelet-Activating Factor (PAF) receptor, a G-protein coupled receptor (GPCR) involved in a variety of inflammatory and allergic responses. Understanding the selectivity profile of a receptor antagonist is crucial for predicting its therapeutic efficacy and potential off-target effects. This guide aims to provide a comparative analysis of the cross-reactivity of (Rac)-LY255262 with other key lipid mediator receptors, namely those for leukotrienes, prostaglandins, and lipoxins. These lipid mediators, like PAF, play critical roles in inflammation, immunity, and cellular signaling. A thorough understanding of a PAF receptor antagonist's interaction with these related signaling pathways is therefore of significant interest to researchers in pharmacology and drug development.

Comparative Analysis of Receptor Binding Affinity

A comprehensive review of published scientific literature was conducted to obtain quantitative data on the binding affinity of (Rac)-LY255262 to the PAF receptor and its potential cross-reactivity with leukotriene, prostaglandin, and lipoxin receptors. The primary measure for binding affinity is the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50), with lower values indicating higher affinity.

Therefore, a quantitative comparison table cannot be provided at this time due to the absence of the necessary data.

Signaling Pathways of Investigated Lipid Mediator Receptors

While direct cross-reactivity data for (Rac)-LY255262 is unavailable, understanding the distinct signaling pathways of the target receptors is essential for appreciating the potential consequences of any off-target interactions. The following diagram illustrates the generalized signaling cascades initiated by the activation of PAF, leukotriene, prostaglandin, and lipoxin receptors.

Fig. 1: Simplified signaling pathways of major lipid mediators.

Experimental Protocols

The standard method for determining the binding affinity and selectivity of a compound like (Rac)-LY255262 is through competitive radioligand binding assays. Below is a generalized protocol for such an assay targeting the PAF receptor. Similar principles would apply to assays for other lipid mediator receptors, with appropriate changes in the radioligand and cell/membrane preparation.

Radioligand Binding Assay for PAF Receptor

• Objective: To determine the binding affinity (Ki) of (Rac)-LY255262 for the PAF receptor.

• Materials:

  • Membrane preparations from cells expressing the PAF receptor (e.g., human platelets, transfected cell lines).

  • Radiolabeled PAF receptor antagonist (e.g., [³H]-WEB 2086).

  • Unlabeled (Rac)-LY255262.

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂ and 0.25% bovine serum albumin).

  • Glass fiber filters.

  • Scintillation cocktail.

  • Liquid scintillation counter.

• Procedure:

  • Incubation: In a series of tubes, a fixed concentration of the radiolabeled ligand and a fixed amount of membrane protein are incubated with increasing concentrations of the unlabeled test compound ((Rac)-LY255262).

  • Equilibrium: The mixture is incubated at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

  • Separation: The incubation is terminated by rapid filtration through glass fiber filters, which separates the membrane-bound radioligand from the unbound radioligand.

  • Washing: The filters are washed rapidly with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

While (Rac)-LY255262 is a well-established antagonist of the PAF receptor, a detailed public record of its cross-reactivity with other major lipid mediator receptors, such as those for leukotrienes, prostaglandins, and lipoxins, is currently lacking. The absence of such comparative data precludes a definitive assessment of its selectivity profile. Further research involving head-to-head competitive binding assays is necessary to elucidate the precise interaction of (Rac)-LY255262 with these other important inflammatory signaling pathways. Such studies would provide valuable insights for researchers and clinicians interested in the therapeutic potential and off-target effects of this compound.

Benchmarking (Rac)-LY255262 Against Novel LTB4 Receptor Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the benchmark Leukotriene B4 (LTB4) receptor inhibitor, (Rac)-LY255262, against a selection of novel LTB4 receptor inhibitors. The content is designed to assist researchers in evaluating the relative performance of these compounds, supported by available experimental data.

Introduction to LTB4 and its Receptors

Leukotriene B4 (LTB4) is a potent lipid mediator derived from arachidonic acid that plays a crucial role in inflammatory responses.[1] It exerts its effects by binding to two G protein-coupled receptors (GPCRs): the high-affinity BLT1 receptor and the low-affinity BLT2 receptor.[1] LTB4 is a powerful chemoattractant for neutrophils and other leukocytes, and its signaling is implicated in the pathogenesis of various inflammatory diseases, including asthma, arthritis, and inflammatory bowel disease.[1] Consequently, the development of LTB4 receptor antagonists is a key strategy for novel anti-inflammatory therapeutics.

LTB4 Receptor Signaling Pathway

Upon binding of LTB4 to its receptors, a conformational change is induced, leading to the activation of intracellular signaling cascades. This primarily involves the activation of G-proteins, which in turn stimulate phospholipase C (PLC). PLC activation leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These events culminate in various cellular responses, including chemotaxis, degranulation, and the production of pro-inflammatory cytokines.

Caption: LTB4 Receptor Signaling Pathway.

Comparative In Vitro Activity of LTB4 Receptor Inhibitors

This section summarizes the available in vitro data for (Rac)-LY255262 and selected novel LTB4 receptor inhibitors. It is important to note that the data presented below are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Compound	Target(s)	Assay Type	Cell/Membrane Source	IC50 (nM)	Ki (nM)	Reference(s)
(Rac)-LY255262 (LY255283)	BLT2 selective	[3H]-LTB4 Binding	Guinea pig lung membranes	~100	-	[2]
BLT1/BLT2	Calcium Mobilization	Human Neutrophils	1000-2000	-	[3]
BIIL 260 (active metabolite of BIIL 284)	BLT1	[3H]-LTB4 Binding	Human neutrophil membranes	-	1.7	[4]
BLT1	Calcium Mobilization	Human Neutrophils	0.82	-	[4]
BIIL 315 (active metabolite of BIIL 284)	BLT1	[3H]-LTB4 Binding	Human neutrophil membranes	-	1.9	[4]
BLT1	Calcium Mobilization	Human Neutrophils	0.75	-	[4]
Compound 24b (1,4-benzodioxine derivative)	LTB4 Receptor	Not Specified	Not Specified	288	-	[5]
Compounds 33 & 38 (3,5-diarylphenyl ethers)	BLT1/BLT2	LTB4 Binding	Not Specified	Potent inhibitors	-	[6]

Comparative In Vivo Efficacy of LTB4 Receptor Inhibitors

The following table summarizes the in vivo efficacy of the benchmark and novel inhibitors in various animal models of inflammation. As with the in vitro data, these results are from different studies and should be interpreted with caution.

Compound	Animal Model	Endpoint	Dose	Route of Administration	Efficacy	Reference(s)
(Rac)-LY255262 (LY255283)	Porcine LPS-induced acute lung injury	Attenuation of hypoxemia and pulmonary hypertension	30 mg/kg loading dose; 30 mg/kg/hr infusion	IV	Dose-dependent amelioration of lung injury	[7]
BIIL 284	LTB4-induced mouse ear inflammation	Reduction of inflammation	ED50 = 0.008 mg/kg	Oral	Potent inhibition	[4]
LTB4-induced guinea pig transdermal chemotaxis	Inhibition of neutrophil migration	ED50 = 0.03 mg/kg	Oral	Potent inhibition	[4]
LTB4-induced monkey neutropenia	Reversal of neutropenia	ED50 = 0.004 mg/kg	Oral	Potent inhibition	[4]
Compound 24b (1,4-benzodioxine derivative)	Rat carrageenan-induced paw edema	Reduction of edema	30 mg/kg	Oral	39.7% reduction at 1 hour	[8]
Compounds 33 & 38 (3,5-diarylphenyl ethers)	Guinea pig LTB4 challenge & Nonhuman primate allergen challenge	Not specified	Not specified	Oral	Good efficacy	[6]

Detailed Experimental Protocols

In Vitro Assays

1. Radioligand Binding Assay (Competitive Inhibition)

This protocol is a generalized procedure for determining the binding affinity of a test compound to LTB4 receptors using radiolabeled LTB4.

Caption: Radioligand Binding Assay Workflow.

• Materials:

  • Cell membranes expressing BLT1 or BLT2 receptors (e.g., from guinea pig spleen homogenate or transfected cell lines).[9][10]

  • [3H]-LTB4 (radioligand).

  • Test compound and unlabeled LTB4 (for determining non-specific binding).

  • Binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

  • Glass fiber filters.

  • Scintillation fluid.

• Procedure:

  • Incubate a fixed concentration of [3H]-LTB4 with the cell membranes in the presence of varying concentrations of the test compound.

  • Allow the binding to reach equilibrium.

  • Separate the membrane-bound radioligand from the free radioligand by rapid vacuum filtration through glass fiber filters.[11]

  • Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of [3H]-LTB4 (IC50) and calculate the inhibitory constant (Ki).

2. Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay measures the ability of a compound to inhibit the migration of neutrophils towards a chemoattractant like LTB4.

• Materials:

  • Isolated human neutrophils.

  • Chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane.

  • LTB4 as the chemoattractant.

  • Test compound.

  • Assay buffer (e.g., Hank's Balanced Salt Solution with 0.1% BSA).

• Procedure:

  • Place LTB4 in the lower chamber of the Boyden apparatus and a suspension of neutrophils, pre-incubated with the test compound or vehicle, in the upper chamber.[12]

  • Incubate the chamber to allow neutrophils to migrate through the porous membrane towards the LTB4 gradient.

  • After the incubation period, fix and stain the membrane.

  • Count the number of migrated cells in multiple high-power fields under a microscope.

  • Calculate the percentage inhibition of chemotaxis by the test compound compared to the vehicle control.

3. Calcium Mobilization Assay

This assay assesses the ability of a compound to block the LTB4-induced increase in intracellular calcium concentration.

• Materials:

  • Cells expressing LTB4 receptors (e.g., HL-60 cells differentiated into a neutrophil-like phenotype).[13]

  • Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

  • LTB4.

  • Test compound.

  • Assay buffer.

• Procedure:

  • Load the cells with the calcium indicator dye.

  • Pre-incubate the cells with the test compound or vehicle.

  • Stimulate the cells with LTB4.

  • Measure the change in fluorescence intensity over time using a fluorometric plate reader or a flow cytometer.[3][14]

  • Determine the IC50 value of the test compound for the inhibition of the LTB4-induced calcium signal.

In Vivo Models

1. Carrageenan-Induced Paw Edema in Rodents

A widely used model of acute inflammation to evaluate the efficacy of anti-inflammatory drugs.[15]

Caption: Carrageenan-Induced Paw Edema Workflow.

• Animals: Rats or mice.

• Procedure:

  • Administer the test compound, a reference anti-inflammatory drug (e.g., indomethacin), or vehicle to the animals.[16]

  • After a specified pre-treatment time, induce inflammation by injecting a solution of carrageenan into the sub-plantar region of one of the hind paws.[17]

  • Measure the volume of the paw at various time points after carrageenan injection using a plethysmometer.[16]

  • Calculate the percentage of edema inhibition for each group compared to the vehicle-treated group.

2. Lipopolysaccharide (LPS)-Induced Acute Lung Injury

A model that mimics key features of acute respiratory distress syndrome (ARDS).

• Animals: Mice or other species like pigs.

• Procedure:

  • Administer the test compound or vehicle to the animals.

  • Induce lung injury by intratracheal or intranasal administration of LPS.[18][19]

  • At a specified time point after LPS challenge, assess the severity of lung injury by measuring:

    • Neutrophil infiltration in the bronchoalveolar lavage (BAL) fluid.

    • Total protein concentration in the BAL fluid as an indicator of vascular permeability.

    • Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the BAL fluid.

    • Histopathological examination of lung tissue.

Conclusion

This guide provides a comparative overview of (Rac)-LY255262 and several novel LTB4 receptor inhibitors based on currently available data. The novel compounds, particularly the active metabolites of BIIL 284, demonstrate high potency in in vitro assays. The in vivo data, although not directly comparable across all compounds, suggests that these novel inhibitors have significant anti-inflammatory effects.

The provided experimental protocols offer a foundation for researchers to conduct their own head-to-head comparisons to definitively determine the relative performance of these LTB4 receptor antagonists. Such studies are crucial for the continued development of more effective and safer anti-inflammatory therapies.

References

• 1. Leukotriene B4 receptor antagonists as therapeutics for inflammatory disease: preclinical and clinical developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Flow cytometric evaluation of the effects of leukotriene B4 receptor antagonists (LY255283 and SC-41930) on calcium mobilization and integrin expression of activated human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo pharmacological characterization of BIIL 284, a novel and potent leukotriene B(4) receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New and promising type of leukotriene B4 (LTB4) antagonists based on the 1,4-benzodioxine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of novel and potent leukotriene B4 receptor antagonists. Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LY255283, a novel leukotriene B4 receptor antagonist, limits activation of neutrophils and prevents acute lung injury induced by endotoxin in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LTB4 antagonist shows efficacy in rat inflammation model | BioWorld [bioworld.com]
• 9. The development of a sensitive and specific radioreceptor assay for leukotriene B4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Radioreceptor assay for leukotriene B4. Use for determination of leukotriene B4 formation by whole human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. criver.com [criver.com]
• 13. Calcium ionophore and chemotactic peptide stimulation of peptidoleukotriene synthesis in DMSO-differentiated HL60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 18. Inducing Acute Lung Injury in Mice by Direct Intratracheal Lipopolysaccharide Instillation [jove.com]
• 19. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of (Rac)-LY 255262: A Guide for Laboratory Professionals

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of (Rac)-LY 255262, a pyrazolidinone antibacterial agent. Due to the absence of a specific Safety Data Sheet (SDS), a precautionary approach is mandated. All waste containing this compound must be treated as hazardous chemical waste and handled in accordance with institutional and regulatory guidelines.

Chemical and Physical Properties

A summary of the available quantitative data for (Rac)-LY 255262 is presented below. This information is crucial for waste characterization and management.

Property	Value
Chemical Formula	C₁₄H₁₃N₇O₅S
Molecular Weight	391.36 g/mol
Physical State	Solid (Assumed)
Storage	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C.

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of (Rac)-LY 255262. This procedure is based on general best practices for handling hazardous laboratory chemicals.

• Waste Identification and Segregation:

  • Treat all materials contaminated with (Rac)-LY 255262, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials, gloves), as hazardous chemical waste.

  • Segregate this waste from other laboratory waste streams to prevent cross-contamination.

• Personal Protective Equipment (PPE):

  • At a minimum, wear a standard laboratory coat, safety glasses with side shields, and chemical-resistant gloves when handling (Rac)-LY 255262 waste.

• Containment:

  • Collect all solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Collect all liquid waste in a compatible, screw-cap, and shatter-resistant container. Ensure the container is appropriate for the solvents used to dissolve the compound.

  • Do not overfill waste containers; leave adequate headspace (approximately 10-15%) to accommodate expansion of contents.

• Labeling:

  • Label the hazardous waste container with the words "Hazardous Waste," the full chemical name "(Rac)-LY 255262," and the approximate quantity of the waste.

  • Include the date when the waste was first added to the container.

• Storage:

  • Store the sealed hazardous waste container in a designated and secure satellite accumulation area within the laboratory.

  • Ensure the storage area is well-ventilated and away from sources of ignition or incompatible chemicals.

• Disposal Request:

  • Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal by a licensed hazardous waste management company.[1][2]

  • Do not attempt to dispose of (Rac)-LY 255262 down the drain or in the regular trash.[3][4]

Mandatory Visualizations

The following diagrams illustrate the recommended disposal workflow and the general mechanism of action for pyrazolidinone antibacterial agents.

Caption: Disposal workflow for (Rac)-LY 255262.

Caption: Mechanism of action of pyrazolidinone antibacterial agents.

References

• 1. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 2. axonator.com [axonator.com]
• 3. vumc.org [vumc.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Handling Guidance for (Rac)-LY 255262

(Rac)-LY 255262 is a research chemical for which a specific Safety Data Sheet (SDS) is not publicly available. Therefore, it must be handled with the utmost caution as a compound with unknown toxicological properties. The following guidance is based on best practices for handling novel chemical entities in a laboratory setting.

This document provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. It outlines operational and disposal plans, offering procedural, step-by-step guidance to ensure the safe handling of (Rac)-LY 255262.

Hazard Assessment and Risk Mitigation

Given the absence of specific toxicity data, a conservative approach to risk assessment is mandatory. Assume the compound is hazardous upon acute and chronic exposure, and may cause irritation to the skin, eyes, and respiratory tract. Engineering controls, administrative controls, and personal protective equipment (PPE) are all crucial for minimizing potential exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling (Rac)-LY 255262.[1] The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Dry Powder)	Safety glasses with side shields or chemical splash goggles.	Nitrile or neoprene gloves (double-gloving recommended).	Laboratory coat.	NIOSH-approved N95 or higher-rated respirator.
Solution Preparation and Handling	Chemical splash goggles or a face shield.	Nitrile or neoprene gloves.	Laboratory coat.	Use in a certified chemical fume hood.
In Vitro / In Vivo Dosing	Chemical splash goggles or a face shield.	Nitrile or neoprene gloves.	Laboratory coat or disposable gown.	Use in a certified chemical fume hood or biological safety cabinet.
Waste Disposal	Chemical splash goggles.	Nitrile or neoprene gloves.	Laboratory coat.	Not generally required if handling sealed waste containers.

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation and Weighing:

• Designated Area: All work with (Rac)-LY 255262 should be conducted in a designated area within a certified chemical fume hood.

• Decontamination: Before starting, decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol).

• PPE: Don the appropriate PPE as outlined in the table above.

• Weighing: When weighing the solid compound, use a balance inside the fume hood or a powder-containment hood to minimize the risk of inhalation. Use anti-static weighing dishes.

• Spill Kit: Ensure a chemical spill kit is readily accessible.

3.2. Solution Preparation:

• Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.

• Dissolution: Add the solvent to the weighed (Rac)-LY 255262 slowly to avoid splashing. Cap the container and mix gently (e.g., by vortexing or sonicating) until fully dissolved.

• Labeling: Clearly label all containers with the compound name, concentration, solvent, date, and your initials.

3.3. Experimental Use:

• Controlled Dispensing: Use calibrated pipettes or syringes for accurate and controlled dispensing of the solution.

• Avoid Aerosols: Perform all manipulations in a manner that minimizes the generation of aerosols.

• Post-Experiment Decontamination: After completing the experiment, decontaminate all surfaces and equipment.

Disposal Plan

All waste materials contaminated with (Rac)-LY 255262 must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, pipette tips, and other disposable materials should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste: Needles and syringes must be disposed of in a designated sharps container.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved chemical waste disposal vendor in accordance with local, state, and federal regulations.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of (Rac)-LY 255262.

Caption: Workflow for Safe Handling of (Rac)-LY 255262.

References

• 1. Rac-N-(2,3-dihydroxypropyl)-5-nitroisophthalamic acid | C11H12N2O7 | CID 15550102 - PubChem [pubchem.ncbi.nlm.nih.gov]